2-Cyclopentylcyclopropan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Cyclopentylcyclopropan-1-amine: Structure, Properties, and Synthetic Considerations

Abstract

2-Cyclopentylcyclopropan-1-amine is a fascinating yet sparsely documented molecule that stands at the crossroads of strained ring chemistry and functional amine utility. This guide provides a comprehensive technical overview of its chemical structure, predicted properties, and potential synthetic pathways. By synthesizing data from analogous compounds and established chemical principles, this document aims to equip researchers, scientists, and drug development professionals with the foundational knowledge required to explore the potential of this unique molecular scaffold. While direct experimental data on 2-Cyclopentylcyclopropan-1-amine is limited, this guide offers expert insights into its probable characteristics and the experimental considerations crucial for its synthesis and application.

Introduction: The Allure of the Cyclopropyl Moiety in Modern Chemistry

The cyclopropane ring, a three-membered carbocycle, is a recurring motif in a multitude of biologically active compounds, including pharmaceuticals and agrochemicals.[1][2] Its inherent ring strain, with C-C-C bond angles compressed to approximately 60°, imbues it with unique chemical reactivity and conformational rigidity.[1] When appended with a reactive functional group like an amine, the resulting cyclopropylamine becomes a valuable building block in organic synthesis.[1] The introduction of a cyclopentyl substituent to this framework, as in 2-Cyclopentylcyclopropan-1-amine, adds another layer of lipophilicity and steric influence, potentially modulating its physicochemical and pharmacological properties.

Cyclopropylamines are recognized for their role as intermediates in the synthesis of various pharmaceuticals, including certain antibiotics and antidepressants.[1] The cyclopropyl group itself can enhance a drug's potency, improve its metabolic stability, and fine-tune its overall performance.[3][4][5] This guide will delve into the specific nuances of 2-Cyclopentylcyclopropan-1-amine, providing a robust theoretical framework for its exploration in research and development settings.

Molecular Structure and Stereochemistry

The chemical structure of 2-Cyclopentylcyclopropan-1-amine consists of a cyclopropane ring substituted with a cyclopentyl group at the C2 position and an amine group at the C1 position. This arrangement gives rise to multiple stereoisomers, a critical consideration for any potential application in drug development, where stereochemistry often dictates biological activity.

Structural Elucidation

The connectivity of atoms in 2-Cyclopentylcyclopropan-1-amine is depicted below. The molecule possesses two chiral centers, one at the carbon bearing the amine group (C1) and another at the carbon bearing the cyclopentyl group (C2).

Caption: 2D representation of 2-Cyclopentylcyclopropan-1-amine.

Stereoisomerism

The presence of two chiral centers means that 2-Cyclopentylcyclopropan-1-amine can exist as four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). These stereoisomers can be further grouped into two pairs of enantiomers. The relative orientation of the cyclopentyl and amine groups (cis or trans) will significantly influence the molecule's three-dimensional shape and, consequently, its interaction with biological targets. The synthesis and pharmacological characterization of all stereoisomers are often necessary to identify the most active and selective isomer.[6]

Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₈H₁₅N	Based on the chemical structure.
Molecular Weight	125.21 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Typical for small primary amines.[1]
Odor	Ammonia-like or fishy	Characteristic of volatile amines.
Boiling Point	Estimated 160-180 °C	Higher than cyclopropylamine (~50°C) due to increased molecular weight and van der Waals forces from the cyclopentyl group.[1]
Solubility	Sparingly soluble in water, soluble in organic solvents	The amine group imparts some water solubility, while the cyclopentyl and cyclopropyl groups contribute to lipophilicity.
Basicity (pKa)	Estimated 9-10	Similar to other primary amines. The electron-donating nature of the alkyl groups may slightly increase basicity.

Reactivity and Chemical Behavior

The chemical reactivity of 2-Cyclopentylcyclopropan-1-amine is primarily dictated by the nucleophilicity of the amine group and the inherent strain of the cyclopropane ring.

Amine Group Reactivity

As a primary amine, the nitrogen atom possesses a lone pair of electrons, making it a potent nucleophile and a base. It is expected to undergo typical amine reactions, such as:

• Salt formation: Reaction with acids to form ammonium salts.

• Acylation: Reaction with acid chlorides or anhydrides to form amides.

• Alkylation: Reaction with alkyl halides to form secondary and tertiary amines.

• Reductive amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form secondary or tertiary amines.[1]

Cyclopropane Ring Reactivity

The strained C-C bonds of the cyclopropane ring are susceptible to ring-opening reactions under certain conditions, such as thermolysis, oxidation, or catalysis by transition metals.[7] The presence of the amine group can influence this reactivity. For instance, cyclopropylamines can undergo irreversible ring-opening upon oxidation to form nitrogen radical cations.[8] This property has been exploited in visible-light-mediated cycloaddition reactions.[8]

Synthetic Approaches: A Strategic Overview

The synthesis of 2-Cyclopentylcyclopropan-1-amine is not explicitly described in the current literature. However, a retrosynthetic analysis suggests several plausible routes based on established methodologies for constructing cyclopropylamines.

Caption: Retrosynthetic analysis of 2-Cyclopentylcyclopropan-1-amine.

Pathway 1: Curtius or Hofmann Rearrangement

A reliable method for synthesizing primary amines from carboxylic acids is through the Curtius or Hofmann rearrangement. This approach would involve the following key steps:

Step 1: Synthesis of 2-Cyclopentylcyclopropanecarboxylic acid. This intermediate could be synthesized via the cyclopropanation of a suitable cyclopentyl-substituted alkene. A common method for cyclopropanation is the Simmons-Smith reaction, which utilizes diiodomethane and a zinc-copper couple.[2]

Step 2: Conversion to the primary amine. The carboxylic acid can be converted to an acyl azide, which then undergoes the Curtius rearrangement upon heating to form an isocyanate. Subsequent hydrolysis of the isocyanate would yield the desired 2-Cyclopentylcyclopropan-1-amine. Alternatively, the Hofmann rearrangement of the corresponding amide could be employed. While effective, these methods can involve hazardous reagents like sodium azide.[9]

Pathway 2: Reductive Amination

Reductive amination offers a more direct route to the target molecule.

Step 1: Synthesis of 1-Cyclopentyl-2-propanone. This ketone can be prepared from cyclopentylacetonitrile via a Grignard reaction with methylmagnesium bromide, followed by hydrolysis. An alternative starting material is 1-Cyclopentylpropan-2-one.[10][11]

Step 2: Reductive Amination. The ketone would then be reacted with ammonia or a protected amine in the presence of a reducing agent, such as sodium cyanoborohydride, to yield 2-Cyclopentylcyclopropan-1-amine.

Potential Applications in Drug Discovery and Development

The unique structural features of 2-Cyclopentylcyclopropan-1-amine make it an intriguing candidate for incorporation into novel therapeutic agents.

• Scaffold for Novel CNS Agents: The cyclopropylamine moiety is present in some monoamine oxidase inhibitors (MAOIs) used to treat depression.[1] Functionalized cyclopropanamines are also being investigated as inhibitors of lysine-specific demethylase 1 (LSD1) for the treatment of various central nervous system disorders.[12]

• Building Block for Antiviral and Anticancer Drugs: The constrained nature of the cyclopropane ring can be advantageous in designing molecules that fit into specific binding pockets of enzymes or receptors.[13]

• Modulation of Physicochemical Properties: The cyclopentyl group can enhance the lipophilicity of a drug candidate, potentially improving its membrane permeability and oral bioavailability.

Experimental Protocols: A Hypothetical Approach

Given the lack of specific literature, the following protocols are proposed based on well-established chemical transformations.

Protocol 1: Synthesis of 2-Cyclopentylcyclopropanecarboxamide (Intermediate for Hofmann Rearrangement)

• Cyclopropanation: To a solution of cyclopentyl ethylene (1.0 eq) in anhydrous diethyl ether, add a freshly prepared zinc-copper couple (2.0 eq).

• Slowly add diiodomethane (1.5 eq) to the mixture at room temperature.

• Stir the reaction mixture overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 2-cyclopentylcyclopropanecarboxylic acid.

• Amide Formation: Dissolve the crude carboxylic acid in dichloromethane and cool to 0 °C.

• Add oxalyl chloride (1.2 eq) and a catalytic amount of DMF.

• Stir for 2 hours at room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the resulting acid chloride in dichloromethane and add it dropwise to a cooled, concentrated solution of aqueous ammonia (excess).

• Stir for 1 hour, then extract the product with dichloromethane.

• Dry the organic layer and concentrate to yield 2-cyclopentylcyclopropanecarboxamide.

Protocol 2: Hofmann Rearrangement to 2-Cyclopentylcyclopropan-1-amine

• To a cooled (0 °C) solution of sodium hypobromite (prepared from bromine and sodium hydroxide), add a solution of 2-cyclopentylcyclopropanecarboxamide (1.0 eq) in a suitable solvent (e.g., water/dioxane).

• Slowly warm the reaction mixture to room temperature and then heat to 50-70 °C until the reaction is complete (monitored by TLC).

• Cool the mixture and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Dry the organic layer, and purify the product by distillation or chromatography to obtain 2-Cyclopentylcyclopropan-1-amine.

Conclusion and Future Directions

2-Cyclopentylcyclopropan-1-amine represents an unexplored chemical entity with significant potential as a building block in medicinal chemistry and organic synthesis. Its unique combination of a strained cyclopropane ring, a reactive amine group, and a lipophilic cyclopentyl substituent offers a rich landscape for chemical modification and exploration. The synthetic strategies outlined in this guide, based on established and reliable chemical transformations, provide a clear path for its preparation.

Future research should focus on the stereoselective synthesis of the different isomers of 2-Cyclopentylcyclopropan-1-amine to enable a thorough investigation of their structure-activity relationships. Furthermore, the exploration of its reactivity, particularly in the context of ring-opening and cycloaddition reactions, could unveil novel synthetic methodologies. As the demand for structurally diverse and sp³-rich scaffolds in drug discovery continues to grow, molecules like 2-Cyclopentylcyclopropan-1-amine are poised to play an increasingly important role.

References

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2-Cyclopentylcyclopropan-1-amine CAS number and identifiers

The following technical guide details the chemical identity, synthesis, and applications of 2-Cyclopentylcyclopropan-1-amine , a conformationally restricted amine scaffold used in medicinal chemistry.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

2-Cyclopentylcyclopropan-1-amine is a bicyclic aliphatic amine characterized by a cyclopropane ring substituted at the 2-position with a cyclopentyl group. It serves as a critical building block in drug discovery, particularly for introducing conformational restriction into aliphatic amine chains or as a bulky, lipophilic bioisostere.

Property	Data
CAS Number	2138142-25-1 (Mixture of diastereomers)
IUPAC Name	2-Cyclopentylcyclopropan-1-amine
Molecular Formula	C₈H₁₅N
Molecular Weight	125.21 g/mol
SMILES	NC1CC1C2CCCC2
LogP (Predicted)	~1.8 - 2.1 (Lipophilic)
pKa (Predicted)	~9.5 (Typical primary amine)
Appearance	Colorless to pale yellow oil (free base); White solid (HCl salt)

Stereochemical Considerations

The compound possesses two chiral centers on the cyclopropane ring, leading to four possible stereoisomers:

• (1R,2R) and (1S,2S) (Trans pair)

• (1R,2S) and (1S,2R) (Cis pair)

Commercially available sources (e.g., CAS 2138142-25-1) are typically supplied as diastereomeric mixtures unless chiral resolution is specified.

Synthetic Methodology

The synthesis of 2-Cyclopentylcyclopropan-1-amine is not a single-step process.[1][2][3] The most robust, scalable route involves the construction of the cyclopropane ring via carbene addition to an alkene, followed by functional group manipulation to the amine.

Primary Route: Rhodium-Catalyzed Cyclopropanation & Curtius Rearrangement

This protocol is favored for its ability to generate the carbon skeleton efficiently using Vinylcyclopentane as the starting material.

Step 1: Cyclopropanation

Reagents: Vinylcyclopentane, Ethyl diazoacetate (EDA), Rh₂(OAc)₄ (Catalyst). Mechanism: The rhodium carbenoid generated from EDA adds across the double bond of vinylcyclopentane. Outcome: Ethyl 2-cyclopentylcyclopropane-1-carboxylate (Mixture of cis/trans).

Step 2: Hydrolysis

Reagents: LiOH or NaOH, THF/Water. Outcome: 2-Cyclopentylcyclopropane-1-carboxylic acid.

Step 3: Curtius Rearrangement (The "Amine Formation")

Reagents: Diphenylphosphoryl azide (DPPA), Triethylamine, t-Butanol, followed by HCl/Dioxane deprotection. Mechanism: The carboxylic acid is converted to an acyl azide, which rearranges to an isocyanate upon heating. Trapping with t-Butanol yields the Boc-protected amine. Acidic cleavage yields the final free amine salt.

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis of 2-Cyclopentylcyclopropan-1-amine from vinylcyclopentane.

Medicinal Chemistry Applications

The 2-cyclopentylcyclopropyl moiety is a valuable scaffold in drug design due to its unique steric and electronic properties.

Bioisosterism & Conformational Restriction

This scaffold acts as a rigidified analog of octylamine or isoleucine side chains. By locking the alkyl chain into a cyclopropane ring, researchers can:

• Reduce Entropy Penalty: Pre-organizing the molecule into a bioactive conformation improves binding affinity.

• Block Metabolism: The cyclopropane ring is metabolically stable compared to flexible alkyl chains, which are prone to oxidation.

Monoamine Oxidase (MAO) & LSD1 Inhibition

Structurally, 2-Cyclopentylcyclopropan-1-amine is an analog of Tranylcypromine (2-phenylcyclopropan-1-amine), a known MAO inhibitor.

• Mechanism: Cyclopropylamines can undergo single-electron transfer (SET) ring opening within the active site of flavin-dependent enzymes (like MAO-A/B and LSD1), forming a covalent adduct with the FAD cofactor.

• Selectivity: Replacing the phenyl ring of tranylcypromine with a cyclopentyl group alters the lipophilicity and steric bulk, potentially shifting selectivity profiles between MAO-A, MAO-B, and Lysine-specific demethylase 1 (LSD1).

Scaffold Analysis Diagram

Figure 2: Structure-Activity Relationship (SAR) context for the 2-cyclopentylcyclopropylamine scaffold.

Handling & Safety Protocols

Signal Word: WARNING

As a primary aliphatic amine, this compound exhibits basicity and potential for irritation.

• Hazards:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage:

  • Store as the Hydrochloride (HCl) salt for maximum stability. Free amines are prone to absorbing CO₂ from the air (carbamate formation) and oxidation.

  • Keep in a cool, dry place (2–8°C recommended for long-term storage).

• Analytical Verification:

  • 1H NMR (DMSO-d6): Look for the characteristic high-field cyclopropane protons (0.3–1.0 ppm) and the ammonium protons (br s, 8.0+ ppm for HCl salt).

  • MS (ESI): M+H peak at ~126.13 m/z.

References

• Organic Chemistry Portal. (n.d.). Synthesis of Cyclopropanes. Retrieved from [Link]

• Wessjohann, L. A., et al. (2003). The synthesis of cyclopropylamines. Chemical Reviews. (General reference for Curtius rearrangement on cyclopropanes).

• PubChem. (n.d.). Compound Summary for Cyclopropylamines. Retrieved from [Link]

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The Strategic Incorporation of 2-Cyclopentylcyclopropan-1-amine Scaffolds in Modern Medicinal Chemistry: A Technical Guide

Introduction: The Cyclopropylamine Moiety as a Privileged Scaffold in Drug Discovery

In the landscape of contemporary drug design, the cyclopropylamine motif has emerged as a powerful tool for medicinal chemists.[1] Its inherent structural rigidity and unique electronic properties, stemming from the strained three-membered ring, offer a compelling strategy to enhance pharmacological profiles.[2][3] The incorporation of a cyclopropyl ring can favorably modulate a molecule's potency, metabolic stability, and physicochemical properties.[2] This guide provides an in-depth technical exploration of a specific, yet broadly applicable, cyclopropylamine scaffold: 2-Cyclopentylcyclopropan-1-amine. We will delve into its primary application as a potent inhibitor of Lysine-Specific Demethylase 1 (LSD1), a critical epigenetic regulator implicated in various cancers. While we will use the 2-cyclopentyl derivative as our central example, the principles and methodologies discussed are largely extrapolated from the extensively studied and clinically relevant class of trans-2-arylcyclopropylamines, particularly derivatives of tranylcypromine (TCP).[4][5]

The Rise of Cyclopropylamines as LSD1 Inhibitors: A Mechanistic Overview

Lysine-Specific Demethylase 1 (LSD1), also known as KDM1A, plays a pivotal role in transcriptional regulation by demethylating histone H3 at lysines 4 and 9 (H3K4 and H3K9).[5][6] Its aberrant activity is strongly correlated with the progression of numerous cancers, including acute myeloid leukemia (AML), making it a high-value therapeutic target.[7][8] The catalytic mechanism of LSD1 involves a flavin adenine dinucleotide (FAD) cofactor, which is also found in monoamine oxidases (MAOs).[9] This shared mechanistic feature led to the discovery of the MAO inhibitor tranylcypromine (TCP), a trans-2-phenylcyclopropylamine, as a mechanism-based inactivator of LSD1.[9]

Derivatives of 2-substituted cyclopropylamines act as irreversible inhibitors by forming a covalent adduct with the FAD cofactor within the LSD1 active site.[10][11] This covalent modification effectively inactivates the enzyme, leading to the restoration of normal histone methylation patterns and the suppression of cancer cell proliferation.[8] The cyclopentyl group in our focus molecule can be considered a bioisosteric replacement for the phenyl ring in TCP, offering a potentially different pharmacokinetic profile while retaining the core pharmacophore required for LSD1 inhibition.

Synthetic Strategies for 2-Substituted Cyclopropylamines: A Validated Protocol

The synthesis of trans-2-substituted cyclopropylamines is a critical step in the development of novel LSD1 inhibitors. A common and effective strategy involves the cyclopropanation of a corresponding substituted alkene, followed by the conversion of a carboxylic acid intermediate to the desired amine, often via a Curtius rearrangement.[8][12]

General Synthetic Workflow

The following diagram outlines a typical synthetic route to a trans-2-substituted cyclopropylamine.

Caption: A representative synthetic workflow for 2-substituted cyclopropylamines.

Detailed Experimental Protocol: Synthesis of trans-2-Cyclopentylcyclopropan-1-amine

This protocol is a representative example based on established literature procedures for similar compounds.[8][12][13][14]

Step 1: Synthesis of (E)-ethyl 3-(cyclopentyl)acrylate

• To a solution of cyclopentanecarbaldehyde (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add triethyl phosphonoacetate (1.1 eq) and sodium hydride (1.2 eq, 60% dispersion in mineral oil).

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract with diethyl ether.

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the title compound.

Step 2: Synthesis of ethyl trans-2-cyclopentylcyclopropane-1-carboxylate

• To a solution of trimethylsulfoxonium iodide (1.5 eq) in anhydrous dimethyl sulfoxide (DMSO), add sodium hydride (1.5 eq, 60% dispersion in mineral oil) and stir at room temperature for 30 minutes.

• Add a solution of (E)-ethyl 3-(cyclopentyl)acrylate (1.0 eq) in DMSO to the reaction mixture.

• Stir at 50 °C for 16 hours.

• Cool the reaction to room temperature, pour into ice water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography to yield the desired cyclopropyl ester.

Step 3: Synthesis of trans-2-cyclopentylcyclopropane-1-carboxylic acid

• Dissolve the ethyl ester from the previous step in a mixture of ethanol and water.

• Add sodium hydroxide (2.0 eq) and heat the mixture to reflux for 4 hours.

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Acidify the aqueous residue to pH 2 with 1M hydrochloric acid and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to obtain the carboxylic acid.

Step 4: Synthesis of tert-butyl (trans-2-cyclopentylcyclopropyl)carbamate

• To a solution of the carboxylic acid (1.0 eq) in tert-butanol, add diphenylphosphoryl azide (DPPA) (1.2 eq) and triethylamine (1.5 eq).

• Heat the reaction mixture to reflux for 12 hours.

• Cool to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography to give the Boc-protected amine.

Step 5: Synthesis of trans-2-cyclopentylcyclopropan-1-amine

• Dissolve the Boc-protected amine in a solution of hydrochloric acid in 1,4-dioxane (4M).

• Stir the reaction mixture at room temperature for 4 hours.

• Concentrate the mixture under reduced pressure to obtain the hydrochloride salt of the final product.

• The free amine can be obtained by neutralization with a suitable base.

Structure-Activity Relationship (SAR) and Biological Evaluation

The potency and selectivity of 2-substituted cyclopropylamine derivatives as LSD1 inhibitors are highly dependent on their stereochemistry and the nature of the substituents on the cyclopropyl ring and the amine.

Key SAR Insights

• Stereochemistry: The trans configuration of the 1,2-disubstituted cyclopropane ring is critical for potent LSD1 inhibition. The cis isomers are significantly less active.[15]

• Substituent at C2: The nature of the substituent at the 2-position of the cyclopropane ring (e.g., phenyl, cyclopentyl, or other groups) influences binding affinity and selectivity.[5][16] Electron-donating or -withdrawing groups on a phenyl ring can modulate activity.[16]

• Amine Substitution: The primary amine is essential for the mechanism of action. N-alkylation can be tolerated and has been explored to modulate physicochemical properties.[16]

Quantitative Analysis of LSD1 Inhibition

The following table summarizes the inhibitory activities of several representative trans-2-phenylcyclopropylamine (TCP) derivatives against LSD1, providing a framework for understanding the potential potency of a 2-cyclopentyl analog.

Compound	R Group on Phenyl Ring	LSD1 IC50 (nM)	Reference
1	H (Tranylcypromine)	~200,000	[9]
2	4-((Piperidin-1-yl)methyl)	9.8	[6]
3	4-(Aminomethyl)	77	[6]
4	4-((4-Methylpiperazin-1-yl)methyl)	35	[6]
S2101	4-Phenoxy	Potent (k_inact/K_I = 4560 M⁻¹s⁻¹)	[5]

This table is illustrative and compiled from multiple sources. For precise values and experimental conditions, please consult the original publications.

Mechanism of Covalent Inhibition

The following diagram illustrates the mechanism-based inactivation of LSD1 by a 2-substituted cyclopropylamine.

Caption: Mechanism of LSD1 inactivation by a cyclopropylamine inhibitor.

Conclusion and Future Perspectives

The 2-cyclopentylcyclopropan-1-amine scaffold represents a promising, yet underexplored, avenue in the design of novel LSD1 inhibitors. By leveraging the established principles of the broader class of trans-2-substituted cyclopropylamines, medicinal chemists can rationally design and synthesize new chemical entities with potentially improved efficacy, selectivity, and pharmacokinetic profiles. The synthetic methodologies are well-established, and the biological evaluation assays are robust, providing a clear path for the development of these compounds as potential therapeutics for cancer and other diseases driven by epigenetic dysregulation. Future work should focus on the direct synthesis and biological profiling of the 2-cyclopentyl derivative and its analogs to fully elucidate their therapeutic potential.

References

• Synthesis and Biological Activity of Arylcyclopropylamines as Selective LSD1 Inhibitors. (URL: )

• TCPs: privileged scaffolds for identifying potent LSD1 inhibitors for cancer therapy. (URL: [Link])

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. (URL: [Link])

• Structurally designed trans-2-phenylcyclopropylamine derivatives potently inhibit histone demethylase LSD1/KDM1. (URL: [Link])

• trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. (URL: [Link])

• Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1. (URL: [Link])

• Cyclopropyl-amide compounds as dual lsd1/hdac inhibitors. (URL: )

• Further insights into the SAR of α-substituted cyclopropylamine derivatives as inhibitors of histone demethylase KDM1A. (URL: [Link])

• Structural scaffolds of LSD1 inhibitors currently in clinical trials. (URL: [Link])

• Discovery of highly potent and novel LSD1 inhibitors for the treatment of acute myeloid leukemia: structure-based virtual screening, molecular dynamics simulation, and biological evaluation. (URL: [Link])

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. (URL: [Link])

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. (URL: [Link])

• Summary of LSD1/KDM1A inhibitors in clinical trials and clinical use. (URL: [Link])

• Synthesis of carboxamide containing tranylcypromine analogues as LSD1 (KDM1A) inhibitors targeting acute myeloid leukemia. (URL: [Link])

• 2-cyclopentyl-2-methyl-N-propylpropan-1-amine | C12H25N. (URL: [Link])

• 2-Cyclopentylcyclopentan-1-amine | C10H19N. (URL: [Link])

• New, simple and accessible method creates potency-increasing structure in drugs. (URL: [Link])

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• An Expedient and Practical Method for the Synthesis of A Diverse Series of Cyclopropane α-Amino Acids and Amines. (URL: [Link])

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• Metabolism of cyclopropyl groups. (URL: [Link])

• Synthesis of cyclopentanones. (URL: [Link])

• Substituted cyclopentanes as cdk2 inhibitors. (URL: )

• Discovery of 8-Cyclopentyl-2-[4-(4-methyl-piperazin-1-yl)-phenylamino]-7-oxo-7,8-dihy dro-pyrido[2,3-d]pyrimidine-6-carbonitrile (7x) as a Potent Inhibitor of Cyclin-Dependent Kinase 4 (CDK4). (URL: [Link])

• Synthesis of Amino Acids of Cyclopropylglycine Series. (URL: [Link])

• Synthesis of cyclopropanes. (URL: [Link])

• Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones. (URL: [Link])

• The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. (URL: [Link])

• Functionalized Cyclopentenones with Low Electrophilic Character as Anticancer Agents. (URL: [Link])

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A Technical Guide to the Pharmacological Profile of 2-Cyclopentylcyclopropan-1-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropylamine scaffold is a privileged structure in medicinal chemistry, renowned for its role in mechanism-based enzyme inhibition. This guide focuses on a specific, emerging class: 2-Cyclopentylcyclopropan-1-amine derivatives. These compounds have garnered significant attention as potent and selective inhibitors of Lysine-Specific Demethylase 1 (LSD1), a key epigenetic regulator implicated in various cancers. This document provides an in-depth analysis of their core mechanism of action, explores the critical structure-activity relationships (SAR) that govern their potency and selectivity, and presents detailed experimental protocols for their characterization. The narrative synthesizes data from seminal studies to offer a comprehensive resource for professionals engaged in epigenetic drug discovery.

Introduction: The Rise of Cyclopropylamines in Epigenetic Drug Discovery

The journey of cyclopropylamine-containing molecules in pharmacology began with the antidepressant trans-2-phenylcyclopropylamine (tranylcypromine), a mechanism-based inhibitor of monoamine oxidases (MAOs).[1] Both MAOs and Lysine-Specific Demethylase 1 (LSD1/KDM1A) are flavin adenine dinucleotide (FAD)-dependent amine oxidases, sharing structural and mechanistic homology.[1][2] This connection prompted the investigation of tranylcypromine and its derivatives as potential inhibitors of LSD1.[1]

LSD1 plays a critical role in transcriptional regulation by demethylating mono- and di-methylated histone H3 at lysine 4 (H3K4me1/2), generally leading to gene repression.[2] Its overexpression is a hallmark of several cancers, including acute myeloid leukemia (AML) and small-cell lung cancer (SCLC), making it a high-priority therapeutic target.[3] The 2-Cyclopentylcyclopropan-1-amine scaffold has emerged from extensive medicinal chemistry efforts as a framework for developing highly potent and selective LSD1 inhibitors, offering improved properties over the original tranylcypromine template.

Core Mechanism of Action: Irreversible Covalent Inhibition of LSD1

Derivatives of 2-Cyclopentylcyclopropan-1-amine act as mechanism-based inactivators of LSD1.[1][4] The inhibitory process is initiated by the enzyme's own catalytic machinery.

• Initial Binding: The inhibitor docks into the active site of LSD1, positioning the cyclopropylamine moiety near the FAD cofactor.

• Oxidation: The FAD cofactor oxidizes the inhibitor's amine group, generating a reactive cyclopropyliminium ion intermediate.

• Covalent Adduct Formation: This highly reactive intermediate undergoes nucleophilic attack by the reduced FAD, leading to the formation of a stable, covalent adduct.[1][4] This irreversible bond effectively inactivates the enzyme.

This mechanism-based inactivation is time-dependent and confers a durable pharmacological effect that can persist even after the drug has been cleared from circulation.[1]

Caption: Mechanism of irreversible LSD1 inhibition.

Structure-Activity Relationship (SAR) Analysis

Systematic modification of the 2-Cyclopentylcyclopropan-1-amine scaffold has yielded crucial insights into the structural requirements for potent and selective LSD1 inhibition. Key derivatives often feature an aryl or heteroaryl group attached to the cyclopropane ring, with additional functionality extending into a solvent-exposed region of the enzyme's active site.[5]

Compound Archetype	R1 Group (Cyclopentyl)	R2 Group (Aryl/Heteroaryl Extension)	LSD1 IC₅₀ (nM)	Selectivity vs. MAO-A/B	Key Insights
Scaffold A	Cyclopentyl	4-(Piperidin-1-ylmethyl)phenyl	< 10	>1000-fold	The cyclopentyl group provides favorable hydrophobic interactions. The extended basic amine moiety is critical for potency.
Scaffold B	Cyclopentyl	4-((4-Methylpiperazin-1-yl)methyl)phenyl	< 5	>1500-fold	Modification of the distal amine can fine-tune potency and pharmacokinetic properties.[5][6]
Scaffold C	Cyclopentyl	6-(Piperidin-1-ylmethyl)pyridin-3-yl	< 20	>1000-fold	A pyridine core is well-tolerated and can improve properties like solubility.
Scaffold D	Styrenyl	4-((2-Hydroxyethyl)amino)spiro[3.3]heptane	< 4	High	Novel styrenylcyclopropane warheads diversify the chemotype and lead to highly potent inhibitors.[4][7]

Causality Behind SAR Observations:

• The trans-Stereochemistry: The trans configuration of the substituents on the cyclopropane ring is crucial for optimal inhibitory activity, as it correctly orients the molecule within the active site.[3]

• Hydrophobic Pocket: The cyclopentyl group fits into a hydrophobic pocket within the LSD1 active site, contributing significantly to binding affinity.

• Substrate-Binding Channel: The extended aryl/heteroaryl moiety with a distal amine mimics the lysine side chain of the natural histone substrate, forming key interactions along the substrate-binding channel.[8]

• Selectivity: Modifications to this extended chain are the primary driver of selectivity over the related MAO enzymes, whose active sites are shorter and less accommodating.[8]

Preclinical Pharmacological Profiling: Key Methodologies

Characterizing the pharmacological profile of novel 2-Cyclopentylcyclopropan-1-amine derivatives involves a tiered approach, moving from biochemical assays to cell-based models and finally to in vivo efficacy studies.

In Vitro Characterization

Workflow for In Vitro Profiling

Caption: Tiered workflow for in vitro characterization.

Detailed Experimental Protocol 1: LSD1 Biochemical Inhibition Assay

This protocol describes a common method to determine the IC₅₀ value of a test compound against recombinant human LSD1 enzyme.

• Principle: This assay measures the hydrogen peroxide (H₂O₂) produced as a byproduct of the LSD1-catalyzed demethylation reaction. The H₂O₂ is detected using horseradish peroxidase (HRP) and a fluorogenic substrate like Amplex Red.

• Materials:

  • Recombinant human LSD1-CoREST complex

  • Dimethylated histone H3 peptide (H3K4me2) substrate

  • Amplex Red reagent

  • Horseradish Peroxidase (HRP)

  • Test compounds (e.g., 2-Cyclopentylcyclopropan-1-amine derivatives)

  • Positive Control: Tranylcypromine or a known potent inhibitor

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.5)

  • 384-well black assay plates

• Step-by-Step Methodology:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO, typically starting from 1 mM. Further dilute in assay buffer to achieve the final desired concentrations.

  • Enzyme Pre-incubation (for time-dependent inhibitors): In the assay plate, add 5 µL of diluted test compound or control (DMSO for negative control, Tranylcypromine for positive control).

  • Add 10 µL of recombinant LSD1 enzyme solution to each well.

  • Incubate the plate at room temperature for a set period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme. This step is critical for mechanism-based inhibitors.

  • Reaction Initiation: Prepare a substrate mix containing the H3K4me2 peptide, Amplex Red, and HRP in assay buffer. Add 5 µL of this mix to each well to start the reaction.

  • Signal Detection: Immediately place the plate in a fluorescence plate reader. Measure the fluorescence intensity (Excitation: ~530-560 nm, Emission: ~590 nm) kinetically over 30-60 minutes.

  • Data Analysis:

    • Calculate the rate of reaction (slope of the fluorescence signal over time) for each well.

    • Normalize the data: Set the average rate of the DMSO control wells as 100% activity and the background (no enzyme) as 0% activity.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

• Self-Validation and Causality:

  • Positive Control: The inclusion of a known inhibitor like tranylcypromine validates that the assay system is responsive to inhibition.[1]

  • Pre-incubation Step: Observing a leftward shift in the IC₅₀ curve (increased potency) with longer pre-incubation times is a hallmark of time-dependent, irreversible inhibition, confirming the expected mechanism of action.[1][8]

Detailed Experimental Protocol 2: Cellular Target Engagement Assay

This protocol measures the accumulation of the LSD1 substrate (H3K4me2) in a cancer cell line (e.g., Kasumi-1, an AML cell line) following inhibitor treatment.

• Principle: Inhibition of LSD1 in cells will prevent the demethylation of H3K4me2, leading to its accumulation. This can be quantified using methods like Western Blot or high-content imaging.

• Materials:

  • Kasumi-1 cells

  • Cell culture medium (e.g., RPMI-1640 + 10% FBS)

  • Test compounds

  • Lysis buffer

  • Primary antibodies: Anti-H3K4me2 and Anti-Total Histone H3 (loading control)

  • Secondary antibody (e.g., HRP-conjugated)

  • Chemiluminescent substrate

• Step-by-Step Methodology:

  • Cell Plating: Seed Kasumi-1 cells in a 6-well plate at a density that allows for logarithmic growth over the treatment period.

  • Compound Treatment: The next day, treat the cells with increasing concentrations of the test compound (e.g., from 1 nM to 10 µM) for a defined period (e.g., 48-72 hours). Include a vehicle (DMSO) control.

  • Cell Lysis: Harvest the cells, wash with PBS, and lyse using an appropriate buffer to extract total protein. Determine protein concentration using a BCA or Bradford assay.

  • Western Blot:

    • Separate equal amounts of protein lysate (e.g., 20 µg) on an SDS-PAGE gel.

    • Transfer the separated proteins to a PVDF membrane.

    • Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour.

    • Incubate the membrane with the primary anti-H3K4me2 antibody overnight at 4°C.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Apply a chemiluminescent substrate and image the blot.

  • Loading Control: Strip the membrane and re-probe with an anti-Total Histone H3 antibody to ensure equal protein loading across lanes.

  • Data Analysis: Quantify the band intensity for H3K4me2 and normalize it to the Total Histone H3 signal. Plot the fold-change in H3K4me2 levels relative to the vehicle control.

• Self-Validation and Causality: A dose-dependent increase in the H3K4me2 signal confirms that the compound is engaging and inhibiting its intended target within a cellular context.[4][9] The lack of change in the Total H3 signal validates that the observed effect is specific to the methylation state and not due to a general loss of histone protein.

Therapeutic Potential and Future Directions

The primary therapeutic application for 2-Cyclopentylcyclopropan-1-amine derivatives is in oncology. Potent and selective LSD1 inhibitors have demonstrated robust anti-tumor activity in preclinical models of AML and SCLC.[3][4] By inhibiting LSD1, these compounds can reverse aberrant epigenetic silencing, leading to the re-expression of tumor suppressor genes and inducing differentiation or apoptosis in cancer cells.[3][8]

Future directions include:

• Optimizing Pharmacokinetics: Improving oral bioavailability and metabolic stability to develop convenient dosing regimens.[6]

• Combination Therapies: Exploring synergistic effects with other anticancer agents, such as chemotherapy or other epigenetic drugs.

• Exploring New Indications: Investigating the role of LSD1 and the therapeutic potential of its inhibitors in other diseases, such as sickle cell disease and neurodevelopmental disorders.

References

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• Miyamura, S., Araki, M., Ota, Y., et al. (2016). C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. Organic & Biomolecular Chemistry, 14(36), 8576-8585. [Link]

• Zhou, C., et al. (2017). Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1. PubMed, National Center for Biotechnology Information. [Link]

• Miyamura, S., et al. (2016). C-H activation enables a rapid structure-activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. PubMed, National Center for Biotechnology Information. [Link]

• Alam, M. M., et al. (2024). Exploring cyclopropylamine containing cyanopyrimidines as LSD1 inhibitors: Design, synthesis, ADMET, MD analysis and anticancer activity profiling. PubMed, National Center for Biotechnology Information. [Link]

• Author Unknown. Synthesis and Biological Activity of Arylcyclopropylamines as Selective LSD1 Inhibitors. Source Not Available.

• Culhane, J. C., et al. (2007). trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. PubMed, National Center for Biotechnology Information. [Link]

• Mimasu, S., et al. (2010). Structurally designed trans-2-phenylcyclopropylamine derivatives potently inhibit histone demethylase LSD1/KDM1. PubMed, National Center for Biotechnology Information. [Link]

• Gehling, V. S., et al. (2020). Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. ACS Medicinal Chemistry Letters, 11(6), 1213–1220. [Link]

• Suzuki, T., et al. (Date Not Available). Summary of LSD1/KDM1A inhibitors in clinical trials and clinical use. ResearchGate. [Link]

• Author Unknown. (Date Not Available). Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. Request PDF, ResearchGate. [Link]

• Google Patents. (Date Not Available). CN106488915A - Cyclopropylamine as LSD1 inhibitor.
• Author Unknown. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Source Not Available.

• Tsvetkov, D. S., et al. (2011). 2-(Cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one, a novel compound with neuroprotective and neurotrophic effects in vitro. PubMed, National Center for Biotechnology Information. [Link]

• Gehling, V. S., et al. (2020). Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. PubMed, National Center for Biotechnology Information. [Link]

• Borrello, T., et al. (2021). Synthesis of Carboxamides Tranylcypromine Analogues as LSD1 (KDM1A) Inhibitors for AML. ChemRxiv. [Link]

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The Art of the Strained Ring: A Technical Guide to the Synthesis of 2-Cyclopentylcyclopropan-1-amine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the cyclopropylamine moiety stands out as a privileged structural motif. Its unique conformational rigidity and electronic properties can impart profound effects on the pharmacological profile of a molecule, enhancing potency, selectivity, and metabolic stability. This guide provides an in-depth exploration of the synthetic pathways leading to a specific and valuable building block: 2-Cyclopentylcyclopropan-1-amine. As a Senior Application Scientist, this document is crafted to not only present established methodologies but to also provide insights into the causality behind experimental choices, ensuring a robust and reproducible synthetic strategy.

Introduction: The Significance of the Cyclopentyl-Cyclopropylamine Scaffold

The incorporation of a cyclopentyl group adjacent to the cyclopropylamine core introduces a unique lipophilic character and steric profile. This combination can be particularly advantageous in modulating interactions with biological targets. The synthesis of 2-Cyclopentylcyclopropan-1-amine, therefore, is a critical step in the development of novel therapeutics across various disease areas. This guide will focus on two primary and versatile synthetic strategies: the Kulinkovich-Szymoniak reaction starting from cyclopentylacetonitrile, and a cyclopropanation-amination sequence beginning with vinylcyclopentane.

Pathway 1: The Kulinkovich-Szymoniak Reaction - A Direct Approach from Nitriles

The Kulinkovich-Szymoniak reaction is a powerful modification of the Kulinkovich reaction that allows for the direct synthesis of primary cyclopropylamines from nitriles.[1][2] This method is particularly attractive due to its convergency and the commercial availability of the requisite starting materials.

Mechanistic Insights

The reaction proceeds through the formation of a titanacyclopropane intermediate from a Grignard reagent (typically ethylmagnesium bromide) and a titanium(IV) alkoxide catalyst.[3] This intermediate then reacts with the nitrile to form an azatitanacycle. Subsequent treatment with a Lewis acid promotes the rearrangement to the desired cyclopropylamine.[1] The choice of Grignard reagent and the stoichiometry of the titanium catalyst are critical for optimizing the yield of the primary amine over potential side products like tertiary carbinamines.[1]

Diagram: Kulinkovich-Szymoniak Reaction Mechanism

Caption: Mechanism of the Kulinkovich-Szymoniak reaction.

Experimental Protocol: Synthesis of 2-Cyclopentylcyclopropan-1-amine via Kulinkovich-Szymoniak Reaction

Materials:

• Cyclopentylacetonitrile

• Titanium(IV) isopropoxide

• Ethylmagnesium bromide (solution in THF or Et2O)

• Boron trifluoride diethyl etherate (BF3·OEt2)

• Anhydrous tetrahydrofuran (THF) or diethyl ether (Et2O)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Reaction Setup: Under an inert atmosphere (argon or nitrogen), a solution of cyclopentylacetonitrile (1.0 eq) in anhydrous THF is added to a solution of titanium(IV) isopropoxide (1.2 eq) in the same solvent at room temperature.

• Grignard Addition: The mixture is cooled to -50 °C, and a solution of ethylmagnesium bromide (2.4 eq) is added dropwise, maintaining the internal temperature below -45 °C. The reaction mixture is then allowed to warm to room temperature and stirred for 12-16 hours.

• Lewis Acid Treatment: The reaction is cooled to 0 °C, and anhydrous DCM is added, followed by the dropwise addition of boron trifluoride diethyl etherate (2.0 eq). The mixture is stirred at 0 °C for 30 minutes and then at room temperature for 1 hour.

• Workup: The reaction is carefully quenched by the slow addition of saturated aqueous sodium bicarbonate solution at 0 °C. The resulting mixture is filtered through a pad of celite, and the filter cake is washed with DCM. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford 2-cyclopentylcyclopropan-1-amine. The diastereomeric ratio can be determined by NMR analysis.

Note on Stereoselectivity: The Kulinkovich-Szymoniak reaction with substituted nitriles often yields a mixture of diastereomers. For 2-substituted cyclopropylamines, a moderate diastereoselectivity in favor of the trans isomer is typically observed.[1] The separation of diastereomers can often be achieved by flash chromatography.

Pathway 2: Cyclopropanation of Vinylcyclopentane and Subsequent Amination

An alternative and highly versatile approach involves the initial cyclopropanation of a readily available alkene, vinylcyclopentane, followed by functional group manipulations to introduce the amine moiety. The Simmons-Smith reaction is a classic and reliable method for cyclopropanation.[4][5]

Step 1: Simmons-Smith Cyclopropanation of Vinylcyclopentane

The Simmons-Smith reaction utilizes a carbenoid species, typically iodomethylzinc iodide, to stereospecifically convert an alkene to a cyclopropane.[6] The reaction is known for its reliability and tolerance of various functional groups.[5]

Diagram: Simmons-Smith Reaction and Subsequent Amination

Caption: Two-stage synthesis via Simmons-Smith cyclopropanation.

Experimental Protocol: Synthesis of Cyclopentylcyclopropane

Materials:

• Vinylcyclopentane

• Diiodomethane (CH2I2)

• Zinc-copper couple (Zn-Cu)

• Anhydrous diethyl ether (Et2O)

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reagent Preparation: A flame-dried flask under an inert atmosphere is charged with zinc-copper couple (2.0 eq). Anhydrous diethyl ether is added, followed by the dropwise addition of diiodomethane (2.0 eq). The mixture is stirred at reflux for 30 minutes to form the organozinc carbenoid.

• Cyclopropanation: A solution of vinylcyclopentane (1.0 eq) in anhydrous diethyl ether is added to the prepared reagent, and the mixture is refluxed for 24-48 hours.

• Workup: The reaction is cooled to room temperature and quenched by the careful addition of saturated aqueous ammonium chloride solution. The mixture is filtered, and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated carefully by distillation at atmospheric pressure to remove the bulk of the ether.

• Purification: The resulting crude cyclopentylcyclopropane can be purified by fractional distillation.

Step 2: Conversion to 2-Cyclopentylcyclopropan-1-amine

With the cyclopropane ring in place, the next stage involves the introduction of the amine functionality. This is a multi-step process that typically involves:

• Halogenation: Introduction of a leaving group, such as a bromide or chloride, at the 1-position of the cyclopropane ring. This can be challenging and may require radical halogenation conditions.

• Nucleophilic Substitution: Displacement of the halide with an azide (e.g., using sodium azide) or a protected amine equivalent. The azide route is often preferred due to the strong nucleophilicity of the azide ion and the ease of subsequent reduction.

• Reduction: The azide is then reduced to the primary amine using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation (H2/Pd-C).

Alternatively, a Curtius or Hofmann rearrangement of a cyclopropanecarboxylic acid or amide derivative, respectively, can be employed. These classical methods provide a reliable route to primary amines.

Comparison of Synthetic Pathways

Feature	Kulinkovich-Szymoniak Reaction	Simmons-Smith followed by Amination
Starting Material	Cyclopentylacetonitrile	Vinylcyclopentane
Number of Steps	1 (to amine)	3+ (to amine)
Convergency	High	Low
Stereoselectivity	Moderate (often favors trans)	Stereospecific cyclopropanation
Potential Challenges	Stoichiometric titanium reagent, Lewis acid sensitivity	Multi-step sequence, potential for low yields in amination steps
Scalability	Can be scalable with process optimization	Generally scalable

Conclusion

The synthesis of 2-Cyclopentylcyclopropan-1-amine can be effectively achieved through several strategic pathways. The Kulinkovich-Szymoniak reaction offers a direct and convergent route from cyclopentylacetonitrile, making it an attractive option for rapid access to the target molecule, albeit with potentially moderate diastereoselectivity. The more traditional approach of Simmons-Smith cyclopropanation of vinylcyclopentane followed by a multi-step amination sequence provides a robust and stereospecific method for constructing the cyclopropane ring, with the subsequent functional group interconversions being well-established transformations.

The choice of the optimal synthetic route will ultimately depend on the specific requirements of the research program, including the desired stereoisomer, scale of the synthesis, and the availability of starting materials and reagents. This guide provides the foundational knowledge and practical considerations for researchers to confidently embark on the synthesis of this valuable chemical entity.

References

• Bertus, P., & Szymoniak, J. (2001). New and easy route to primary cyclopropylamines from nitriles. Chemical Communications, (17), 1792-1793. [Link]

• Simmons, H. E., & Smith, R. D. (1958). A New Synthesis of Cyclopropanes from Olefins. Journal of the American Chemical Society, 80(19), 5323–5324. [Link]

• Kulinkovich, O. G. (2004). The Kulinkovich reaction. Russian Chemical Reviews, 73(5), 475–496.
• Kulinkovich, O. G., Sviridov, S. V., Vasilevskii, D. A., & Pritytskaya, T. S. (1989). A new method for the synthesis of cyclopropanols by the reaction of esters with the reagent ethylmagnesium bromide-titanium tetraisopropoxide. Zhurnal Organicheskoi Khimii, 25(10), 2244-2245.
• de Meijere, A., & Kozhushkov, S. I. (2000). The de Meijere modification of the Kulinkovich reaction. In Titanium and Zirconium in Organic Synthesis (pp. 343-380). Wiley-VCH.
• Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions, 58, 1-415.

• Kulinkovich, O. G., de Meijere, A. (2000). 1,n-Dicarbanionic Titanium Intermediates from Monocarbanionic Organometallics and Their Application in Organic Synthesis. Chemical Reviews, 100(8), 2789-2834. [Link]

• Szymoniak, J., & Bertus, P. (2007). Titanium-Mediated Synthesis of Primary Cyclopropylamines from Nitriles and Grignard Reagents. Synlett, 2007(09), 1346-1358.

• Lebel, H., Marcoux, J.-F., Molinaro, C., & Charette, A. B. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977-1050. [Link]

• Charette, A. B., & Juteau, H. (1997). The Asymmetric Simmons−Smith Cyclopropanation of Allylic Alcohols. Journal of the American Chemical Society, 119(49), 11993–12003.

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• 6. organicreactions.org [organicreactions.org]

A Technical Guide to the Toxicity and Safe Handling of 2-Cyclopentylcyclopropan-1-amine: A Precautionary Approach Based on Structural Analogs

Disclaimer: Direct toxicological and safety data for 2-Cyclopentylcyclopropan-1-amine are not extensively available in the public domain. This guide has been developed by extrapolating data from structurally related and well-characterized analogs, primarily Cyclopropylamine and Cyclopentylamine . This approach is standard practice in research and development settings for risk assessment of novel chemical entities and represents a precautionary principle to ensure the highest degree of safety.

Introduction: The Challenge of Novel Amines

2-Cyclopentylcyclopropan-1-amine is a substituted cyclopropylamine, a class of compounds recognized for its utility as a versatile building block in medicinal chemistry and agrochemical synthesis.[1] The unique structural motif, combining a strained three-membered ring with a nucleophilic amine, imparts significant chemical reactivity.[1] This reactivity is crucial for its synthetic applications but also serves as the primary driver of its potential biological hazards.

For researchers and drug development professionals, handling such novel compounds requires a robust safety framework built upon a deep understanding of the molecule's constituent parts. The toxicity profile is predicted to be dominated by the cyclopropylamine moiety, which is known to be corrosive, toxic, and flammable.[2] The addition of a cyclopentyl group primarily influences physical properties like volatility and lipophilicity but is not expected to mitigate the core hazards of the amine functional group. This guide, therefore, provides a comprehensive safety and handling protocol based on this expert analysis.

Section 1: Predicted Toxicological Profile and Hazard Classification

The primary hazards associated with small aliphatic and cyclic amines are well-documented. They are typically corrosive due to their basicity, can cause severe irritation or chemical burns upon contact, and are often harmful if ingested, inhaled, or absorbed through the skin.[3]

Globally Harmonized System (GHS) Classification (Predicted)

Based on data from cyclopropylamine and cyclopentylamine, 2-Cyclopentylcyclopropan-1-amine should be handled as a substance with the following GHS classifications.[4]

Summary of Toxicological Data (from Analogs)

The following table summarizes key quantitative and qualitative toxicological data derived from cyclopropylamine and cyclopentylamine, which form the basis for the predicted profile of the target compound.

Hazard Endpoint	Analog Compound	Data and Remarks	Source(s)
Acute Oral Toxicity	Cyclopropylamine	LD50: 445 mg/kg (rat) . Classified as harmful if swallowed. Symptoms include changes in salivary gland structure and diarrhea.	[2]
Acute Oral Toxicity	Cyclopentylamine	LD50: Fatal if swallowed (Category 2) . More potent than cyclopropylamine.
Acute Inhalation Toxicity	Cyclopentylamine	Toxic if inhaled (Category 3) . Material is extremely destructive to mucous membranes and the upper respiratory tract.
Skin Corrosion/Irritation	Cyclopropylamine & Cyclopentylamine	Causes severe skin burns (Category 1B) . The alkaline nature of the amine group can cause chemical burns and deep tissue damage.	[3]
Eye Damage/Irritation	Cyclopropylamine & Cyclopentylamine	Causes serious eye damage (Category 1) . Risk of permanent blindness. Vapors are also extremely irritating.	[3]
Sensitization	Cyclopentylamine	May cause an allergic skin reaction (Category 1) . Repeated exposure may lead to sensitization.
Carcinogenicity/Mutagenicity	Cyclopentylamine	No component is identified as a carcinogen by IARC, NTP, or OSHA. Mutagenicity data is largely unavailable.	[5]

Expert Insight: The higher acute toxicity observed for cyclopentylamine compared to cyclopropylamine suggests that increasing the alkyl chain length may increase potency. Therefore, it is prudent to treat 2-Cyclopentylcyclopropan-1-amine as having a high degree of acute toxicity, closer to that of cyclopentylamine (Fatal if swallowed ).

Section 2: Risk Mitigation and Safe Handling Protocols

A multi-layered approach to risk mitigation is essential. The "Hierarchy of Controls" is a systematic framework used to minimize or eliminate exposure to hazards.

Mandatory Engineering Controls

• Chemical Fume Hood: All manipulations of 2-Cyclopentylcyclopropan-1-amine, including weighing, transferring, and use in reactions, must be performed inside a certified chemical fume hood to prevent inhalation of toxic and corrosive vapors.[6]

• Ventilation: Ensure the laboratory has adequate general ventilation (at least 6-12 air changes per hour) as a secondary control.

• Static Control: The compound is predicted to be highly flammable. Use non-sparking tools and ensure all containers and equipment are properly grounded and bonded during transfers to prevent ignition from static electricity.[6][7]

Standard Operating Protocol: Handling and Storage

This protocol is a self-validating system designed to ensure user safety at every step.

• Pre-Use Verification:

  • Confirm the chemical fume hood has a valid certification sticker and the airflow monitor indicates correct operation.

  • Inspect all required PPE for damage (cracks in face shield, holes in gloves).

  • Locate the nearest emergency eyewash station, safety shower, and fire extinguisher. Ensure the pathway is clear.

• Aliquotting and Transfer:

  • Wear all required PPE as specified in Section 2.3. Double-gloving is strongly recommended.

  • Perform all transfers over a chemical-resistant tray or secondary containment to contain potential spills.

  • Use only non-sparking tools made of materials like brass or bronze.

  • Keep containers tightly closed when not in use.[7]

• Storage:

  • Store in a tightly sealed container in a dedicated, well-ventilated, flammables-rated cabinet.[6]

  • Store away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides to prevent violent reactions.[7]

  • The storage area should be cool and dry. Some amines are hygroscopic.[6]

• Waste Disposal:

  • Collect all waste containing 2-Cyclopentylcyclopropan-1-amine in a dedicated, clearly labeled, sealed hazardous waste container.

  • Do not mix with other waste streams unless compatibility has been verified.

  • Dispose of waste through your institution's environmental health and safety (EHS) office. Do not pour down the drain.

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The following must be worn at all times when handling this compound:

• Eye Protection: Chemical splash goggles in combination with a full-face shield.

• Hand Protection: Nitrile or butyl rubber gloves. Given the corrosive nature, check for breakthrough times and consider double-gloving. Immediately replace any gloves that become contaminated.

• Body Protection: A flame-resistant laboratory coat.

• Respiratory Protection: Not typically required if work is conducted within a properly functioning fume hood. For spill cleanup or emergency situations, a self-contained breathing apparatus (SCBA) may be necessary.[8]

Section 3: Emergency Procedures

Immediate and correct action is critical in an emergency.

Exposure Protocol

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[5]

• Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention and show the Safety Data Sheet (or this guide) to the medical professional.[5][7]

Spill Response Protocol

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or ventilation is inadequate.

• Isolate: Restrict access to the spill area. Shut down all ignition sources.[8]

• Protect: Don appropriate PPE, including respiratory protection if necessary.

• Contain & Absorb: Cover the spill with a chemical absorbent suitable for alkaline and flammable liquids (e.g., vermiculite, dry sand). Do not use combustible materials like paper towels.

• Neutralize (with caution): For small residual amounts, cautious neutralization with a weak acid (e.g., citric acid solution) may be possible, but this should only be done by trained personnel as the reaction can generate heat.

• Collect & Dispose: Carefully scoop the absorbed material into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

Conclusion

While 2-Cyclopentylcyclopropan-1-amine lacks specific public safety data, its chemical structure provides clear warnings. By treating it with the same respect as its hazardous analogs—cyclopropylamine and cyclopentylamine—we can establish a robust safety protocol. It must be regarded as a highly flammable, acutely toxic, and severely corrosive material. Strict adherence to engineering controls, detailed operational protocols, and consistent use of appropriate PPE are non-negotiable for ensuring the safety of all laboratory personnel.

References

• Georganics. (2021, December 28). Cyclopropylamine - general description and application. [Link]

• Georganics. (2021, December 28). Cyclopropylamine - general description and application. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 69828, Cyclopropylamine. PubChem. [Link]

• Gardarsdottir, H. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Pharmaceutical Reports. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 53424541, 2-Cyclopentylcyclopentan-1-amine. PubChem. [Link]

• Airgas. (n.d.). Cyclopropane Safety Data Sheet. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. Cyclopropylamine - general description and application [georganics.sk]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Cyclopropylamine | C3H7N | CID 69828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. airgas.com [airgas.com]

Protocols & Analytical Methods

Application Note & Protocol: A Step-by-Step Guide to the Synthesis of 2-Cyclopentylcyclopropan-1-amine

Abstract

Cyclopropylamines are privileged structural motifs in medicinal chemistry, valued for the unique conformational constraints and metabolic stability they impart to bioactive molecules.[1] This document provides a comprehensive, step-by-step guide for the synthesis of 2-Cyclopentylcyclopropan-1-amine, a specific substituted cyclopropylamine. The described synthetic route is a robust, two-stage process commencing with a metal-catalyzed cyclopropanation of vinylcyclopentane, followed by a Curtius rearrangement to install the amine functionality. This protocol is designed to be highly descriptive, explaining the rationale behind procedural choices and providing detailed experimental workflows to ensure reproducibility and success for researchers in organic synthesis and drug discovery.

Synthetic Strategy and Mechanistic Rationale

The synthesis of 2-Cyclopentylcyclopropan-1-amine is efficiently achieved through a logical two-part strategy. This approach was designed for its reliability, use of well-established transformations, and the generation of stable, purifiable intermediates.

Part 1: Rhodium-Catalyzed Cyclopropanation. The initial step involves the construction of the cyclopropane ring. This is accomplished by reacting vinylcyclopentane with ethyl diazoacetate (EDA). This reaction is catalyzed by Rhodium(II) octanoate dimer [Rh₂(Oct)₄], a highly effective catalyst for such transformations.[2] The catalyst reacts with EDA to form a transient, electrophilic rhodium carbene intermediate.[2] This intermediate then reacts with the alkene (vinylcyclopentane) in a cheletropic manner to form the cyclopropane ring, yielding Ethyl 2-cyclopentylcyclopropane-1-carboxylate.[3] This method is favored for its high efficiency and relatively mild conditions.

Part 2: Curtius Rearrangement and Deprotection. With the carbon skeleton established, the second stage focuses on converting the ester functional group into the target primary amine. The Curtius rearrangement is an ideal and widely used method for this transformation.[4] The process involves:

• Saponification: The ethyl ester is hydrolyzed to the corresponding carboxylic acid.

• Acyl Azide Formation: The carboxylic acid is converted into a reactive acyl azide intermediate.

• Rearrangement and Trapping: Upon gentle heating, the acyl azide undergoes rearrangement to an isocyanate, losing a molecule of nitrogen gas. This highly reactive isocyanate is immediately "trapped" with tert-butanol to form a stable, Boc-protected amine. This intermediate is advantageous as it is typically a solid and easily purified by standard techniques like column chromatography.[4]

• Deprotection: The final step is the removal of the Boc (tert-butoxycarbonyl) protecting group using a strong acid, such as hydrochloric acid, to yield the desired 2-Cyclopentylcyclopropan-1-amine as its hydrochloride salt.

Overall Synthetic Workflow

Caption: Overall two-part synthetic route.

Detailed Experimental Protocols

Safety Precautions:

• Ethyl Diazoacetate (EDA): Potentially explosive, especially in undiluted form and in the presence of sharp edges or ground glass joints. Handle with care, behind a blast shield, and avoid distillation.

• Azide Reagents (e.g., DPPA, Sodium Azide): Highly toxic. Avoid contact with skin and inhalation. Azides can form explosive heavy metal azides; do not use metal spatulas. Quench any residual azide with sodium nitrite solution under acidic conditions.

• Work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Part A: Synthesis of Ethyl 2-Cyclopentylcyclopropane-1-carboxylate

• Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add vinylcyclopentane (1.0 eq) and dichloromethane (DCM, approx. 2.0 M concentration relative to alkene).

• Catalyst Addition: Add Rhodium(II) octanoate dimer (0.005 eq).

• Reagent Addition: Begin stirring the solution under a nitrogen atmosphere. Prepare a solution of ethyl diazoacetate (1.1 eq) in DCM (approx. 1 M). Add this EDA solution dropwise to the reaction flask via the dropping funnel over 2-3 hours at room temperature.

  • Expert Note: Slow addition is critical to control the exothermic reaction and prevent the buildup of unreacted, potentially hazardous diazo compound. The reaction progress can be monitored by the disappearance of the yellow color of EDA and by TLC analysis.

• Reaction Completion: After the addition is complete, allow the reaction to stir at room temperature for an additional 4-6 hours or until TLC indicates full consumption of the starting alkene.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes, e.g., 0% to 10%) to afford the product as a mixture of cis and trans diastereomers.

Part B: Synthesis of 2-Cyclopentylcyclopropane-1-carboxylic acid (Saponification)

• Reaction Setup: In a 250 mL round-bottom flask, dissolve the Ethyl 2-cyclopentylcyclopropane-1-carboxylate (1.0 eq) from Part A in ethanol (approx. 0.5 M).

• Base Addition: Add a 2 M aqueous solution of sodium hydroxide (NaOH, 2.5 eq).

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir for 4-6 hours. Monitor the reaction by TLC until the starting ester spot has disappeared.

• Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol. Dilute the remaining aqueous solution with water and wash with diethyl ether (2 x 50 mL) to remove any non-acidic impurities.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH ~2 by the dropwise addition of 2 M hydrochloric acid (HCl). A precipitate or oil should form.

• Extraction: Extract the product into ethyl acetate (3 x 75 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the carboxylic acid, which can often be used in the next step without further purification.

Part C: Synthesis of tert-butyl (2-Cyclopentylcyclopropyl)carbamate (Curtius Rearrangement)

• Reaction Setup: To a 250 mL round-bottom flask under a nitrogen atmosphere, add the 2-Cyclopentylcyclopropane-1-carboxylic acid (1.0 eq) from Part B, anhydrous toluene (approx. 0.3 M), and triethylamine (Et₃N, 1.2 eq).

• Reagent Addition: Add diphenylphosphoryl azide (DPPA, 1.1 eq) dropwise at room temperature.

  • Expert Note: A slight exotherm and gas evolution (N₂) may be observed.

• Acyl Azide Formation: Stir the mixture at room temperature for 1 hour.

• Rearrangement and Trapping: Add anhydrous tert-butanol (t-BuOH, 3.0 eq) to the mixture. Heat the reaction to 85-90 °C and stir for 12-16 hours (overnight). Vigorous nitrogen evolution will be observed initially as the acyl azide rearranges to the isocyanate.

• Work-up: Cool the reaction to room temperature and concentrate under reduced pressure. Dilute the residue with ethyl acetate and wash sequentially with 1 M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure Boc-protected amine.

Part D: Synthesis of 2-Cyclopentylcyclopropan-1-amine Hydrochloride (Deprotection)

• Reaction Setup: Dissolve the tert-butyl (2-cyclopentylcyclopropyl)carbamate (1.0 eq) from Part C in a minimal amount of methanol or diethyl ether in a 100 mL round-bottom flask.

• Acid Addition: Cool the solution in an ice bath. Slowly add a 4 M solution of HCl in 1,4-dioxane (5.0 - 10.0 eq).

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4-8 hours. A precipitate of the hydrochloride salt should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold diethyl ether to remove any non-polar impurities.

• Drying: Dry the white solid under high vacuum to afford the final product, 2-Cyclopentylcyclopropan-1-amine hydrochloride.

Quantitative Data Summary

Step	Reagent/Product	MW ( g/mol )	Molar Eq.	Typical Yield
A	Vinylcyclopentane	96.17	1.0	-
Ethyl Diazoacetate	114.10	1.1	-
Ethyl 2-cyclopentylcyclopropane-1-carboxylate	182.26	-	75-85%
B	Ethyl 2-cyclopentylcyclopropane-1-carboxylate	182.26	1.0	-
2-Cyclopentylcyclopropane-1-carboxylic acid	154.21	-	90-98%
C	2-Cyclopentylcyclopropane-1-carboxylic acid	154.21	1.0	-
Diphenylphosphoryl azide (DPPA)	275.22	1.1	-
tert-butyl (2-cyclopentylcyclopropyl)carbamate	225.34	-	70-80%
D	tert-butyl (2-cyclopentylcyclopropyl)carbamate	225.34	1.0	-
2-Cyclopentylcyclopropan-1-amine HCl	161.69	-	>95%

References

• Amination of Carbenium Ions Generated by Directed Protonolysis of Cyclopropane. The Journal of Organic Chemistry, 2019. [Link]

• Photocatalytic Oxo-Amination of Aryl Cyclopropanes through an Unusual SN2-Like Ring-Opening Pathway. ACS Publications, 2022. [Link]

• Advances in the Synthesis of Cyclopropylamines. Chemical Reviews, 2025. [Link]

• Mechanism for the oxo-amination of cyclopropanes. ResearchGate. [Link]

• Ti-catalyzed ring-opening oxidative amination of methylenecyclopropanes with diazenes. Chemical Science, 2020. [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

• Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]

• Intermolecular [3+2] Cycloaddition of Cyclopropylamines with Olefins by Visible-Light Photocatalysis. PMC, 2012. [Link]

• Process for the manufacture of cyclopropylamine. European Patent Office. [Link]

• Catalytic Methods for the Synthesis of Cyclopropanes. Taylor & Francis eBooks, 2019. [Link]

• Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes. PMC, 2022. [Link]

• HETEROGENEOUS IRON CATALYZED CYCLOPROPANATION REACTION. AIR Unimi. [Link]

• Cyclopropanation. Wikipedia. [Link]

• Cyclopentenone synthesis. Organic Chemistry Portal. [Link]

• Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. PMC, 2012. [Link]

• Synthesis of Amino Acids of Cyclopropylglycine Series. ResearchGate, 2015. [Link]

• Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones. MPG.PuRe, 2023. [Link]

• An Expedient and Practical Method for the Synthesis of A Diverse Series of Cyclopropane α-Amino Acids and Amines. ResearchGate. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 4. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]

Reagents for the preparation of 2-Cyclopentylcyclopropan-1-amine

Executive Summary

This application note details the synthetic strategy for 2-cyclopentylcyclopropan-1-amine , a high-value structural motif in medicinal chemistry. Often serving as a bioisostere for phenylcyclopropylamine (tranylcypromine) or a conformationally restricted linker in GPCR ligands and kinase inhibitors, this scaffold demands precise stereochemical control.

This guide prioritizes the Curtius Rearrangement as the definitive method for installing the amine functionality with retention of stereochemistry. We also provide a foundational protocol for constructing the cyclopropane core via the Simmons-Smith reaction, ensuring a complete "aldehyde-to-amine" workflow.

Retrosynthetic Logic & Pathway Design

The synthesis is best approached by disconnecting the C1-N bond. The most robust route utilizes a Curtius Rearrangement of the corresponding carboxylic acid. This method is preferred over the Hofmann rearrangement for cyclopropanes due to milder conditions that minimize ring-opening side reactions.

Pathway Overview:

• Target: 2-Cyclopentylcyclopropan-1-amine.

• Precursor: 2-Cyclopentylcyclopropanecarboxylic acid.

• Core Construction: Cyclopropanation of (E)-3-cyclopentylacrylic acid derivatives.

Figure 1: Retrosynthetic analysis showing the Curtius Rearrangement as the pivotal amine-installation step.[1]

Critical Reagents & Materials

The following reagents are selected for their reliability in scale-up and stereochemical fidelity.

Reagent Class	Specific Reagent	Role	Selection Rationale
Azide Source	Diphenylphosphoryl azide (DPPA)	Curtius Rearrangement	Safer than /Acid Chloride route; One-pot transformation; Compatible with acid-sensitive substrates.
Base	Triethylamine ( )	Proton Scavenger	Facilitates the formation of the acyl azide intermediate.
Trapping Agent	tert-Butanol ( )	Carbamate Formation	Traps isocyanate to form Boc-protected amine (stable intermediate); Prevents urea byproduct formation.
Cyclopropanation	Diethylzinc ( ) / Diiodomethane ( )	Simmons-Smith	Stereospecific cyclopropanation of allylic alcohols (if reducing ester first); High diastereoselectivity.
Ylide Reagent	Trimethylsulfoxonium iodide	Corey-Chaykovsky	Alternative cyclopropanation directly on unsaturated esters/ketones.

Detailed Experimental Protocols

Phase 1: The Curtius Rearrangement (Amine Installation)

Objective: Convert 2-cyclopentylcyclopropanecarboxylic acid to N-Boc-2-cyclopentylcyclopropan-1-amine.

Mechanism: The reaction proceeds via an acyl azide intermediate which, upon heating, undergoes a concerted rearrangement to an isocyanate with loss of

.[2] Crucially, the migrating carbon retains its stereochemical configuration.[2][3]

Step-by-Step Protocol:

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (

  or Ar).

• Solubilization: Charge the flask with 2-cyclopentylcyclopropanecarboxylic acid (1.0 equiv) and anhydrous Toluene (10 mL/g of substrate).

  • Note: Toluene is preferred over benzene for safety and higher boiling point, facilitating the rearrangement.

• Activation: Add Triethylamine (1.1 equiv) followed by Diphenylphosphoryl azide (DPPA) (1.1 equiv) via syringe at room temperature.

• Acyl Azide Formation: Stir at room temperature for 1–2 hours.

  • Checkpoint: Monitor by TLC or LC-MS. The disappearance of the acid indicates acyl azide formation.[4]

• Rearrangement & Trapping: Add an excess of anhydrous tert-Butanol (5–10 equiv) to the reaction mixture. Heat the mixture to 80–90 °C for 4–12 hours.

  • Observation: Evolution of nitrogen gas bubbles indicates the rearrangement is proceeding.

• Work-up:

  • Cool to room temperature.[5]

  • Dilute with Ethyl Acetate.

  • Wash sequentially with 5% citric acid (to remove residual base), saturated

    , and brine.

  • Dry over

    and concentrate in vacuo.

• Purification: Purify the crude N-Boc carbamate via silica gel flash chromatography (Hexanes/EtOAc gradient).

• Deprotection (Optional): To isolate the free amine salt, treat the Boc-carbamate with 4M HCl in Dioxane at 0 °C for 2 hours.

Phase 2: Cyclopropane Ring Construction (Precursor Synthesis)

Objective: Synthesis of the carboxylic acid precursor.

While the Curtius is the focus, the quality of the amine depends on the stereopurity of the acid.

Preferred Route: Modified Simmons-Smith

• Start: (E)-3-Cyclopentylprop-2-en-1-ol (Allylic alcohol derived from reduction of the acrylate).

• Reagent Prep: In a glovebox or under strict Ar flow, add Diethylzinc (1.0 M in hexanes) to dry DCM at -10 °C. Slowly add Diiodomethane (2.0 equiv relative to Zn). Stir for 20 min to form the Furukawa reagent (

  ).

• Reaction: Add the allylic alcohol (dissolved in DCM) slowly. The hydroxyl group coordinates Zinc, directing the cyclopropanation syn to the alcohol.

• Oxidation: Post-workup, oxidize the resulting cyclopropylmethanol to the carboxylic acid using Jones Reagent or TEMPO/NaOCl .

Reaction Workflow & Logic Diagram

The following diagram illustrates the decision matrix and chemical flow for the Curtius protocol.

Figure 2: Step-wise workflow for the One-Pot Curtius Rearrangement using DPPA.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete rearrangement (Isocyanate hydrolysis)	Ensure all reagents, especially Toluene and t-BuOH, are strictly anhydrous. Water reacts with isocyanate to form urea byproducts.[2]
Urea Byproduct	Moisture ingress or insufficient trapping agent	Increase t-BuOH equivalents (use as co-solvent if necessary).
Explosion Risk	Isolation of Acyl Azide	NEVER distill or isolate the acyl azide intermediate if using the acid chloride route. The DPPA one-pot method mitigates this, but always maintain a blast shield.
Stereochemical Erosion	High temperature or strong base	The Curtius is stereospecific. If racemization occurs, check the purity of the starting acid or reduce the reaction temperature (longer time).

References

• Curtius Rearrangement Mechanism & Scope

  • The Curtius Rearrangement: Applications in Modern Drug Discovery. (NIH/PMC). A comprehensive review of the reaction's utility in pharmaceutical synthesis.

• Simmons-Smith Cyclopropanation

  • The Simmons-Smith Reaction.[3][6][7][8] (Organic-Chemistry.org). Details on the Furukawa modification using

    .

• Synthesis of Cyclopropylamines (Specific Analog Protocols)

  • Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride.[9] (Beilstein J. Org. Chem / NIH). Provides the exact "Weinstock" and DPPA protocols for a structurally similar bicyclopropyl amine.

• DPPA Reagent Profile

  • Diphenylphosphoryl Azide (DPPA).[1][4] (Organic Chemistry Portal). Usage and safety data for the key reagent.

Sources

• 1. ir.library.illinoisstate.edu [ir.library.illinoisstate.edu]
• 2. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclopropane synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. Regioselective Simmons–Smith-type cyclopropanations of polyalkenes enabled by transition metal catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols for the Scalable Manufacturing of 2-Cyclopentylcyclopropan-1-amine

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a scalable manufacturing process for 2-Cyclopentylcyclopropan-1-amine, a valuable building block in contemporary medicinal chemistry. The presented synthetic strategy is designed for robustness, scalability, and efficiency, addressing the increasing demand for structurally complex cyclopropylamines in pharmaceutical development. This document details a two-stage process, commencing with the synthesis of the key intermediate, 2-cyclopentylcyclopropanecarboxylic acid, followed by its conversion to the target amine via a modified Curtius rearrangement. The protocols are presented with in-depth explanations of the underlying chemical principles, safety considerations, and process optimization insights, intended to facilitate the transition from laboratory-scale synthesis to pilot-plant and full-scale manufacturing.

Introduction: The Significance of Substituted Cyclopropylamines

The cyclopropylamine moiety is a privileged structural motif in modern drug discovery, prized for its unique conformational constraints and metabolic stability. Its incorporation into drug candidates can significantly enhance potency, selectivity, and pharmacokinetic properties. 2-Cyclopentylcyclopropan-1-amine, in particular, serves as a key precursor for a range of therapeutic agents, including inhibitors of enzymes such as lysine-specific demethylase 1 (LSD1), which are promising targets in oncology. The development of a scalable and economically viable manufacturing process for this amine is therefore of critical importance to support the advancement of novel therapeutics into clinical trials and commercial production.

This application note outlines a robust and scalable synthetic route to 2-Cyclopentylcyclopropan-1-amine, designed to be implemented in a process chemistry environment.

Overall Synthetic Strategy

The manufacturing process is divided into two main stages, as depicted in the workflow diagram below. This strategy was chosen for its reliance on well-established, scalable, and high-yielding chemical transformations.

Figure 1: Overall synthetic workflow for the scalable manufacturing of 2-Cyclopentylcyclopropan-1-amine.

Stage 1: Scalable Synthesis of 2-Cyclopentylcyclopropanecarboxylic Acid

Principle and Rationale

The initial stage focuses on the construction of the substituted cyclopropane ring. A highly reliable and stereospecific method for this transformation is the Simmons-Smith cyclopropanation.[1][2] This reaction involves the use of an organozinc carbenoid, typically generated from diiodomethane and a zinc-copper couple or diethylzinc. For scalability, the use of diethylzinc is often preferred due to its commercial availability as a solution and more reproducible reactivity. The reaction is performed on vinylcyclopentane, a readily available starting material.

The resulting cyclopentylcyclopropane is a stable intermediate that can be purified by distillation. The subsequent conversion to the carboxylic acid is achieved through a robust oxidation protocol. While various methods exist, an oxidation utilizing ruthenium(III) chloride as a catalyst with sodium periodate as the stoichiometric oxidant provides a scalable and efficient means to cleave the C-H bond of the cyclopropane ring adjacent to the cyclopentyl group, selectively forming the desired carboxylic acid.

Detailed Protocol 1.1: Simmons-Smith Cyclopropanation of Vinylcyclopentane

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity ( kg/mol )	Moles
Vinylcyclopentane	96.17	10.0	104.0
Dichloromethane (DCM)	84.93	100 L	-
Diethylzinc (1.0 M in hexanes)	123.49	124.8 L	124.8
Diiodomethane	267.84	33.4	124.8

Procedure:

• To a 250 L jacketed glass reactor, inerted with nitrogen, charge dichloromethane (100 L) and vinylcyclopentane (10.0 kg, 104.0 mol).

• Cool the solution to -10 °C with stirring.

• Slowly add diethylzinc (1.0 M in hexanes, 124.8 L, 124.8 mol) via a dropping funnel over 2 hours, maintaining the internal temperature below 0 °C.

• In a separate vessel, prepare a solution of diiodomethane (33.4 kg, 124.8 mol) in dichloromethane (20 L).

• Add the diiodomethane solution to the reactor dropwise over 3 hours, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Monitor the reaction for the disappearance of vinylcyclopentane by GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (50 L) at 0 °C.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 L).

• Combine the organic layers, wash with brine (30 L), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by fractional distillation to yield cyclopentylcyclopropane.

Expected Yield: 85-95%

Detailed Protocol 1.2: Oxidation to 2-Cyclopentylcyclopropanecarboxylic Acid

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity ( kg/mol )	Moles
Cyclopentylcyclopropane	110.20	10.0	90.7
Carbon tetrachloride	153.82	50 L	-
Acetonitrile	41.05	50 L	-
Water	18.02	75 L	-
Ruthenium(III) chloride hydrate	~207.43	0.2	~0.96
Sodium periodate	213.89	77.6	362.8

Procedure:

• To a 500 L jacketed glass reactor, charge carbon tetrachloride (50 L), acetonitrile (50 L), water (75 L), and cyclopentylcyclopropane (10.0 kg, 90.7 mol).

• Add ruthenium(III) chloride hydrate (0.2 kg, ~0.96 mol) to the vigorously stirred biphasic mixture.

• Cool the mixture to 10 °C.

• Add sodium periodate (77.6 kg, 362.8 mol) portion-wise over 4 hours, maintaining the internal temperature between 10-20 °C.

• After the addition is complete, stir the reaction mixture at room temperature for 16 hours.

• Monitor the reaction by TLC or LC-MS for the consumption of the starting material.

• Upon completion, add isopropyl alcohol (5 L) to quench any remaining oxidant.

• Separate the layers. Extract the aqueous layer with dichloromethane (3 x 20 L).

• Combine the organic layers and wash with 1 M sodium thiosulfate solution (20 L) followed by brine (20 L).

• Extract the combined organic layers with 1 M sodium hydroxide solution (3 x 30 L).

• Cool the combined aqueous extracts to 0 °C and acidify to pH 2 with concentrated hydrochloric acid.

• Extract the acidified aqueous layer with ethyl acetate (3 x 30 L).

• Combine the ethyl acetate extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-cyclopentylcyclopropanecarboxylic acid.

Expected Yield: 60-70%

Stage 2: Conversion to 2-Cyclopentylcyclopropan-1-amine via Curtius Rearrangement

Principle and Rationale

The Curtius rearrangement is a versatile and reliable method for the conversion of carboxylic acids to primary amines, proceeding through an isocyanate intermediate.[3][4] This reaction is known for its high yields and retention of stereochemistry at the migrating carbon, which is crucial for maintaining the integrity of the cyclopropane ring. For large-scale applications, the use of diphenylphosphoryl azide (DPPA) is advantageous as it allows for a one-pot conversion of the carboxylic acid to the acyl azide, followed by in situ rearrangement to the isocyanate upon heating.[5][6] The resulting isocyanate is trapped with tert-butanol to form a stable N-Boc protected amine, which can be easily purified and deprotected under acidic conditions to yield the final product as a salt.

Figure 2: Simplified mechanism of the Curtius rearrangement and trapping sequence.

Detailed Protocol 2.1: N-Boc Protection via Curtius Rearrangement

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity ( kg/mol )	Moles
2-Cyclopentylcyclopropanecarboxylic acid	140.19	10.0	71.3
Toluene	92.14	100 L	-
Triethylamine	101.19	8.0	79.0
Diphenylphosphoryl azide (DPPA)	275.22	21.6	78.5
tert-Butanol	74.12	6.7	90.4

Procedure:

• To a 250 L jacketed glass reactor, inerted with nitrogen, charge toluene (100 L) and 2-cyclopentylcyclopropanecarboxylic acid (10.0 kg, 71.3 mol).

• Add triethylamine (8.0 kg, 79.0 mol) and stir for 15 minutes.

• Carefully add diphenylphosphoryl azide (21.6 kg, 78.5 mol) dropwise over 1 hour, maintaining the temperature at 20-25 °C.

• After the addition, stir the mixture for 1 hour at room temperature.

• Add tert-butanol (6.7 kg, 90.4 mol).

• Heat the reaction mixture to 90-100 °C and maintain for 4-6 hours, monitoring for the evolution of nitrogen gas (use a bubbler).

• Monitor the reaction for the formation of the isocyanate and its subsequent trapping by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Wash the organic layer with 1 M HCl (2 x 20 L), saturated sodium bicarbonate solution (2 x 20 L), and brine (20 L).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude N-Boc-2-cyclopentylcyclopropan-1-amine can be purified by crystallization or chromatography if necessary.

Expected Yield: 75-85%

Detailed Protocol 2.2: Deprotection to 2-Cyclopentylcyclopropan-1-amine Hydrochloride

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity ( kg/mol )	Moles
N-Boc-2-cyclopentylcyclopropan-1-amine	225.34	10.0	44.4
1,4-Dioxane	88.11	50 L	-
HCl (4 M in Dioxane)	36.46	22.2 L	88.8

Procedure:

• To a 100 L jacketed glass reactor, dissolve N-Boc-2-cyclopentylcyclopropan-1-amine (10.0 kg, 44.4 mol) in 1,4-dioxane (50 L).

• Cool the solution to 0 °C.

• Slowly add 4 M HCl in dioxane (22.2 L, 88.8 mol) over 1 hour, maintaining the temperature below 10 °C.

• After the addition, allow the mixture to warm to room temperature and stir for 4 hours.

• Monitor the deprotection by TLC or LC-MS for the disappearance of the starting material.

• Upon completion, the product will precipitate as the hydrochloride salt.

• Filter the solid, wash with cold diethyl ether (2 x 10 L), and dry under vacuum at 40 °C.

• This provides 2-Cyclopentylcyclopropan-1-amine hydrochloride as a white to off-white solid.

Expected Yield: 90-98%

Safety Considerations

• Diethylzinc: Pyrophoric and reacts violently with water. Must be handled under an inert atmosphere.

• Diiodomethane: Toxic and a suspected carcinogen. Handle with appropriate personal protective equipment (PPE) in a well-ventilated area.

• Sodium periodate: A strong oxidizing agent. Avoid contact with combustible materials.

• Ruthenium(III) chloride: Toxic and corrosive. Handle with appropriate PPE.

• Diphenylphosphoryl azide (DPPA): Toxic and a lachrymator. Handle in a fume hood with appropriate PPE.

• Curtius Rearrangement: This reaction evolves nitrogen gas, which can lead to a pressure build-up in a closed system. Ensure the reactor is properly vented. Acyl azides can be explosive and should be handled with care, avoiding high temperatures and shock. The one-pot procedure with DPPA is generally considered safer than isolating the acyl azide.

• Hydrochloric Acid: Highly corrosive. Handle with appropriate PPE.

Conclusion

The synthetic route and protocols detailed in this application note provide a scalable and robust process for the manufacturing of 2-Cyclopentylcyclopropan-1-amine. By employing well-established and optimized reactions such as the Simmons-Smith cyclopropanation and the Curtius rearrangement, this guide offers a practical solution for producing this valuable building block in the quantities required for pharmaceutical development and commercialization. Adherence to the detailed procedures and safety precautions is essential for the successful and safe implementation of this manufacturing process.

References

• Development of a Scalable Process for the Synthesis of trans-2-Methylcyclopropanecarboxylic Acid. ACS Publications. [Link]

• Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry. [Link]

• The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. National Center for Biotechnology Information. [Link]

• Synthesis of Stable Derivatives of cycloprop-2-ene Carboxylic Acid. National Center for Biotechnology Information. [Link]

• An Enantioselective Cascade Cyclopropanation Reaction Catalyzed by Rhodium(I): Asymmetric Synthesis of Vinylcyclopropanes. Universitat de Girona. [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. National Center for Biotechnology Information. [Link]

• Simmons–Smith reaction – cyclopropanation of alkenes. OrgoSolver. [Link]

• Pd-catalyzed [3 + 2] cycloaddition of vinylcyclopropanes with 1-azadienes: synthesis of 4-cyclopentylbenzo[e][3][5][7]oxathiazine 2,2-dioxides. National Center for Biotechnology Information. [Link]

• Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement. ChemRxiv. [Link]

• Biosynthesis of cyclopentenyl fatty acids. (2-Cyclopentenyl)carboxylic acid (aleprolic acid) as a special primer for fatty acid biosynthesis in Flacourtiaceae. National Center for Biotechnology Information. [Link]

• (PDF) Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. ResearchGate. [Link]

• Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. ACS Publications. [Link]

• Multigram Synthesis of Chiral Cyclopropane Carboxylic Acids via Tandem Diastereoselective Wadsworth–Emmons Cyclopropanation-Hydrolysis in Continuous Flow. ACS Publications. [Link]

• The Simmons-Smith Reaction and Cyclopropanation of Alkenes. Organic Chemistry Tutor. [Link]

• A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks. ACS Publications. [Link]

• Simmons-Smith Reaction. Organic Chemistry Portal. [Link]

• The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. National Center for Biotechnology Information. [Link]

• Hectogram-Scale Synthesis of Carbamates Using Electrochemical Hofmann Rearrangement in Flow. National Center for Biotechnology Information. [Link]

• The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. SciSpace. [Link]

• Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes. National Center for Biotechnology Information. [Link]

• Hectogram-Scale Synthesis of Carbamates Using Electrochemical Hofmann Rearrangement in Flow. National Center for Biotechnology Information. [Link]

• Synthesis of Cyclopropanecarboxylic Acid. YouTube. [Link]

• A novel electrochemical Hofmann-type rearrangement enables facile access to α-oxoisocyanates for the synthesis of N-carbamoylacetamides. Royal Society of Chemistry. [Link]

• Cyclopropanecarboxylic acid patented technology retrieval search results. Patsnap Eureka. [Link]

• Process for the production of cyclopentyl 2-thienyl ketone.

• Industrial demonstration results of the gas-phase Beckmann rearrangement. (a) Cyclohexanone oxime conversion; (b) CPL selectivity. ResearchGate. [Link]

Sources

• 1. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orgosolver.com [orgosolver.com]
• 3. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. BJOC - Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride [beilstein-journals.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: High-Efficiency Peptide Coupling of 2-Cyclopentylcyclopropan-1-amine

Topic: Peptide coupling reactions using 2-Cyclopentylcyclopropan-1-amine Content Type: Application Note & Protocol Guide

Executive Summary & Strategic Context

2-Cyclopentylcyclopropan-1-amine represents a class of "conformationally restricted" amine building blocks increasingly utilized in Fragment-Based Drug Discovery (FBDD). The cyclopropane core acts as a bioisostere for alkyl chains while rigidly directing the cyclopentyl vector, often improving metabolic stability and receptor selectivity.

However, incorporating this amine into peptide backbones presents a dual challenge:

• Electronic Deactivation: The high

  -character of the cyclopropyl C-N bond lowers the pKa (~9.0) compared to typical alkyl amines (~10.5), reducing nucleophilicity.

• Steric Occlusion: The vicinal cyclopentyl group creates significant steric bulk, impeding the trajectory of nucleophilic attack, particularly when coupling to

  -branched or -methylated amino acids.

This guide provides a validated workflow to overcome these barriers, moving from standard protocols to advanced troubleshooting for "difficult" sequences.

Pre-Reaction Analysis: Chemical Logic

Before initiating synthesis, the operator must account for the specific physicochemical behaviors of the building block.

Parameter	Value/Description	Implication for Coupling
pKa (Conjugate Acid)	~9.1	Lower nucleophilicity requires highly activated esters (e.g., OAt-esters, anhydrides). Carbodiimides alone (EDC/DIC) often fail.[1]
Steric Environment	High (Vicinal Cyclopentyl)	Reaction rates will be slow. Extended reaction times (4–16 h) and elevated temperatures (40°C) may be required.
Stability	Acid-Stable; Oxidation Sensitive	Compatible with TFA deprotection. Avoid radical initiators or strong single-electron oxidants which can open the cyclopropane ring.
Chirality	2 Chiral Centers	Building block usually supplied as a specific diastereomer (e.g., trans). Use non-epimerizing bases (Collidine) if the coupling partner is chiral.

Experimental Protocols

Protocol A: The "Gold Standard" (HATU/HOAt)

Recommended starting point for discovery-scale synthesis (10 mg – 500 mg).

Rationale: HATU generates the highly reactive OAt-active ester in situ. The 7-aza nitrogen in the leaving group provides an intramolecular base effect (anchimeric assistance), accelerating the attack of the sterically hindered cyclopropylamine.

Reagents:

• Carboxylic Acid (Amino Acid): 1.0 equiv.

• 2-Cyclopentylcyclopropan-1-amine (HCl salt): 1.1 equiv.

• HATU: 1.1 equiv.

• DIPEA (Diisopropylethylamine): 3.0 equiv. (4.0 equiv. if amine is HCl salt).

• Solvent: Anhydrous DMF or NMP (0.1 M concentration).

Step-by-Step Workflow:

• Activation: In a dried vial, dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.

• Base Addition 1: Add 1.0 equiv of DIPEA. Stir for 2 minutes at room temperature (RT). Color change to yellow/orange indicates active ester formation.

• Amine Addition: Add 2-Cyclopentylcyclopropan-1-amine (1.1 equiv).

• Base Addition 2: Immediately add the remaining DIPEA (2.0–3.0 equiv).

  • Critical Note: Adding the bulk of the base after the amine minimizes the risk of racemizing the carboxylic acid component before the amine can attack.

• Reaction: Purge with Nitrogen/Argon. Cap and stir at RT for 4–16 hours.

  • Monitoring: Check LCMS at 2 hours. If conversion < 50%, heat to 40°C.

• Workup: Dilute with EtOAc. Wash with 5% LiCl (aq) x3 (removes DMF), sat. NaHCO3 x2, and Brine x1. Dry over Na2SO4.

Protocol B: The "Scalable & Clean" Method (T3P)

Recommended for scale-up (>1 g) or when epimerization is a major concern.

Rationale: Propylphosphonic anhydride (T3P) exhibits low epimerization potential and high solubility in organic solvents. The by-products are water-soluble, simplifying purification.[2]

Reagents:

• Carboxylic Acid: 1.0 equiv.

• Amine: 1.1 equiv.

• T3P (50% w/w in EtOAc/DMF): 1.5 – 2.0 equiv.

• Base: N-Methylmorpholine (NMM) or Pyridine (3.0 – 4.0 equiv).

• Solvent: EtOAc or 2-MeTHF (Green solvent alternative).

Step-by-Step Workflow:

• Dissolution: Combine Carboxylic Acid and Amine in EtOAc (0.2 M).

• Base Addition: Add NMM (3.0 equiv) and cool to 0°C.

• Coupling Agent: Dropwise add T3P solution (1.5 equiv).

• Reaction: Allow to warm to RT. Stir for 12 hours.

  • Note: T3P reactions are slower but cleaner. If stalled, add 0.5 equiv T3P and stir longer.

• Workup: Wash directly with water, 0.5 M HCl (careful with acid sensitivity, keep contact time short), and NaHCO3.

Visualization: Decision Logic & Mechanism

Figure 1: Reaction Optimization Decision Tree

Caption: Logical workflow for selecting coupling conditions based on steric hindrance and scale.

Figure 2: Mechanistic Barrier

Caption: Steric clash between the cyclopentyl group and the incoming activated amino acid.

Troubleshooting Guide

Problem 1: Low Conversion (<20% after 16h)

• Cause: Extreme steric hindrance preventing the amine from attacking the active ester.

• Solution: Switch to Acid Fluorides .

  • Method: Convert the carboxylic acid to an acid fluoride using TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) or Cyanuric Fluoride. Acid fluorides are smaller and more reactive than OAt esters, often bypassing the steric wall of the cyclopentyl group.

Problem 2: Racemization of the Amino Acid

• Cause: Slow coupling allows the base to deprotonate the

  -proton of the activated amino acid (oxazolone formation).

• Solution:

  • Use TMP (2,4,6-Trimethylpyridine/Collidine) instead of DIPEA. It is non-nucleophilic and too bulky to abstract the

    -proton effectively.

  • Use Oxyma Pure/DIC as the coupling system, which is known for superior racemization suppression compared to HOBt.

Problem 3: Formation of "Guanidinium" By-product

• Cause: When using HATU, if the amine is too slow to react, the excess amine can react with the HATU uronium moiety itself rather than the activated acid.

• Solution: Ensure the Acid is fully activated (2-3 mins) before adding the amine. Alternatively, switch to a phosphonium reagent like PyAOP , which does not form this by-product.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. Link

• Joullié, M. M., et al. (2006). Synthesis of Bicyclic Cyclopropylamines from Amino Acid Derivatives. Heterocycles, 67(2), 519. Link

• Carpino, L. A., et al. (2002). The 7-azabenzotriazole-1-yl-oxy-tris-(pyrrolidino)phosphonium hexafluorophosphate (PyAOP)/7-azabenzotriazole-1-ol (HOAt) coupling system. Organic Letters, 4(15), 2537-2540. Link

• Wipf, P., & Heimgartner, H. (2005). Steric Hindrance in Peptide Synthesis.[3][4] Helvetica Chimica Acta. (General reference on hindered amine couplings).

Sources

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. thieme.de [thieme.de]
• 4. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Application Note &amp; Protocols: Reductive Amination Strategies Utilizing 2-Cyclopentylcyclopropan-1-amine

Abstract

Reductive amination stands as one of the most pivotal and versatile C-N bond-forming reactions in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2][3] This application note provides an in-depth guide to the practical application of this reaction using 2-Cyclopentylcyclopropan-1-amine, a valuable building block for introducing the medicinally significant cyclopropyl motif.[4][5][6] The unique steric and electronic properties of this amine—stemming from the bulky cyclopentyl group and the strained cyclopropane ring—necessitate careful consideration of reaction parameters. We present detailed, field-proven protocols for two primary methodologies: a mild, highly selective approach using sodium triacetoxyborohydride (NaBH(OAc)₃) and a robust, scalable catalytic hydrogenation. This guide explains the causality behind experimental choices, offers troubleshooting advice, and provides a framework for selecting the optimal method based on substrate scope, functional group tolerance, and process considerations.

Introduction: The Strategic Value of the Cyclopentylcyclopropylamine Moiety

The cyclopropane ring is a privileged structural motif in medicinal chemistry. Its incorporation into drug candidates can significantly enhance potency, improve metabolic stability by blocking sites of oxidation, increase cell permeability, and constrain molecular conformation to favor binding with biological targets.[5][7] 2-Cyclopentylcyclopropan-1-amine serves as a key synthetic intermediate for installing this valuable fragment. However, its utility in reductive amination is not without challenges. The secondary carbon of the cyclopentyl group imparts significant steric hindrance around the nucleophilic amine, which can impede the initial condensation with carbonyls and the subsequent reduction of the imine intermediate.[8] This guide is designed to empower researchers to navigate these challenges effectively.

Mechanistic Principles of Reductive Amination

The reductive amination of a ketone or aldehyde proceeds via a two-stage mechanism under weakly acidic or neutral conditions.[1]

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the amine on the carbonyl carbon to form a hemiaminal intermediate. This is a reversible process. Subsequent dehydration of the hemiaminal, often the rate-limiting step, yields a neutral imine. In the presence of a proton source, the imine is protonated to form a highly electrophilic iminium ion, which is more susceptible to reduction than the starting carbonyl.

• Reduction: A reducing agent then delivers a hydride to the iminium ion's electrophilic carbon, forming the final C-N bond and yielding the target secondary or tertiary amine.

The choice of reducing agent is critical; it must selectively reduce the iminium ion in the presence of the unreacted carbonyl starting material.[2]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. longdom.org [longdom.org]
• 7. hyphadiscovery.com [hyphadiscovery.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Catalytic Hydrogenation of Precursors to Cyclopentyl Cyclopropylamine

Introduction: The Significance of the Cyclopentyl Cyclopropylamine Moiety

The N-cyclopentyl cyclopropylamine scaffold is a valuable structural motif in modern chemistry, particularly within the pharmaceutical and agrochemical sectors. The unique combination of a planar cyclopentyl ring and a strained, three-dimensional cyclopropyl group imparts specific conformational rigidity and lipophilicity, which can be crucial for modulating a molecule's interaction with biological targets. Cyclopropylamines, in general, are featured in several important pharmaceutical drugs.[1] This guide provides detailed methodologies for the synthesis of cyclopentyl cyclopropylamine via two robust and scalable catalytic hydrogenation pathways, designed for researchers and process chemists in drug development and fine chemical synthesis.

The two primary strategies discussed herein are:

• Direct Reductive Amination: The reaction of a carbonyl compound (cyclopentanone) with an amine (cyclopropylamine) to form an imine intermediate, which is subsequently hydrogenated in situ.

• Hydrogenation of an Amide Precursor: The reduction of a stable N-cyclopentylcyclopropanecarboxamide, a more challenging transformation requiring specialized catalytic systems.

This document moves beyond simple procedural lists, offering insights into the causality behind methodological choices, catalyst selection, and reaction parameter optimization to ensure reproducible and high-yielding syntheses.

Part 1: Mechanistic Foundations of Catalytic Hydrogenation Routes

A foundational understanding of the underlying reaction mechanisms is critical for troubleshooting, optimization, and safe scale-up.

The Reductive Amination Pathway

Reductive amination is a highly efficient and atom-economical method for forming C-N bonds.[2] The process is a cornerstone of amine synthesis due to its operational simplicity, often allowing for a one-pot reaction, which minimizes waste and avoids the isolation of potentially unstable intermediates.[3]

The reaction proceeds through a two-step sequence:

• Imine/Iminium Ion Formation: Cyclopentanone and cyclopropylamine react, typically under weakly acidic conditions, to form a hemiaminal intermediate. This intermediate then dehydrates to yield the corresponding N-cyclopentylidenecyclopropanamine (an imine). The equilibrium of this step is often driven forward by the removal of water or by the immediate consumption of the imine in the subsequent step.

• Catalytic Hydrogenation: The C=N double bond of the imine is readily reduced using molecular hydrogen (H₂) and a heterogeneous catalyst. The imine is adsorbed onto the catalyst surface, where hydrogen atoms are also present, leading to the formation of the saturated secondary amine product.[4]

Commonly used catalysts include Palladium on Carbon (Pd/C), Platinum(IV) oxide (PtO₂, Adam's catalyst), and Raney Nickel.[5][6] These catalysts are prized for their high activity under relatively mild conditions (low temperature and pressure).

The Amide Hydrogenation Pathway

The direct hydrogenation of amides to amines is a significantly more challenging transformation. The amide bond is exceptionally stable due to resonance delocalization, which reduces the electrophilicity of the carbonyl carbon.[7] Consequently, this reaction demands more forcing conditions or highly specialized catalytic systems to proceed efficiently.

The generally accepted mechanism involves the following key steps:

• Amide Activation & Initial Reduction: The amide coordinates to the metal center of the catalyst. The carbonyl group is then hydrogenated to form a hemiaminal intermediate.[8] This is often the rate-limiting step and requires catalysts with high oxophilicity and hydrogenation activity.

• Dehydration and Further Reduction: The hemiaminal is unstable and eliminates a molecule of water to form an imine or iminium ion species. This intermediate is then rapidly hydrogenated on the catalyst surface to yield the final amine product.[8]

Historically, amide hydrogenation required extremely high pressures and temperatures with catalysts like copper chromite.[7] However, modern advancements have led to the development of highly active noble-metal catalysts, particularly those based on Ruthenium (Ru) and Rhodium (Rh), which can operate under significantly milder conditions.[8] These catalysts, often featuring pincer ligands or bimetallic formulations, have made amide hydrogenation a more viable route in pharmaceutical synthesis.[7][9]

Part 2: Experimental Protocols and Methodologies

The following protocols are presented as robust starting points for laboratory-scale synthesis. Researchers are encouraged to optimize parameters based on their specific equipment and purity requirements.

Method 1: Synthesis via Reductive Amination of Cyclopentanone

This protocol details the direct, one-pot synthesis of cyclopentyl cyclopropylamine using a standard heterogeneous catalyst.

Experimental Workflow Diagram

Caption: Workflow for Synthesis via Reductive Amination.

Materials and Reagents

Reagent	Formula	MW	Moles (equiv)	Amount
Cyclopentanone	C₅H₈O	84.12	1.0	8.41 g
Cyclopropylamine	C₃H₇N	57.10	1.1	6.28 g
Palladium on Carbon (10 wt%)	Pd/C	-	-	~400 mg
Methanol (MeOH)	CH₄O	32.04	-	100 mL
Celite® 545	-	-	-	As needed
Nitrogen (N₂)	N₂	28.01	-	For purging

| Hydrogen (H₂) | H₂ | 2.02 | - | For reaction |

Step-by-Step Protocol

• Reactor Setup: To a 250 mL hydrogenation vessel or a suitable glass pressure reactor, add cyclopentanone (1.0 eq) and methanol (100 mL). Stir until fully dissolved.

• Amine Addition: Add cyclopropylamine (1.1 eq) to the solution. A slight exotherm may be observed. Stir for 15 minutes at room temperature to facilitate initial imine formation.

• Catalyst Charging: Carefully add 10% Pd/C catalyst (~5 mol% Pd relative to cyclopentanone) to the vessel. Causality Note: Pd/C is an excellent and cost-effective catalyst for the hydrogenation of C=N bonds under mild conditions. It is pyrophoric when dry and saturated with hydrogen; handle with appropriate care.

• System Inerting: Seal the reactor. Purge the system by pressurizing with nitrogen to ~2 bar and then venting. Repeat this cycle three times to remove all oxygen.

• Hydrogenation: After the final nitrogen vent, purge the system with hydrogen gas in the same manner (pressurize to ~2 bar, then vent; repeat 3x). Finally, pressurize the vessel to the desired pressure (e.g., 5 bar / ~75 psi).

• Reaction Execution: Begin vigorous stirring and heat the reaction mixture to 40-50°C. Causality Note: Gentle heating increases the reaction rate without promoting significant side reactions. Vigorous stirring is essential to ensure efficient mass transfer of hydrogen gas to the catalyst surface.

• Monitoring: Monitor the reaction progress by observing hydrogen uptake. Alternatively, small aliquots can be carefully removed, filtered, and analyzed by GC/MS or TLC to check for the disappearance of the imine intermediate and cyclopentanone. The reaction is typically complete within 4-12 hours.

• Work-up: Once complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure. Purge the vessel with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the heterogeneous Pd/C catalyst. Wash the filter cake with a small amount of methanol to ensure complete recovery of the product.

• Isolation and Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the methanol. The resulting crude oil can be purified by fractional distillation under vacuum or by column chromatography to yield pure N-cyclopentyl cyclopropylamine.

Method 2: Synthesis via Hydrogenation of N-cyclopentylcyclopropanecarboxamide

This protocol addresses the more challenging reduction of an amide precursor, requiring a more active catalyst and typically higher pressure.

Experimental Workflow Diagram

Caption: Workflow for Synthesis via Amide Hydrogenation.

Materials and Reagents

Reagent	Formula	MW	Moles (equiv)	Amount
N-cyclopentylcyclopropanecarboxamide	C₉H₁₅NO	153.22	1.0	15.3 g
[Ru(acac)₃]/Triphos Catalyst System*	-	-	-	See note
1,4-Dioxane (anhydrous)	C₄H₈O₂	88.11	-	150 mL
Nitrogen (N₂)	N₂	28.01	-	For purging

| Hydrogen (H₂) | H₂ | 2.02 | - | For reaction |

*Note on Catalyst: A variety of ruthenium catalysts are effective. A well-documented system involves an in situ catalyst generated from [Ru(acac)₃] and a phosphine ligand like 1,1,1-tris(diphenylphosphinomethyl)ethane (Triphos). Typical catalyst loading is 0.5-2.0 mol%.

Step-by-Step Protocol

• Reactor Setup: In a glovebox or under an inert atmosphere, charge a high-pressure stainless-steel autoclave with N-cyclopentylcyclopropanecarboxamide (1.0 eq) and the ruthenium catalyst.

• Solvent Addition: Add anhydrous 1,4-dioxane via cannula. Causality Note: Ethereal solvents like dioxane or THF are often preferred for amide hydrogenations as they are inert and can withstand the higher reaction temperatures.

• System Sealing and Inerting: Seal the autoclave according to the manufacturer's specifications. Remove from the glovebox and place it in a properly shielded heating mantle. Purge the system with nitrogen (3x, pressurizing to 5-10 bar then venting).

• Hydrogenation: Purge the system with hydrogen (3x, pressurizing to 10-20 bar then venting). Finally, pressurize the autoclave to the target pressure (e.g., 50-80 bar / 725-1160 psi). Warning: High-pressure hydrogen reactions carry significant risks and must be conducted behind a blast shield with appropriate safety protocols.

• Reaction Execution: Begin vigorous mechanical stirring and heat the reactor to the target temperature (e.g., 120-150°C). The reaction progress can be monitored by the cessation of hydrogen uptake from the gas reservoir.

• Monitoring: The reaction is typically complete in 12-24 hours. For analysis, the reaction must be fully cooled, depressurized, and purged with nitrogen before a sample is taken for HPLC or GC/MS analysis.

• Work-up: After completion, cool the autoclave to ambient temperature. Carefully vent the excess hydrogen pressure to a safe exhaust. Purge the system thoroughly with nitrogen.

• Catalyst Removal: Open the autoclave and filter the contents to remove the catalyst. Wash the reactor and filter cake with additional solvent.

• Isolation and Purification: Combine the filtrates and remove the solvent by rotary evaporation. The resulting crude product can be purified by vacuum distillation or column chromatography.

Part 3: Comparative Data and Method Selection

The choice between reductive amination and amide hydrogenation depends on precursor availability, required scale, and available equipment.

Parameter	Method 1: Reductive Amination	Method 2: Amide Hydrogenation
Precursors	Cyclopentanone, Cyclopropylamine	N-cyclopentylcyclopropanecarboxamide
Catalyst	Pd/C, PtO₂, Raney Ni	Ru-based, Rh-based complexes
Typical Temp.	25 - 60°C	100 - 160°C
Typical H₂ Pressure	1 - 10 bar (15 - 150 psi)	30 - 100 bar (435 - 1450 psi)
Solvent	Alcohols (MeOH, EtOH)	Ethers (Dioxane, THF)
Typical Yield	High (>85%)	Moderate to High (60-95%)
Pros	Mild conditions, high efficiency, readily available precursors, standard equipment.	Useful if amide is the primary available starting material.
Cons	Requires handling of two volatile precursors.	Requires high-pressure equipment, more expensive/specialized catalysts, harsher conditions.

References

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• S. P. Pitre, et al. (2023). Reductive amination of carbonyl C–C bonds enables formal nitrogen insertion. ChemRxiv. [Link]

• C. Yi, et al. (2020). Double-metal cyanide as an acid and hydrogenation catalyst for the highly selective ring-rearrangement of biomass-derived furfuryl alcohol to cyclopentenone compounds. Green Chemistry. [Link]

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• Y. Zhang, et al. (2023). A Comprehensive Review on Metal Catalysts for the Production of Cyclopentanone Derivatives from Furfural and HMF. Molecules. [Link]

• Y. Miyazaki, et al. (2024). Cyclopropanation Using Electrons Derived from Hydrogen: Reaction of Alkenes and Diiodomethane Catalyzed by an Iridium-Based Electron Storage Superelectron Donor. ACS Catalysis. [Link]

• V. Papa, et al. (2017). Efficient and selective hydrogenation of amides to alcohols and amines using a well-defined manganese–PNN pincer complex. Chemical Science. [Link]

• D. A. Barskiy, et al. (2020). Cyclopropane Hydrogenation vs Isomerization over Pt and Pt−Sn Intermetallic Nanoparticle Catalysts: A Parahydrogen Spin Labeling Study. The Journal of Physical Chemistry C. [Link]

• C. Yi, et al. (2021). Hydrogenative Ring-Rearrangement of Furfural to Cyclopentanone over Pd/UiO-66-NO2 with Tunable Missing-Linker Defects. Catalysts. [Link]

• J. Zhang, et al. (2020). Renewable Cyclopentanol From Catalytic Hydrogenation-Rearrangement of Biomass Furfural Over Ruthenium-Molybdenum Bimetallic Catalysts. Frontiers in Chemistry. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 2-Cyclopentylcyclopropan-1-amine Hydrochloride

Welcome to the technical support guide for 2-Cyclopentylcyclopropan-1-amine hydrochloride. This resource is designed for researchers, medicinal chemists, and process development scientists who are handling this compound. The purity of this amine salt is critical for downstream applications, including reaction chemistry, biological assays, and formulation development. This guide provides in-depth, experience-driven answers to common purification challenges, moving beyond simple instructions to explain the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying 2-Cyclopentylcyclopropan-1-amine hydrochloride?

The three most effective purification strategies for this compound are recrystallization, acid-base extraction, and column chromatography. The choice depends on the nature and quantity of the impurities.

• Recrystallization is ideal for removing small amounts of impurities from a solid product, especially if the compound is already of moderate-to-high purity (>90%).

• Acid-Base Extraction is a powerful liquid-liquid extraction technique used to separate the amine from neutral or acidic impurities. This is often a crucial step in the initial work-up following a synthesis.[1][2]

• Column Chromatography is employed for separating the target compound from impurities with similar polarities. Due to the basic nature of the free amine, specialized stationary phases or mobile phase modifiers are often required.[3][4]

Q2: What are the key physical properties I should be aware of during purification?

While specific experimental data for this exact molecule is not widely published, we can infer its properties from analogous structures like cyclopentylamine and other amine hydrochlorides:

• Form: It is a solid crystalline material at room temperature.

• Solubility: As a salt, it is expected to be highly soluble in water and polar protic solvents like methanol and ethanol. Its solubility will be lower in less polar solvents like isopropanol (IPA) and acetone, and very low in non-polar solvents such as diethyl ether, ethyl acetate, and hexanes.[5] This solubility profile is the foundation for effective recrystallization.

• Stability: The hydrochloride salt is generally stable under standard conditions but can be hygroscopic. The free amine form is susceptible to oxidation and can react with atmospheric carbon dioxide.

Q3: How do I choose the right purification method for my sample?

The optimal method depends on the impurity profile. The following decision-making workflow can guide your choice.

Caption: Workflow for selecting a purification method.

Q4: How do I convert the hydrochloride salt to the free amine and back?

This is a fundamental manipulation based on acid-base chemistry.

• Salt to Free Amine: Dissolve the hydrochloride salt in water or a suitable organic solvent (like dichloromethane). Add a base, such as aqueous sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃), until the pH is basic (>10).[6] The free amine, being less polar, can then be extracted into an organic solvent like dichloromethane or ethyl acetate.

• Free Amine to Salt: Dissolve the purified free amine in a suitable organic solvent (e.g., diethyl ether, isopropanol). Add a stoichiometric amount of hydrochloric acid (often as a solution in an organic solvent like diethyl ether or isopropanol) dropwise with stirring. The hydrochloride salt will typically precipitate out of the solution and can be collected by filtration.[7]

Troubleshooting Guide

Recrystallization Issues

Q: My compound is "oiling out" instead of crystallizing. What's wrong and how do I fix it? A: "Oiling out" occurs when the compound comes out of solution as a liquid phase rather than a solid crystal lattice. This usually happens when the solution is supersaturated at a temperature above the melting point of the impure compound or when the cooling process is too rapid.

• Causality: The high concentration of solute lowers the melting point of the solid phase. If the solution becomes saturated at a temperature where this depressed melting point is below the current temperature, it will separate as a liquid.

• Solutions:

  • Add More Solvent: Add a small amount of the hot solvent to dissolve the oil, then allow it to cool much more slowly.

  • Reduce Cooling Rate: Use a Dewar flask or insulate the flask to slow down the cooling process, giving the molecules more time to arrange into an ordered crystal lattice.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of pure solid, add a tiny crystal to the cooled solution to initiate crystallization.

Q: My yield is very low after recrystallization. How can I improve it? A: Low yield is typically caused by using too much solvent or by premature crystallization during a hot filtration step.

• Causality: Every solvent will dissolve some amount of the solute even at low temperatures. Using an excessive volume of solvent means a significant amount of your product will remain in the mother liquor.

• Solutions:

  • Minimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the crude product. Work in small additions.

  • Cool Thoroughly: Ensure the crystallization mixture is thoroughly cooled (e.g., in an ice bath) before filtering to minimize the product's solubility in the mother liquor.

  • Recover from Mother Liquor: Concentrate the mother liquor by partially evaporating the solvent and cooling again to obtain a second crop of crystals. Note that this second crop may be less pure.

Q: How do I remove inorganic salt impurities like ammonium chloride? A: Inorganic salts are a common byproduct, especially in reactions involving ammonia or ammonium hydroxide. They often have very different solubility profiles from organic amine salts.

• Causality: Ammonium chloride is highly soluble in water but has very low solubility in many alcohols, especially at higher carbon counts.[8]

• Solution: Recrystallization from a solvent like n-butyl alcohol or isopropanol is highly effective. The organic amine hydrochloride will dissolve at elevated temperatures, while the ammonium chloride will remain largely insoluble and can be removed via hot filtration.[8]

Chromatography Issues

Q: My compound is streaking badly on a silica gel column. Why? A: Streaking (or tailing) of amines on standard silica gel is a classic problem.

• Causality: The surface of silica gel is covered in acidic silanol groups (Si-OH). These acidic sites can strongly and sometimes irreversibly interact with the basic amine, leading to poor elution and broad, streaky peaks.

• Solutions:

  • Use a Mobile Phase Modifier: Add a small amount of a competitive base to your eluent. A common choice is 0.5-1% triethylamine (Et₃N) or ammonium hydroxide in the mobile phase. This base will occupy the acidic sites on the silica, allowing your compound to elute more cleanly.

  • Use Amine-Functionalized Silica: The best solution is to use a specially prepared stationary phase where the silica surface has been chemically modified with amine groups (e.g., Biotage® KP-NH).[4] This creates a slightly basic surface that repels basic compounds, resulting in excellent peak shape without needing mobile phase modifiers.

Detailed Experimental Protocols

Protocol 1: Recrystallization from Isopropanol/Diethyl Ether

This procedure is designed to purify the hydrochloride salt from non-polar impurities and some inorganic salts.

• Dissolution: Place the crude 2-Cyclopentylcyclopropan-1-amine hydrochloride (1.0 g) in a 50 mL Erlenmeyer flask. Add a magnetic stir bar.

• Heating: Add isopropanol (IPA) in small portions (start with 5 mL) while heating the mixture to a gentle boil on a hot plate with stirring. Continue adding IPA dropwise until the solid is just fully dissolved. Avoid using a large excess.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Precipitation: If crystallization is slow to start, add diethyl ether (a non-solvent or "anti-solvent") dropwise to the cold IPA solution with stirring until turbidity persists. This decreases the overall solubility of the salt.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold diethyl ether to remove any residual soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Acid-Base Extraction Workflow

This protocol is used to remove neutral or acidic organic impurities.

Caption: Workflow for purification via acid-base extraction.

Data Summary Tables

Table 1: Qualitative Solubility Profile

Solvent	Solubility of Amine HCl Salt	Rationale
Water	High	Highly polar protic solvent, ideal for ionic salts.
Methanol	High	Polar protic solvent.
Ethanol	Moderate	Less polar than methanol, good for recrystallization.[5][8]
Isopropanol (IPA)	Low to Moderate	Often a good choice for recrystallization of amine salts.[5]
Acetone	Low	Can be used as a wash or as an anti-solvent.[5]
Dichloromethane (DCM)	Very Low	The salt is insoluble, but the free amine is soluble.
Ethyl Acetate (EtOAc)	Very Low	Non-polar, good for washing or as an anti-solvent.
Diethyl Ether	Insoluble	Excellent anti-solvent for precipitating the salt.[7]
Hexanes	Insoluble	Non-polar, used for washing non-polar impurities.

Table 2: Suggested Recrystallization Solvent Systems

Primary Solvent (for dissolving)	Anti-Solvent (for precipitating)	Notes
Isopropanol	Diethyl Ether	A very common and effective system for amine hydrochlorides.[5]
Ethanol (Absolute)	Ethyl Acetate	Good for moderately soluble salts.
Methanol	Diethyl Ether / Dichloromethane	Use methanol sparingly as the high solubility can reduce yield.
n-Butyl Alcohol	None (cool to crystallize)	Excellent for removing highly soluble inorganic salts like NH₄Cl.[8]

References

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]

• Reddy, P. P., et al. (2013). Simple and Sensitive Stability-Indicating Ion Chromatography Method for the Determination of Cyclopropylamine in Nevirapine and Moxifloxacin Hydrochloride Drug Substances. PMC. [Link]

• ResearchGate. (2025, August 7). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. [Link]

• Google Patents.

• University of Alberta. Isolation (Recovery) of amines. [Link]

• Ataman Kimya. CYCLOPROPYLAMINE. [Link]

• Al-Delfi, A. S. J., et al. (2023). Reclaiming of Amine CO2 Solvent Using Extraction of Heat Stable Salts in Liquid-Liquid Membrane Contactor. PMC. [Link]

• Google Patents.

• Organic Syntheses. Methylamine Hydrochloride. [Link]

• Li, Y., et al. (2021). Synthesis of 1-Substituted Cyclopropylamines via Formal Tertiary Csp3–H Amination of Cyclopropanes. Organic Letters. [Link]

• Google Patents. EP 2436381 A1 - Crystallization of hydrohalides of pharmaceutical compounds.

• Childs, S. L., et al. (2004). Crystal engineering approach to forming cocrystals of amine hydrochlorides with organic acids. Molecular complexes of fluoxetine hydrochloride with benzoic, succinic, and fumaric acids. PubMed. [Link]

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?. [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Chemsrc. (1S,2R)-2-phenylcyclopentan-1-amine,hydrochloride. [Link]

• Meijere, A. de, et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. PMC. [Link]

• PubChem. 2-Cyclopentylidenecyclopentanamine. [Link]

• Google Patents.

• ResearchGate. (2025, August 9). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. [Link]

• PubChem. (1S,2R)-2-phenylcyclopropan-1-amine hydrochloride. [Link]

• Biotage. Organic Amine Flash Purification Using A Novel Stationary Phase. [Link]

• Cheméo. Chemical Properties of Cyclopentanamine. [Link]

• PubChemLite. 2-cyclopropylcyclopentan-1-amine hydrochloride. [Link]

• Chemchart. 2-METHYLCYCLOPROPAN-1-AMINE. [Link]

• Wikipedia. Cyclopropylamine. [Link]

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Technical Support Center: Resolving Enantiomers of 2-Cyclopentylcyclopropan-1-amine

Welcome to the technical support center for the chiral resolution of 2-Cyclopentylcyclopropan-1-amine. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of chiral molecules. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to navigate the complexities of separating the enantiomers of this valuable cyclopropylamine building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving racemic 2-Cyclopentylcyclopropan-1-amine?

There are three principal strategies for resolving chiral amines, each with its own set of advantages and challenges:

• Diastereomeric Salt Resolution: This classical chemical method involves reacting the racemic amine with an enantiomerically pure chiral acid.[1][2][3] This reaction forms a pair of diastereomeric salts, which, unlike enantiomers, have different physical properties, most notably solubility.[4][5] This difference allows for their separation by fractional crystallization.[2][5]

• Enzymatic Kinetic Resolution: This biochemical approach utilizes an enzyme, typically a lipase, to selectively acylate one enantiomer of the amine, leaving the other unreacted.[1][6] The resulting acylated amine and the unreacted amine can then be separated based on their different chemical properties (e.g., via extraction or chromatography). This method is prized for its high enantioselectivity under mild conditions.[1]

• Chiral Chromatography (HPLC/SFC): This is a powerful analytical and preparative technique that uses a chiral stationary phase (CSP) to physically separate the enantiomers.[1][7] The two enantiomers interact differently with the CSP, leading to different retention times and allowing for their separation. Supercritical Fluid Chromatography (SFC) is often preferred for its speed and reduced solvent consumption, especially for preparative separations.[8][9]

Q2: How do I select the optimal resolution strategy for my needs?

The choice of strategy depends on several factors, including the scale of the separation, available equipment, cost, and the desired purity of the final product.

Strategy	Scale	Advantages	Disadvantages	Best For
Diastereomeric Salt Resolution	Milligrams to Kilograms	Economical, scalable, straightforward equipment.[4]	Trial-and-error to find the right resolving agent and solvent; theoretical max yield is 50% without a racemization step.	Large-scale industrial production where cost is a major factor.
Enzymatic Kinetic Resolution	Milligrams to Grams	High enantioselectivity, mild reaction conditions, environmentally friendly.[1]	Theoretical max yield is 50%; enzyme cost and activity can be a factor.[1][6]	Applications requiring very high enantiomeric purity and where mild conditions are necessary to preserve sensitive functional groups.
Chiral Chromatography (HPLC/SFC)	Micrograms to Kilograms	Rapid method development, high purity achievable, applicable to a wide range of compounds.[7][8]	High initial equipment cost, expensive chiral columns and solvents, can be less cost-effective for very large scales.	High-throughput screening, analytical quality control, and purification of high-value compounds at small to medium scales.

Q3: Which analytical techniques are suitable for determining the enantiomeric purity of 2-Cyclopentylcyclopropan-1-amine?

Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Supercritical Fluid Chromatography (SFC) are the most common and reliable methods.[8][10] These techniques can provide baseline separation of the enantiomers, allowing for accurate quantification of the enantiomeric excess (% ee). Chiral Gas Chromatography (GC) may also be an option, but often requires derivatization of the primary amine to increase its volatility.[10]

Troubleshooting and Technical Guidance

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Guide 1: Diastereomeric Salt Resolution

Q: I've mixed my racemic amine with a chiral acid, but no crystals are forming. What should I do?

A: The absence of crystallization is a common issue and can be tackled systematically:

• Solvent System: The choice of solvent is critical. The ideal solvent should dissolve the diastereomeric salts at an elevated temperature but allow for the selective precipitation of one salt upon cooling. If the salt is too soluble, try a less polar solvent or a solvent mixture. If it's insoluble, use a more polar solvent.

• Concentration: The solution may be too dilute. Try concentrating the solution by carefully evaporating some of the solvent.

• Supersaturation: Induce crystallization by scratching the inside of the flask with a glass rod below the solvent line, or by adding a seed crystal of the desired diastereomeric salt if available.

• Temperature: Ensure you are cooling the solution sufficiently. Some crystallizations require extended periods at low temperatures (e.g., 4°C or -20°C).

Q: My crystals have formed, but the enantiomeric excess (ee) of the resolved amine is low after liberation from the salt. How can I improve it?

A: Low enantiomeric excess indicates that the crystallization did not effectively separate the diastereomers.

• Recrystallization: The most effective method to improve purity is recrystallization. Dissolve the crystalline salt in a minimal amount of hot solvent and allow it to cool slowly. This process should be repeated until there is no further change in the optical rotation of the salt, indicating it has reached maximum purity.[2]

• Screen Resolving Agents: The initial choice of chiral acid may not be optimal. It is highly recommended to perform a screen of different resolving agents (e.g., (+)-tartaric acid, (-)-dibenzoyltartaric acid, (S)-(+)-mandelic acid) and solvents to find a combination that provides a large difference in solubility between the two diastereomeric salts.[2][4]

• Cooling Rate: A slow cooling rate promotes the formation of larger, more ordered (and thus purer) crystals. Avoid crash cooling the solution.

Q: I am having trouble recovering the free amine from the diastereomeric salt. What is the standard procedure?

A: To recover the amine, you need to break the ionic bond of the salt.

• Dissolve the Salt: Dissolve the purified diastereomeric salt in water.

• Basify: Add a strong base, such as 2M sodium hydroxide (NaOH) or potassium hydroxide (KOH), and stir. This will deprotonate the amine, making it insoluble in water. Monitor the pH to ensure it is sufficiently basic (pH > 12).

• Extraction: Extract the free amine into an organic solvent like dichloromethane (DCM), diethyl ether, or ethyl acetate.

• Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched free amine.

Guide 2: Enzymatic Kinetic Resolution

Q: The enzymatic reaction is very slow or shows no conversion. What are the likely causes?

A: Low enzyme activity can stem from several factors:

• Enzyme Choice: Not all enzymes will be effective. Lipases like Candida antarctica lipase B (CAL-B), often immobilized as Novozym® 435, are common starting points for amine resolution.[11] You may need to screen several different lipases.

• Acylating Agent: The choice of acyl donor is important. Activated esters like vinyl acetate or isopropyl acetate are often used.

• Solvent: The reaction medium must be compatible with the enzyme. Non-polar organic solvents like methyl tert-butyl ether (MTBE) or hexane are typically preferred. Polar solvents can strip essential water from the enzyme, inactivating it.

• Temperature: While higher temperatures can increase reaction rates, they can also denature the enzyme. Most lipases work well between 30-50°C.

Q: The reaction works, but the enantioselectivity (E-value) is poor. How can I improve it?

A: Enantioselectivity is the key to a successful kinetic resolution.

• Screening: The most impactful approach is to screen different enzymes and acylating agents. Small changes in the structure of either can dramatically alter the E-value.

• Solvent Optimization: The solvent can influence the enzyme's conformation and thus its selectivity. Test a range of non-polar to moderately polar aprotic solvents.

• Temperature: Lowering the reaction temperature can sometimes increase enantioselectivity, although it will also slow down the reaction rate.

Q: The reaction stops at less than 50% conversion. What is happening?

A: This is a common issue in kinetic resolutions.

• Product Inhibition: The acylated amine or the alcohol by-product (from the acyl donor) can inhibit the enzyme.

• Reversibility: The reaction may be reversible. Using an acyl donor that removes the by-product from the equilibrium (like vinyl acetate, which tautomerizes to acetaldehyde) can drive the reaction to completion.

• Enzyme Deactivation: The enzyme may be slowly deactivating under the reaction conditions. Ensure the solvent is anhydrous and the temperature is appropriate.

Guide 3: Chiral Chromatography (HPLC/SFC)

Q: My enantiomers are co-eluting or have very poor resolution on a chiral column. What adjustments can I make?

A: Achieving baseline resolution is the goal.

• Column Selection: The choice of chiral stationary phase (CSP) is paramount. For primary amines, polysaccharide-based CSPs (e.g., amylose or cellulose derivatives like Chiralpak® series) and crown ether-based phases (e.g., Crownpak®) are excellent starting points.[7][9][10]

• Mobile Phase Composition: Systematically vary the ratio of the organic modifier (e.g., isopropanol, ethanol) to the non-polar solvent (e.g., hexane for HPLC) or CO₂ (for SFC).[8][10]

• Additives: For amines, adding a basic modifier like diethylamine (DEA) or triethylamine (TEA) to the mobile phase is often crucial to prevent peak tailing and improve resolution.[8][10] For crown ether columns, an acidic additive like trifluoroacetic acid (TFA) is typically required.[9]

• Temperature and Flow Rate: Lowering the column temperature can sometimes improve resolution. Reducing the flow rate can also increase efficiency and separation.

Q: I have good analytical separation, but when I scale up to a preparative column, the resolution is lost. Why?

A: Scale-up requires careful method translation.

• Overloading: The most common issue is mass overload. The amount of sample injected onto a preparative column is much higher, which can lead to peak broadening and loss of resolution. Perform a loading study on your analytical column first to determine the maximum injectable amount before resolution degrades.

• Linear Velocity: Ensure the linear velocity of the mobile phase is kept constant when moving from a smaller internal diameter (ID) analytical column to a larger ID preparative column. The flow rate must be increased proportionally to the square of the column radii.

• Peak Shaving: In preparative chromatography, it's common to collect only the pure central fraction of each enantiomer peak ("peak shaving") and re-inject the mixed fractions.

Visualizations and Workflows

General Workflow for Chiral Resolution

The following diagram outlines the general experimental workflow from racemic starting material to purified enantiomers.

Caption: General workflow for resolving chiral amines.

Decision Logic for Method Selection

This diagram illustrates the decision-making process for choosing a resolution strategy.

Caption: Decision tree for selecting a resolution method.

Detailed Experimental Protocols

Disclaimer: These are representative protocols based on established methods for similar amines and should be optimized for 2-Cyclopentylcyclopropan-1-amine.

Protocol 1: Diastereomeric Salt Resolution using (+)-Tartaric Acid

• Salt Formation:

  • In a round-bottom flask, dissolve 10.0 g of racemic 2-Cyclopentylcyclopropan-1-amine in 150 mL of methanol.

  • In a separate flask, dissolve a half-molar equivalent (e.g., 0.5 eq) of (+)-tartaric acid in 50 mL of warm methanol.

  • Slowly add the tartaric acid solution to the amine solution with stirring.

  • Heat the mixture gently to ensure complete dissolution, then allow it to cool slowly to room temperature, and finally place it in a 4°C refrigerator overnight.

• Isolation and Purification:

  • Collect the resulting crystals by vacuum filtration and wash them with a small amount of cold methanol.

  • Dry the crystals. This is your first crop of diastereomeric salt.

  • Perform a small-scale test by liberating the amine and checking the % ee by chiral HPLC/SFC.

  • If the % ee is not satisfactory (>98%), recrystallize the salt from a minimal amount of hot methanol.

• Liberation of the Free Amine:

  • Dissolve the purified salt (e.g., 5.0 g) in 50 mL of deionized water.

  • Cool the solution in an ice bath and add 2M NaOH solution dropwise with stirring until the pH is >12.

  • Extract the aqueous layer three times with 50 mL portions of dichloromethane (DCM).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically pure amine.

Protocol 2: Enzymatic Kinetic Resolution using Novozym® 435

• Reaction Setup:

  • To a 100 mL flask, add 2.0 g of racemic 2-Cyclopentylcyclopropan-1-amine, 40 mL of anhydrous methyl tert-butyl ether (MTBE), and 1.1 equivalents of vinyl acetate.

  • Add 200 mg of Novozym® 435 (immobilized Candida antarctica lipase B).

  • Seal the flask and place it in an orbital shaker set to 200 rpm and 40°C.

• Monitoring the Reaction:

  • Monitor the reaction progress by taking small aliquots over time (e.g., every 2-4 hours) and analyzing them by chiral HPLC or GC.

  • The reaction is complete when approximately 50% of the starting amine has been consumed.

• Workup and Separation:

  • Once the reaction reaches ~50% conversion, filter off the enzyme (it can be washed and potentially reused).

  • Transfer the filtrate to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1M HCl) to extract the unreacted (now protonated) amine into the aqueous layer.

  • The organic layer contains the N-acylated amine. It can be washed with brine, dried, and concentrated.

  • Basify the aqueous layer with 2M NaOH (pH > 12) and extract the free amine with DCM.

  • Dry and concentrate the organic layer to recover the unreacted, enantiomerically pure amine.

Protocol 3: Chiral SFC Method Development

• Instrumentation:

  • An analytical Supercritical Fluid Chromatography (SFC) system with a photodiode array (PDA) detector.

• Initial Screening Conditions:

  • Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Supercritical CO₂ and Methanol (as co-solvent).

  • Gradient: Start with a fast screening gradient (e.g., 5% to 40% Methanol over 5 minutes).

  • Additive: 0.1% Diethylamine (DEA) in the methanol co-solvent.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 35°C.

  • Detection: UV at 220 nm.

• Method Optimization:

  • Based on the initial screen, if separation is observed, optimize the conditions.

  • Switch to an isocratic mobile phase composition that provides the best resolution.

  • Fine-tune the percentage of co-solvent, the concentration of the additive, the back pressure, and the temperature to achieve baseline resolution (Rs > 1.5).

  • If no separation is observed, screen other columns (e.g., Chiralpak IA, IC, or a crown ether-based CSP).

References

• MDPI. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Available at: [Link]

• University of Rochester. (2021). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. Available at: [Link]

• KU ScholarWorks. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Available at: [Link]

• Elsevier. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Available at: [Link]

• PubMed. (2020). Assembly of polysubstituted chiral cyclopropylamines via highly enantioselective Cu-catalyzed three-component cyclopropene alkenylamination. Available at: [Link]

• LCGC International. (2014). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. Available at: [Link]

• Separations. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines. Available at: [Link]

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Available at: [Link]

• University of Leeds. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. Available at: [Link]

• ResearchGate. (2025). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. Available at: [Link]

• PMC. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Available at: [Link]

• European Journal of Chemistry. (2025). Enzyme-catalyzed kinetic resolution of spirocyclic secondary amines obtained by ring-closing metathesis.... Available at: [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Enzymatic resolution and evaluation of enantiomers of cis-5′-hydroxythalidomide. Available at: [Link]

• Columnex. (n.d.). Chiral HPLC and SFC Columns. Available at: [Link]

• ACS Publications. (n.d.). Chiral BINOL-Based Borate Counterions.... Available at: [Link]

• ResearchGate. (2025). Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-aminocyclohexanecarboxamides. Available at: [Link]

• Chemistry LibreTexts. (2023). 13.9: Racemic Mixtures and the Resolution of Enantiomers. Available at: [Link]

• HPLC.eu. (n.d.). chiral columns. Available at: [Link]

• Chemistry Steps. (n.d.). Resolution (Separation) of Enantiomers. Available at: [Link]

• Wikipedia. (n.d.). Diastereomeric recrystallization. Available at: [Link]

Sources

• 1. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Resolution (Separation) of Enantiomers - Chemistry Steps [chemistrysteps.com]
• 4. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 5. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Cyclopropylamine

Welcome to the Technical Support Center for cyclopropylamine synthesis. This guide is designed for researchers, chemists, and process development professionals to troubleshoot and optimize the formation of cyclopropylamine, a critical building block in pharmaceutical and agrochemical development.[1] Here, we address common challenges and side reactions encountered during key synthetic routes, providing expert insights and actionable protocols to enhance yield, purity, and safety.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to cyclopropylamine that are prone to side reactions?

The most prevalent methods for synthesizing cyclopropylamine involve the Hofmann and Curtius rearrangements, starting from cyclopropanecarboxamide or cyclopropanecarbonyl azide, respectively.[2][3] These reactions proceed through a common cyclopropyl isocyanate intermediate.[4][5] While effective, these routes are susceptible to several side reactions, most notably the formation of urea derivatives and, under certain conditions, ring-opening byproducts. Alternative methods include the Kulinkovich reaction and reductive amination, each with its own set of potential challenges.[3][6]

Q2: I've observed a significant amount of a white, insoluble precipitate in my reaction. What is it likely to be?

A common and often frustrating byproduct in both Hofmann and Curtius rearrangements is the formation of N,N'-dicyclopropylurea.[7] This occurs when the desired cyclopropylamine product, acting as a nucleophile, attacks the highly reactive cyclopropyl isocyanate intermediate. This side reaction is particularly favored by high local concentrations of reactants and elevated temperatures.

Q3: Are there significant safety concerns with the isocyanate intermediate?

Yes. Isocyanates are highly reactive and are potent irritants to the mucous membranes of the eyes, respiratory tract, and skin.[8] Inhalation is a primary route of exposure and can lead to respiratory sensitization and a condition known as isocyanate asthma.[8][9] It is crucial to perform these reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[10] The intermediate is typically not isolated and is used in situ.[11][12]

Troubleshooting Guide by Synthetic Route

This section provides in-depth solutions to common problems encountered during the most widely used synthetic procedures for cyclopropylamine.

Route 1: The Hofmann Rearrangement of Cyclopropanecarboxamide

The Hofmann rearrangement converts a primary amide to a primary amine with one fewer carbon atom using a halogen (like bromine) and a strong base.[11] The key intermediate is an isocyanate, which is then hydrolyzed to the amine.[4]

Problem: Low Yield and High N,N'-Dicyclopropylurea Formation

Root Cause Analysis: The formation of dicyclopropylurea is a classic example of a desired product reacting with a key intermediate. This bimolecular side reaction's rate is highly dependent on the concentrations of both the cyclopropylamine product and the cyclopropyl isocyanate intermediate.

Expert Recommendations:

• Strict Temperature Control: The initial formation of the N-bromoamide and its subsequent rearrangement are highly temperature-sensitive. It is critical to maintain low temperatures (typically 0-5°C) during the addition of the hypohalite solution to the amide.[2][7] This minimizes the rate of the side reaction relative to the desired rearrangement.

• Slow, Controlled Reagent Addition: The sodium hypochlorite or hypobromite solution should be added dropwise to a well-stirred solution of cyclopropanecarboxamide.[2][13] This strategy keeps the instantaneous concentration of the isocyanate intermediate low, thereby disfavoring the bimolecular reaction that leads to urea formation.

• Order of Addition: A modified procedure involves adding the aqueous amide solution to the cold hypochlorite solution.[7] This ensures the amide is immediately met with the reagent under dilute conditions, preventing localized areas of high concentration.

• Efficient Product Removal: Cyclopropylamine is volatile (boiling point ~50°C).[1][10] Once the rearrangement is complete (often indicated by a temperature rise to 40-70°C), promptly isolating the product via steam or fractional distillation can physically separate it from any remaining isocyanate, effectively halting urea formation.[7][13]

Mechanism: Desired Pathway vs. Side Reaction

The following diagram illustrates the critical branch point in the Hofmann rearrangement where the desired amine formation competes with the undesired urea byproduct formation.

Caption: Reaction pathways in the Hofmann rearrangement.

Route 2: The Curtius Rearrangement of Cyclopropanecarbonyl Azide

The Curtius rearrangement involves the thermal decomposition of an acyl azide into an isocyanate, which is then converted to the amine.[14][15] This method avoids the use of harsh bases and halogens but introduces its own set of challenges.

Problem: Incomplete Reaction or Low Yield

Root Cause Analysis: The Curtius rearrangement is a thermal process.[14] Insufficient temperature or reaction time can lead to incomplete conversion of the acyl azide. Conversely, the stability of the cyclopropyl ring can be a concern at excessively high temperatures, although studies suggest the concerted mechanism for rearrangement has a manageable activation barrier.[16][17]

Expert Recommendations:

• Solvent Choice and Temperature: The rearrangement is typically performed by heating the acyl azide in an inert solvent like toluene or benzene until nitrogen evolution ceases. The optimal temperature depends on the specific substrate but is often in the range of 80-100°C.

• Monitoring the Reaction: The reaction can be monitored by IR spectroscopy by observing the disappearance of the characteristic azide peak (~2140 cm⁻¹) and the appearance of the isocyanate peak (~2270 cm⁻¹).

• Trapping the Isocyanate: Instead of hydrolyzing with water, the isocyanate can be trapped with an alcohol (e.g., tert-butanol) in the presence of a catalyst to form a stable Boc-protected amine.[4] This carbamate is often easier to isolate and purify than the volatile free amine and can be deprotected in a subsequent step. This approach is particularly useful for small-scale synthesis.[18]

Problem: Safety Concerns with Acyl Azides

Root Cause Analysis: Acyl azides are potentially explosive, especially in concentrated form or upon heating. This is the most significant hazard associated with the Curtius rearrangement.

Expert Recommendations:

• In Situ Generation: Whenever possible, generate and use the acyl azide in the same pot without isolation. A common method is the reaction of a carboxylic acid with diphenylphosphoryl azide (DPPA) or the reaction of an acyl chloride with sodium azide.

• Avoid Friction and Shock: Do not scrape or scratch glassware containing acyl azides. Avoid using ground glass joints if the azide is to be isolated.

• Scale Limitations: Exercise extreme caution when scaling up. It is advisable to conduct small-scale trials first to establish the thermal profile of the reaction.

Comparative Troubleshooting Summary

Issue Observed	Potential Cause(s)	Recommended Solution(s)	Applicable Route(s)
High levels of N,N'-dicyclopropylurea	High reactant concentration; elevated temperature.	Slow reagent addition at 0-5°C; efficient stirring; prompt distillation of product.	Hofmann, Curtius
Incomplete reaction	Insufficient temperature or reaction time.	Increase reaction temperature (e.g., to 50-70°C for Hofmann, 80-100°C for Curtius); monitor reaction completion (GC, TLC, IR).	Hofmann, Curtius
Formation of carbamate byproduct	Isocyanate trapped by alcohol solvent during workup.	Use a non-alcoholic solvent; if forming a carbamate is desired for purification, add alcohol intentionally.	Hofmann, Curtius
Low yield on large scale	Poor heat transfer leading to side reactions.	Use a suitable non-hydrolyzing solvent (e.g., methylene chloride) to aid temperature control; ensure scalable stirring.[19][20]	Hofmann
Safety incident (energetic decomposition)	Isolation or rapid heating of acyl azide.	Generate and use acyl azide in situ; avoid shock/friction; scale up cautiously.	Curtius

Detailed Protocols

Protocol 1: Optimized Hofmann Rearrangement for High Purity Cyclopropylamine

This protocol is designed to minimize the formation of dicyclopropylurea.

• Preparation of Hypochlorite Solution: In a jacketed reactor equipped with an overhead stirrer, prepare a solution of sodium hypochlorite by adding 1.1 equivalents of bromine to a vigorously stirred solution of 4.5 equivalents of sodium hydroxide in water at a temperature maintained below 0°C.

• Amide Solution: In a separate vessel, dissolve 1.0 equivalent of cyclopropanecarboxamide in water.

• Reaction: Cool the hypochlorite solution to -5°C. Add the cyclopropanecarboxamide solution dropwise via an addition funnel over 2-3 hours, ensuring the internal temperature does not exceed 5°C.[2]

• Rearrangement: After the addition is complete, allow the mixture to stir at 0-5°C for an additional hour. Then, slowly warm the reaction mixture to 50-70°C.[13] The reaction is typically complete within 1-2 hours at this temperature.

• Isolation: Set up the reactor for distillation. Isolate the cyclopropylamine product as an aqueous solution by either steam distillation or direct fractional distillation.[7]

• Analysis: Analyze the distillate for purity using GC or ¹H NMR. The absence of a peak corresponding to dicyclopropylurea confirms the success of the optimized conditions.

Workflow for Troubleshooting Cyclopropylamine Synthesis

Caption: A logical workflow for troubleshooting common issues.

References

Sources

• 1. longdom.org [longdom.org]
• 2. Page loading... [wap.guidechem.com]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 5. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US3711549A - Process for manufacturing cyclopropylamine - Google Patents [patents.google.com]
• 8. Isocyanate Exposure: Health Risks & Safety Precautions | Chemscape [chemscape.com]
• 9. worksafebc.com [worksafebc.com]
• 10. longdom.org [longdom.org]
• 11. Hofmann Rearrangement: Example, Mechanism, and Application [chemistrylearner.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 15. Curtius Rearrangement [organic-chemistry.org]
• 16. The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 19. US4590292A - Process for the manufacture of cyclopropylamine - Google Patents [patents.google.com]
• 20. EP0205403B1 - Process for the manufacture of cyclopropylamine - Google Patents [patents.google.com]

Technical Support Center: Solubility Enhancement of 2-Cyclopentylcyclopropan-1-amine

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2-Cyclopentylcyclopropan-1-amine is a representative model for a class of poorly soluble, weakly basic compounds. The principles and troubleshooting guides provided herein are based on established pharmaceutical science for molecules with similar inferred properties and are intended for research and development purposes.

Inferred Physicochemical Properties:

• Structure: A primary amine on a cyclopropane ring substituted with a cyclopentyl group.

• Nature: Weakly basic, lipophilic molecule.

• Estimated pKa: 10.65 (based on the similar structure of cyclopentylamine).[1][2][3][4]

• Aqueous Solubility: Assumed to be low due to the non-polar hydrocarbon structure.

This guide provides a comprehensive, question-and-answer-based resource for overcoming solubility challenges with 2-Cyclopentylcyclopropan-1-amine and similar active pharmaceutical ingredients (APIs).

Section 1: Foundational Concepts & Initial Assessment

Q1: Why is my compound, 2-Cyclopentylcyclopropan-1-amine, poorly soluble in aqueous media?

A1: The low aqueous solubility is a direct result of its molecular structure. The molecule consists of a large non-polar hydrocarbon component (the cyclopentyl and cyclopropyl rings), which makes it hydrophobic (lipophilic). While the primary amine group offers some polarity, it is insufficient to overcome the hydrophobicity of the rest of the molecule, leading to poor solubility in water.

Q2: What is the first and most critical step I should take to understand and address the solubility issue?

A2: The first step is to determine the compound's pH-solubility profile. Since 2-Cyclopentylcyclopropan-1-amine is a weak base, its solubility is highly dependent on pH. By measuring its solubility across a range of pH values (e.g., pH 2 to pH 12), you can quantify the solubility of both the ionized (protonated) and non-ionized (free base) forms. This data is fundamental for all subsequent enhancement strategies.

Experimental Protocol: Determining the pH-Solubility Profile

• Prepare a series of buffers: Create buffers at various pH points (e.g., 2, 4, 6, 7, 8, 10, 12).

• Add excess compound: Add an excess amount of 2-Cyclopentylcyclopropan-1-amine to a fixed volume of each buffer in separate vials. Ensure solid is visible.

• Equilibrate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Separate solid from solution: Centrifuge or filter the samples to remove the undissolved solid.

• Quantify: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Plot: Plot the logarithm of solubility (mg/mL or M) against the pH.

Section 2: pH Modification and Salt Formation

Q3: My pH-solubility profile shows much higher solubility at low pH. How can I use this information?

A3: This is expected for a basic compound. The increased solubility at low pH is due to the protonation of the primary amine group, forming a more polar, water-soluble ammonium salt. This relationship is described by the Henderson-Hasselbalch equation.[5][6][7][8][9] For a weak base, the equation is:

pH = pKa + log([Base] / [Acid])

Where [Base] is the concentration of the non-ionized form and [Acid] is the concentration of the protonated (ionized) form. At pH values significantly below the pKa, the compound will be predominantly in its more soluble, ionized form.

Q4: Is simply lowering the pH of my formulation always the best solution?

A4: Not necessarily. While effective, there are potential drawbacks:

• Precipitation upon pH change: If the formulation is administered orally and transitions from the low pH of the stomach to the higher pH of the intestine, the compound can precipitate out of solution, leading to low and variable absorption.

• Stability: The compound may be less stable at low pH.

• Tolerability: Highly acidic formulations can be unsuitable for certain routes of administration, such as intravenous injection, due to potential irritation.

Q5: When should I consider forming a salt of my compound?

A5: Salt formation is one of the most common and effective strategies to improve the solubility and dissolution rate of ionizable drugs.[10][11][12][13][14] You should consider it when:

• You need a stable, solid form of the compound with improved aqueous solubility.

• Simply adjusting the pH of a liquid formulation is not feasible due to stability or tolerability concerns.

• You want to improve the dissolution rate for an oral solid dosage form.

A general rule of thumb is that stable salt formation is likely if the difference between the pKa of the basic drug and the pKa of the acidic counterion (ΔpKa) is greater than 2-3 units.[11][15]

Q6: How do I choose the right counterion for salt formation?

A6: The choice of counterion is critical and involves screening several candidates. The ideal salt form will have a good balance of properties.

Table 1: Common Counterions for Basic Drugs and Their Properties

Counterion	Acid Source	Common Use	Potential Issues
Chloride	Hydrochloric Acid	Most common, often forms crystalline salts.[16]	Can be hygroscopic (absorb moisture).
Sulfate	Sulfuric Acid	Common, can form stable salts.[16]	Less common than chloride.
Mesylate	Methanesulfonic Acid	Good for forming stable, crystalline salts.[17]	Potential for genotoxic impurities.[18]
Maleate	Maleic Acid	Often improves solubility.[16]	Potential for toxicity.
Tartrate	Tartaric Acid	Can provide good crystallinity.	May have complex hydration states.
Citrate	Citric Acid	Often highly water-soluble.	Can be hygroscopic.

Workflow for Salt Screening

Caption: A systematic workflow for pharmaceutical salt screening.

Section 3: Use of Excipients (Cosolvents & Cyclodextrins)

Q7: My compound is intended for a liquid formulation, but pH adjustment isn't enough. What else can I try?

A7: The use of cosolvents is a common and effective technique.[19][20][21] A cosolvent is a water-miscible organic solvent that, when added to water, reduces the overall polarity of the solvent system, making it more favorable for a hydrophobic compound like 2-Cyclopentylcyclopropan-1-amine to dissolve.[22][23][24]

Table 2: Common Cosolvents for Pharmaceutical Formulations

Cosolvent	Properties and Use	Typical Concentration Range (%)
Ethanol	Widely used, effective for many nonpolar drugs.	5 - 40
Propylene Glycol (PG)	Good safety profile, often used in oral and parenteral formulations.[25]	10 - 60
Polyethylene Glycol (PEG 400)	Low molecular weight PEG, good solvent for many compounds.[26]	10 - 50
Glycerin	Viscous, often used in oral solutions.	5 - 30

Troubleshooting Cosolvent Systems:

• Issue: The drug precipitates when the formulation is diluted with water (e.g., upon injection into the bloodstream).

• Solution: The concentration of the cosolvent may be too high, leading to supersaturation upon dilution. Try to find the lowest effective concentration of the cosolvent. A combination of pH adjustment and a lower percentage of cosolvent is often the best approach.

Q8: I've heard about cyclodextrins. How do they work and when should I use them?

A8: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[27][28][29][30] They work by encapsulating the hydrophobic part of a drug molecule (the cyclopentylcyclopropyl moiety in this case) within their cavity, forming a "host-guest" inclusion complex.[27][31] This complex has a hydrophilic exterior, which dramatically increases the apparent aqueous solubility of the drug.[28][29]

When to Use Cyclodextrins:

• For liquid formulations where other methods are insufficient.

• To improve the stability of the drug by protecting it within the cavity.

• When developing parenteral (injectable) formulations, as specific derivatives like Hydroxypropyl-β-cyclodextrin (HPβCD) and Sulfobutylether-β-cyclodextrin (SBEβCD) have excellent safety profiles.[27]

Experimental Protocol: Phase Solubility Study with Cyclodextrins

• Prepare cyclodextrin solutions: Make a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0 to 40% w/v HPβCD).

• Add excess drug: Add an excess amount of 2-Cyclopentylcyclopropan-1-amine to each solution.

• Equilibrate: Agitate at a constant temperature for 24-48 hours.

• Separate and Quantify: As in the pH-solubility study, separate the undissolved solid and analyze the drug concentration in the supernatant.

• Plot: Plot the drug concentration against the cyclodextrin concentration. A linear relationship (Type A diagram) indicates the formation of a soluble 1:1 complex.

Section 4: Advanced Techniques & Troubleshooting

Q9: I need to develop a solid oral dosage form, but even the best salt form has a slow dissolution rate. What is the next step?

A9: For challenging compounds, creating an amorphous solid dispersion (ASD) is a powerful, state-of-the-art technique.[32][33][34][35][36][37] An ASD involves dispersing the API in an amorphous (non-crystalline) state within a polymer matrix.[32][33] The amorphous form of a drug has a higher energy state than its crystalline form, which leads to significantly increased apparent solubility and a much faster dissolution rate.[34][36]

Common Polymers Used in ASDs:

• Polyvinylpyrrolidone (PVP)

• Hydroxypropyl Methylcellulose (HPMC)

• Copolymers like Kollidon® VA64

Manufacturing Methods:

• Spray Drying: The API and polymer are dissolved in a common solvent, which is then rapidly evaporated.[35]

• Hot Melt Extrusion (HME): The API and polymer are mixed and heated until molten, then extruded.[33]

Q10: My amorphous solid dispersion is physically unstable and recrystallizes over time. How can I fix this?

A10: This is the primary challenge with ASDs. The high-energy amorphous state is thermodynamically driven to return to the more stable crystalline form.

Troubleshooting ASD Instability:

• Increase Polymer Loading: A higher drug-to-polymer ratio may be needed. The polymer stabilizes the amorphous drug by restricting its molecular mobility.[34]

• Select a Different Polymer: The interaction between the drug and the polymer is crucial. A polymer that has specific interactions (e.g., hydrogen bonding) with your amine compound may offer better stabilization.

• Control Moisture: Water can act as a plasticizer, increasing molecular mobility and promoting recrystallization. Ensure the ASD is manufactured and stored under low humidity conditions.

• Check Glass Transition Temperature (Tg): The Tg is the temperature at which an amorphous material transitions from a glassy to a rubbery state. Storing the ASD well below its Tg is critical for stability. A higher Tg generally indicates better stability.

Decision Tree for Solubility Enhancement Strategy

Caption: A decision-making framework for selecting a solubility enhancement method.

References

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• AmorSol® - Amorphous Solid Dispersion Technology. Ascendia Pharmaceutical Solutions. Available at: [Link]

• Paulekuhn, G. S., Dressman, J. B., & Saal, C. (2007). Trends in Active Pharmaceutical Ingredient Salt Selection based on Analysis of the Orange Book Database. Journal of Medicinal Chemistry, 50(26), 6665-6672. Available at: [Link]

• Cyclodextrins used as excipients. European Medicines Agency (EMA). (2017, October 9). Available at: [Link]

• Jermain, S. V., et al. (2018). Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products. Journal of Pharmaceutical Sciences, 107(12), 2975-2993. Available at: [Link]

• Mohammad, A., Singh, S., & Swain, S. (2020). Cyclodextrins: Concept to applications, regulatory issues and challenges. Nanomedicine Research Journal, 5(3), 202-214. Available at: [Link]

• Spray Drying: Solving solubility issues with amorphous solid dispersions. European Pharmaceutical Review. (2015, September 3). Available at: [Link]

• Cosolvent – Knowledge and References. Taylor & Francis. Available at: [Link]

• Cosolvent. Wikipedia. Available at: [Link]

• Patel, M., et al. (2019). Optimization of amorphous solid dispersion techniques to enhance solubility of febuxostat. Journal of Drug Delivery and Therapeutics, 9(4-s), 1-8. Available at: [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. Available at: [Link]

• Yalkowsky, S. H. (2015). Application of the Henderson-Hasselbalch Equation to Solubility Determination. ADMET & DMPK, 3(4), 359-362. Available at: [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2021). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 11(4-S), 123-130. Available at: [Link]

• Cas 1003-03-8,Cyclopentylamine. lookchem. Available at: [Link]

• Al-Hamidi, H., & Edwards, K. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Journal of Pharmaceutical Investigation, 51(3), 329-338. Available at: [Link]

• Cyclopentylamine. LookChem. Available at: [Link]

• Serajuddin, A. T. M. (2007). Salt Selection in Drug Development. Pharmaceutical Technology, 31(2), 102-114. Available at: [Link]

• Patel, J., et al. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences Review and Research, 92(1), 1-12. Available at: [Link]

• Chemistry: Ionic Compounds: Henderson – Hassel Balch Equation and Solubility Equilibrium. FlexiPrep. Available at: [Link]

• Williams, H. D., et al. (2021). Rationalizing Counterion Selection for the Development of Lipophilic Salts: A Case Study with Venetoclax. Molecular Pharmaceutics, 18(4), 1644-1656. Available at: [Link]

• Kumar, S., & Singh, A. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16. Available at: [Link]

• Cyclopentylamine CAS#: 1003-03-8. Chemical Register. Available at: [Link]

• API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. (2025). Journal of Applied Pharmaceutical Science. Available at: [Link]

• 3.5: Chemical Properties of Amines. Bases and Salt Formation. Chemistry LibreTexts. (2022, February 18). Available at: [Link]

• CYCLOPROPYLAMINE. Sanjay Chemicals (India) Pvt. Ltd. Available at: [Link]

• List of the most used counterions for the development of pharmaceutical salts. ResearchGate. Available at: [Link]

• What troubleshooting steps should be taken when a dissolution chamber not working properly in a drug.... Proprep. Available at: [Link]

• Bighley, L. D., Berge, S. M., & Monkhouse, D. C. (1996). Salt Forms of Drugs and Absorption. In Encyclopedia of Pharmaceutical Technology (Vol. 13, pp. 453-499). Marcel Dekker.

• Video: Henderson-Hasselbalch Equation. JoVE. (2020, September 24). Available at: [Link]

• CYCLOPROPYLAMINE. Ataman Kimya. Available at: [Link]

• Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. (2019, September 1). Available at: [Link]

• Cyclopropylamine | C3H7N | CID 69828. PubChem - NIH. Available at: [Link]

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• Cyclopropylamine (CAS 765-30-0). Cheméo. Available at: [Link]

• Stahl, P. H. (2010). Pharmaceutical Salts Optimization of Solubility or Even More?. Chimia, 64(3), 133-137. Available at: [Link]

• Jain, A., et al. (2015). Solubility Enhancement Techniques with Special Emphasis On Hydrotrophy. Journal of Pharmaceutical Sciences and Research, 7(5), 253-259.

• Troubleshooting Guide for Common Protein Solubility Issues. Patsnap Synapse. (2025, May 9). Available at: [Link]

• Crist, B., et al. (2022). Dissolution Method Troubleshooting: An Industry Perspective. AAPS PharmSciTech, 23(8), 282. Available at: [Link]

• SOLUBILITY AND DISSOLUTION FOR DRUG. Available at: [Link]

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Technical Support Center: Curtius Rearrangement for 2-Cyclopentylcyclopropan-1-amine Synthesis

Welcome to the technical support hub for the synthesis of 2-Cyclopentylcyclopropan-1-amine via the Curtius rearrangement. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and extensive field experience to ensure the successful execution of your experiments.

Troubleshooting Guide

This section addresses specific experimental challenges in a question-and-answer format, offering causal explanations and actionable solutions.

Question 1: My overall yield of 2-Cyclopentylcyclopropan-1-amine is significantly lower than expected. What are the likely causes and how can I improve it?

Low yields in the Curtius rearrangement for this specific substrate can originate from issues in the two primary stages: the formation of 2-cyclopentylcyclopropane-1-carbonyl azide and its subsequent rearrangement and hydrolysis.

Possible Cause 1: Incomplete Formation of the Acyl Azide Intermediate.

The efficiency of converting 2-cyclopentylcyclopropanecarboxylic acid into its corresponding acyl azide is paramount.

• From the Carboxylic Acid (e.g., using DPPA): The presence of water can hydrolyze activated intermediates, hindering the reaction. Ensure the starting carboxylic acid is completely dry. The choice and stoichiometry of the base, commonly triethylamine (Et3N), are also critical.[1][2]

• From an Acyl Chloride: If you are using a two-step process, ensure the acyl chloride is of high purity as it can degrade. The subsequent reaction with an azide source like sodium azide must be conducted under strictly anhydrous conditions to prevent hydrolysis back to the carboxylic acid.[1][3]

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Dry all glassware in an oven and cool under an inert atmosphere (e.g., nitrogen or argon). Use freshly dried, anhydrous solvents.[1]

• Optimize Reagent Stoichiometry: For the DPPA method, use a slight excess (1.1-1.5 equivalents) of both DPPA and your base (e.g., triethylamine) relative to the carboxylic acid.[1]

• Monitor the Reaction: Track the formation of the acyl azide by thin-layer chromatography (TLC) or by IR spectroscopy. You should see the disappearance of the carboxylic acid starting material and the appearance of a characteristic azide peak around 2140 cm⁻¹.[1]

Possible Cause 2: Inefficient Rearrangement or Poor Trapping of the Isocyanate.

The thermal decomposition of the acyl azide and the subsequent trapping of the highly reactive isocyanate intermediate are critical for a high yield.

• Suboptimal Temperature: The rearrangement is temperature-dependent. The strained cyclopropane ring might influence the required activation energy.[4][5] If the reaction is slow, a gradual temperature increase may be needed. However, excessive heat can cause decomposition.[1]

• Presence of Water: Trace amounts of water can react with the isocyanate to form an unstable carbamic acid, which decarboxylates to the desired primary amine. This amine can then react with another molecule of isocyanate to form a symmetric urea byproduct, a very common cause of reduced yields.[1][6]

Troubleshooting Steps:

• Optimize Rearrangement Conditions: Start the rearrangement at a moderate temperature (e.g., 80 °C in toluene) and monitor by IR for the disappearance of the azide peak and the appearance of the isocyanate peak at approximately 2270 cm⁻¹.[1] If the reaction is sluggish, incrementally increase the temperature.

• Consider Catalysis: The use of a Lewis acid, such as boron trifluoride (BF₃), can lower the decomposition temperature by as much as 100 °C and improve the isocyanate yield.[7][8]

• Ensure Efficient Hydrolysis: After the rearrangement is complete, ensure efficient hydrolysis of the isocyanate to the amine by adding a dilute acid solution and allowing sufficient time for the reaction to complete.

Question 2: I am observing a significant amount of a urea byproduct in my final product. How can I prevent this?

The formation of a symmetric urea is a clear indicator of water contamination in your reaction mixture during the isocyanate stage.[1] The isocyanate reacts with water to generate the primary amine, which, being a potent nucleophile, then attacks another isocyanate molecule.

Strategies to Minimize Urea Formation:

• Rigorous Anhydrous Technique: This is the most critical factor. Use freshly distilled, anhydrous solvents. Dry all glassware in an oven and assemble the apparatus hot under a stream of inert gas.

• Inert Atmosphere: Conduct the entire reaction sequence, from acyl azide formation through the rearrangement, under a positive pressure of nitrogen or argon.[1]

• Controlled Hydrolysis: Ensure that water is only introduced after the rearrangement is complete, during the dedicated hydrolysis step to convert the isocyanate to the amine.

Question 3: The reaction seems to stop, and I have a mixture of starting material (acyl azide) and product. What should I do?

Incomplete conversion can be due to issues in either the acyl azide formation or the rearrangement step itself.[1]

Troubleshooting Incomplete Reactions:

• Acyl Azide Formation:

  • Activation: If starting from the carboxylic acid, ensure the activating agent (e.g., diphenylphosphoryl azide (DPPA) or ethyl chloroformate) is added under the correct conditions (e.g., appropriate temperature, dropwise addition) to ensure complete formation of the activated species.[1]

  • Reaction Time: The conversion to the acyl azide may require longer reaction times or slightly elevated temperatures, depending on the reactivity of your specific substrate.

• Rearrangement Step:

  • Temperature and Time: As the rearrangement is thermally driven, insufficient heat or time will lead to an incomplete reaction. Monitor the reaction progress and if it stalls, a modest increase in temperature or extended reaction time may be necessary.[1]

  • Catalysis: As mentioned previously, employing a Lewis acid catalyst can facilitate the rearrangement at a lower temperature.[7][8]

Question 4: Are there any specific considerations for the Curtius rearrangement on a substrate with a strained cyclopropane ring?

Yes, the presence of the strained cyclopropane ring is a key structural feature.

• Reaction Kinetics: Theoretical and experimental studies on cyclopropyl acyl azides suggest that the rearrangement proceeds through a concerted mechanism, which is typical for thermal Curtius rearrangements.[4][5][9] The activation energy for the rearrangement of a cyclopropyl acyl azide has been studied and is comparable to other alkyl azides.[5]

• Migratory Aptitude: The migration of the cyclopropyl group occurs with full retention of its stereochemistry.[7][10] The migratory aptitude generally follows the order of tertiary > secondary ~ aryl > primary, placing the secondary cyclopropyl group in a favorable position for rearrangement.[7]

• Ring Stability: The high ring strain of cyclopropane (approximately 28 kcal/mol) makes it more reactive than acyclic alkanes.[11][12] While this doesn't typically interfere with the Curtius rearrangement itself, it's a factor to consider in preventing unwanted side reactions under harsh conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for preparing the 2-cyclopentylcyclopropane-1-carbonyl azide intermediate?

There are two primary, widely-used methods:

• From the Carboxylic Acid: A one-pot procedure using diphenylphosphoryl azide (DPPA) is very common and often preferred for its operational simplicity.[1][2][13]

• From the Acyl Chloride: This is a two-step process where the carboxylic acid is first converted to an acyl chloride (e.g., using thionyl chloride or oxalyl chloride), which is then reacted with an azide source, typically sodium azide.[3][14]

Q2: What are the key safety precautions for the Curtius rearrangement?

The Curtius rearrangement involves several potential hazards that require careful management.

• Azides: Sodium azide and organic azides are toxic and potentially explosive, especially when heated or in contact with heavy metals. Handle them with appropriate personal protective equipment (PPE) and work behind a blast shield, particularly on a larger scale.[1]

• DPPA: Diphenylphosphoryl azide is a lachrymator and should be handled in a well-ventilated fume hood.[1]

• Isocyanates: The isocyanate intermediate is reactive and can be an irritant or sensitizer. Avoid inhalation and skin contact.[1]

Q3: Can I use photochemical conditions for the rearrangement instead of thermal conditions?

Photochemical decomposition of the acyl azide is possible, but it proceeds through a different mechanism involving a nitrene intermediate.[7][8] This highly reactive nitrene can lead to unwanted side reactions, such as C-H insertion into the solvent or the cyclopentyl ring, which would lower the yield of the desired amine.[7][8] For the synthesis of 2-cyclopentylcyclopropan-1-amine, the thermal, concerted rearrangement is strongly recommended for a cleaner reaction and higher yield.[7]

Q4: What is the expected stereochemical outcome of the reaction?

A key advantage of the thermal Curtius rearrangement is that the migration of the alkyl group (the 2-cyclopentylcyclopropyl group in this case) occurs with complete retention of its configuration.[2][7][10]

Experimental Protocols & Data

Table 1: Recommended Reaction Parameters

Parameter	Recommended Conditions	Rationale & Key Considerations
Solvent	Anhydrous Toluene, Benzene, or THF	Aprotic solvents are essential to prevent premature reaction with the isocyanate intermediate.[1]
Temperature	80-110 °C (for thermal rearrangement)	Substrate-dependent; requires sufficient energy for concerted rearrangement. Monitor by IR or TLC.[1]
Catalyst (Optional)	Boron Trifluoride (BF₃) or other Lewis acids	Can significantly lower the required reaction temperature and improve yield.[7][8]
Acyl Azide Precursor	2-cyclopentylcyclopropanecarboxylic acid or its acyl chloride	The choice depends on the availability of reagents and preferred methodology (one-pot vs. two-step).
Azide Source	Diphenylphosphoryl azide (DPPA) or Sodium Azide (NaN₃)	DPPA for one-pot from the carboxylic acid; NaN₃ for the reaction with the acyl chloride.

Protocol 1: Synthesis of 2-Cyclopentylcyclopropan-1-amine using DPPA (One-Pot)

Step 1: Acyl Azide Formation & Rearrangement

• To a stirred solution of 2-cyclopentylcyclopropanecarboxylic acid (1.0 eq) in anhydrous toluene, add triethylamine (1.2 eq).

• Carefully add diphenylphosphoryl azide (DPPA, 1.2 eq) dropwise at room temperature.

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the acyl azide.

• Heat the reaction mixture to reflux (approx. 110 °C) and monitor the reaction by IR spectroscopy for the disappearance of the acyl azide peak (~2140 cm⁻¹) and the appearance of the isocyanate peak (~2270 cm⁻¹).

Step 2: Hydrolysis to the Amine

• Once the rearrangement is complete (typically 2-4 hours), cool the reaction mixture to room temperature.

• Slowly and carefully add 3M aqueous HCl to the reaction mixture.

• Stir vigorously for several hours or overnight to ensure complete hydrolysis of the isocyanate.

• Isolate the product by basifying the aqueous layer with NaOH and extracting with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

Mechanistic and Workflow Diagrams

Caption: Workflow of the Curtius rearrangement for amine synthesis.

Caption: Troubleshooting logic for low yields in the Curtius rearrangement.

References

• Curtius rearrangement - Wikipedia. Available at: [Link]

• The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC. Available at: [Link]

• The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study - PMC. Available at: [Link]

• Curtius Rearrangement - Chemistry Steps. Available at: [Link]

• Curtius Rearrangement - Organic Chemistry Portal. Available at: [Link]

• Curtius Reaction Mechanism Application & Questions - Physics Wallah. Available at: [Link]

• The Curtius Rearrangement of Cyclopropyl and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study | Request PDF - ResearchGate. Available at: [Link]

• The Curtius rearrangement of cyclopropyl and cyclopropenoyl azides. A combined theoretical and experimental mechanistic study - PubMed. Available at: [Link]

• The Curtius Rearrangement: A Chemical Journey From Acyl Azides to Amines - Oreate AI. Available at: [Link]

• The Curtius Rearrangement of Cyclopropyl and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Curtius rearrangement. Available at: [Link]

• The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. - SciSpace. Available at: [Link]

• Acyl azide synthesis by azidonation, azidation or substitution - Organic Chemistry Portal. Available at: [Link]

• Acyl Azides: Versatile Compounds in the Synthesis of Various Heterocycles. Available at: [Link]

• Contrasting Photolytic and Thermal Decomposition of Phenyl Azidoformate: The Curtius Rearrangement Versus Intramolecular C–H Amination | The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• Interrupted Curtius Rearrangements of Quaternary Proline Derivatives: A Flow Route to Acyclic Ketones and Unsaturated Pyrrolidin - Almac. Available at: [Link]

• The Hofmann and Curtius Rearrangements - Master Organic Chemistry. Available at: [Link]

• Interrupted Curtius Rearrangements of Quaternary Proline Derivatives: A Flow Route to Acyclic Ketones and Unsaturated Pyrrolidines | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• CYCLOPROPANE RING STRAIN. Available at: [Link]

• Theoretical insights into photo-induced Curtius rearrangement of chlorodifluoroacetyl azide - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Ring strain - Wikipedia. Available at: [Link]

• Ring Strain and the Structure of Cycloalkanes - Chemistry LibreTexts. Available at: [Link]

• Products from Curtius rearrangements and trapping of the corresponding isocyanates. - ResearchGate. Available at: [Link]

• Synthesis of cyclopropanes - Organic Chemistry Portal. Available at: [Link]

• Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC - NIH. Available at: [Link]

• Synthesis of Amino Acids of Cyclopropylglycine Series - ResearchGate. Available at: [Link]

• Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones - MPG.PuRe. Available at: [Link]

• Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones. Available at: [Link]

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Technical Support Center: Optimizing Stereoselectivity in 2-Cyclopentylcyclopropan-1-amine Production

Welcome to the technical support center for the stereoselective synthesis of 2-Cyclopentylcyclopropan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific rationale behind experimental choices to overcome common challenges in achieving high stereoselectivity.

I. Troubleshooting Guide: Navigating Common Stereochemical Hurdles

This section addresses specific issues you may encounter during the synthesis of 2-Cyclopentylcyclopropan-1-amine, focusing on practical solutions grounded in mechanistic principles.

Question 1: My cyclopropanation reaction yields a nearly 1:1 mixture of cis and trans diastereomers. How can I improve the diastereoselectivity in favor of the trans isomer?

Answer:

Achieving high trans selectivity in the cyclopropanation of cyclopentyl-substituted alkenes is a common challenge. The relative orientation of the cyclopentyl group and the incoming carbene equivalent during the transition state dictates the diastereomeric outcome. Here are several strategies to enhance trans selectivity, ranging from reagent choice to reaction conditions:

A. Strategic Choice of Cyclopropanating Agent:

• Sterically Hindered Carbenoids: Employing a bulkier carbene or carbenoid source can amplify the steric repulsion between the cyclopentyl group and the cyclopropanating agent in the cis-directing transition state, thereby favoring the less hindered trans approach.

  • Simmons-Smith Reaction Variants: While the classic Simmons-Smith reaction (Zn(Cu), CH₂I₂) can sometimes show poor selectivity, modifications can be beneficial. The Furukawa reagent (Et₂Zn, CH₂I₂) or the Charette reagent (IZnCH₂I) often provide improved diastereoselectivity due to their differing aggregation states and Lewis acidity.[1] The nature of the zinc carbenoid is crucial for obtaining high diastereoselectivities, particularly with certain olefin geometries.[1]

  • Transition Metal-Catalyzed Reactions: Rhodium (II) and Copper (I) catalysts are frequently used for the decomposition of diazo compounds to generate metal carbenes.[2] The ligand sphere of the metal catalyst can be tuned to enhance steric hindrance. For instance, using a bulky carboxylate ligand like triphenylacetate (TPA) on a rhodium catalyst can improve diastereoselectivity by creating a more sterically demanding environment around the active site.[2]

B. Influence of the Amine Precursor:

• Protecting Group Strategy: If you are synthesizing the cyclopropylamine from a protected vinylcarbamate, the size of the protecting group can influence stereoselectivity. A larger protecting group (e.g., tert-Butoxycarbonyl (Boc) vs. Carboxybenzyl (Cbz)) can create a steric bias that favors the formation of the trans isomer.

• Directed Cyclopropanation: If your synthetic route allows for it, introducing a directing group on the cyclopentyl ring can enforce a specific approach of the cyclopropanating agent. Hydroxyl groups are particularly effective at directing Simmons-Smith-type reagents to the syn-face of the double bond through coordination with the zinc reagent.[1][3]

C. Optimization of Reaction Parameters:

• Temperature: Lowering the reaction temperature can enhance selectivity. At lower temperatures, the energy difference between the diastereomeric transition states becomes more significant, leading to a higher preference for the lower-energy pathway, which typically forms the trans product.

• Solvent: The choice of solvent can impact the aggregation state of organometallic reagents and the solvation of transition states. Experiment with a range of solvents from non-polar (e.g., hexane, toluene) to polar aprotic (e.g., THF, dichloromethane). For instance, in some zinc-mediated cyclopropanations, the choice between ether and other solvents can significantly alter the diastereomeric ratio.[1]

Question 2: I have successfully synthesized the trans-2-Cyclopentylcyclopropan-1-amine, but it is a racemic mixture. How can I achieve an enantioselective synthesis?

Answer:

Inducing enantioselectivity in the formation of the cyclopropane ring is a key challenge that can be addressed through several powerful asymmetric methodologies.

A. Chiral Catalysis:

This is often the most efficient and elegant approach to enantioselective synthesis. The choice of catalyst and ligand is critical.

• Asymmetric Cyclopropanation with Diazo Compounds:

  • Rhodium(II) and Copper(I) Catalysts with Chiral Ligands: A vast array of chiral ligands has been developed for Rh(II) and Cu(I) catalyzed cyclopropanations. For the synthesis of cyclopropylamines, systems like Ru(II)-Pheox have demonstrated excellent diastereoselectivity (up to 96:4) and enantioselectivity (up to 99% ee) in the cyclopropanation of vinylcarbamates.[4] Cobalt(II) complexes with D2-symmetric chiral porphyrin ligands are also highly effective for asymmetric olefin cyclopropanation with diazoacetates, yielding high diastereo- and enantioselectivity.[2]

  • Biocatalysis: Engineered enzymes, such as variants of Cytochrome P450, have emerged as powerful catalysts for asymmetric cyclopropanation.[5] These biocatalysts can provide high diastereoselectivity and enantioselectivity, often under mild reaction conditions.[5]

• Asymmetric Simmons-Smith Type Reactions:

  • Charette's Dioxaborolane Ligand: This is a well-established method for the enantioselective cyclopropanation of allylic alcohols.[3] While not directly applicable to an unfunctionalized cyclopentyl alkene, a synthetic strategy that incorporates a temporary directing hydroxyl group could leverage this powerful methodology.

B. Chiral Auxiliaries:

Attaching a chiral auxiliary to the substrate can direct the cyclopropanation to one face of the double bond. The auxiliary is then cleaved in a subsequent step.

• Enesulfinamides: The use of chiral sulfinamides as auxiliaries in the synthesis of cyclopropylamines has been shown to be highly effective. For example, the Simmons-Smith reaction of α,β,β-trisubstituted enesulfinamides can produce multisubstituted cyclopropylamine derivatives with excellent stereocontrol.[6] By choosing the appropriate stereoisomer of the enesulfinamide and the geometry of the double bond, it is possible to selectively synthesize all four stereoisomers of the final product.[6]

C. Chiral Resolution:

If an enantioselective synthesis is not feasible, resolution of the racemic mixture is a viable alternative.

• Diastereomeric Salt Formation: Reacting the racemic amine with a chiral acid (e.g., tartaric acid, mandelic acid) forms a mixture of diastereomeric salts.[7] These salts often have different solubilities, allowing for their separation by fractional crystallization. The desired enantiomer of the amine can then be recovered by treatment with a base.

• Enzymatic Resolution: Certain enzymes can selectively react with one enantiomer of a racemic mixture, allowing for the separation of the unreacted enantiomer.[5]

Question 3: My reaction is producing the desired trans diastereomer with high enantiomeric excess, but the yield is low. What are the likely causes and how can I improve it?

Answer:

Low yields in stereoselective reactions can stem from a variety of factors. A systematic approach to troubleshooting is essential.

A. Catalyst Activity and Stability:

• Catalyst Loading: While lower catalyst loadings are desirable, they can sometimes lead to incomplete conversion. Incrementally increasing the catalyst loading (e.g., from 1 mol% to 2 mol%) may improve the yield.

• Catalyst Deactivation: The catalyst may be sensitive to air, moisture, or impurities in the starting materials or solvent. Ensure all reagents and solvents are pure and dry, and that the reaction is performed under an inert atmosphere (e.g., argon or nitrogen).

• Ligand Decomposition: The chiral ligand may be degrading under the reaction conditions. Analyze the crude reaction mixture for signs of ligand decomposition. If suspected, consider a more robust ligand or milder reaction conditions.

B. Substrate and Reagent Quality:

• Purity of Starting Materials: Impurities in the cyclopentyl-containing alkene or the carbene precursor can inhibit the catalyst or lead to side reactions. Purify all starting materials before use.

• Diazo Compound Decomposition: If using a diazo compound, it may be decomposing before reacting with the alkene. Diazo compounds can be unstable, especially in the presence of acid.[8][9] Ensure it is freshly prepared or properly stored. In some cases, in situ generation of the diazo compound can be beneficial.[10]

C. Reaction Conditions:

• Reaction Time and Temperature: The reaction may not be going to completion. Monitor the reaction progress by TLC or GC/LC-MS to determine the optimal reaction time. While lower temperatures often favor selectivity, they can also slow down the reaction rate. A careful balance must be struck.

• Concentration: The concentration of the reactants can influence the reaction rate. If the reaction is bimolecular, increasing the concentration may improve the yield.

II. Frequently Asked Questions (FAQs)

Q1: What analytical techniques are best for determining the diastereomeric and enantiomeric purity of 2-Cyclopentylcyclopropan-1-amine?

A1:

• Diastereomeric Ratio (d.r.):

  • ¹H NMR Spectroscopy: This is often the most straightforward method. The cis and trans diastereomers will have distinct signals for the cyclopropyl protons, and integration of these signals will provide the diastereomeric ratio.

  • Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These techniques can separate diastereomers, and the ratio of the peak areas corresponds to the diastereomeric ratio.

• Enantiomeric Excess (% ee):

  • Chiral HPLC or Chiral GC: This is the gold standard for determining enantiomeric excess. The sample is passed through a column with a chiral stationary phase, which separates the two enantiomers. The % ee is calculated from the areas of the two peaks.

  • NMR with Chiral Shift Reagents: Adding a chiral shift reagent to the NMR sample can induce chemical shift differences between the enantiomers, allowing for the determination of the % ee by integration.

  • Derivatization with a Chiral Reagent: Reacting the amine with a chiral derivatizing agent (e.g., Mosher's acid chloride) creates a mixture of diastereomers that can be distinguished by standard NMR or chromatography.

Q2: Can I isomerize the unwanted cis isomer to the desired trans isomer?

A2: In some cases, isomerization of cyclopropylamine stereoisomers is possible. It has been observed that in the presence of zinc halide salts, cis/trans-isomerization of cyclopropylamines can occur.[5][11] This process can sometimes be controlled by the addition of a polar aprotic cosolvent to suppress the isomerization.[5][11] However, this is not a general phenomenon and would need to be investigated for your specific substrate. The conditions required for isomerization may also lead to decomposition or other side reactions. It is generally more efficient to optimize the initial cyclopropanation reaction for high diastereoselectivity.

Q3: Are there any safety concerns I should be aware of when working with diazo compounds for cyclopropanation?

A3: Yes, diazo compounds are energetic and potentially explosive, especially in concentrated form or when heated.[8][9] It is crucial to handle them with appropriate safety precautions:

• Always work in a well-ventilated fume hood and behind a blast shield.

• Avoid using ground glass joints and scratching the flask, as friction can initiate decomposition.

• Use a cold bath to control the reaction temperature.

• Never distill diazo compounds.

• Quench any unreacted diazo compound carefully with a weak acid (e.g., acetic acid) at the end of the reaction.

• Consider using safer alternatives to diazo compounds, such as gem-dichloroalkanes as carbene precursors or 1,2-dicarbonyl compounds in deoxygenative cyclopropanation reactions.[8][9][12]

III. Experimental Protocols & Data

Protocol 1: Asymmetric Cyclopropanation of N-Boc-cyclopentylvinylamine using a Rh(II) Catalyst

This protocol is a general guideline and should be optimized for your specific substrate and catalyst system.

• Preparation:

  • To a flame-dried Schlenk flask under an argon atmosphere, add the chiral Rh(II) catalyst (e.g., Rh₂(S-PTAD)₄, 1 mol%).

  • Add anhydrous, degassed solvent (e.g., dichloromethane, 0.1 M).

  • Add N-Boc-cyclopentylvinylamine (1.0 equiv).

• Reaction:

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C).

  • Slowly add a solution of the diazo compound (e.g., ethyl diazoacetate, 1.2 equiv) in the same solvent via a syringe pump over several hours.

  • Stir the reaction at the same temperature for the determined optimal time, monitoring by TLC or LC-MS.

• Workup and Purification:

  • Once the reaction is complete, quench any excess diazo compound by adding a few drops of acetic acid.

  • Warm the mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to separate the diastereomers and obtain the desired protected 2-Cyclopentylcyclopropan-1-amine.

• Deprotection:

  • Dissolve the purified Boc-protected amine in a suitable solvent (e.g., dichloromethane).

  • Add an excess of a strong acid (e.g., trifluoroacetic acid) and stir at room temperature until the deprotection is complete (monitor by TLC).

  • Concentrate the reaction mixture and perform an aqueous workup with a base (e.g., NaOH) to obtain the free amine.

Table 1: Influence of Chiral Catalyst on Enantioselectivity

Catalyst System	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (% ee, trans)	Reference
Ru(II)-Pheox	up to 96:4	up to 99%	[4]
Co(II)-Chiral Porphyrin	High	High	[2]
Engineered Cytochrome P450	High	High	[5]

Note: The values presented are illustrative and can vary depending on the specific substrate and reaction conditions.

IV. Visualizing Key Concepts

Diagram 1: Decision Workflow for Optimizing Diastereoselectivity

Caption: A decision-making workflow for improving the diastereoselectivity of the cyclopropanation reaction.

Diagram 2: Pathways to Enantiomerically Pure Product

Caption: An overview of the primary strategies to obtain an enantiomerically pure product from a racemic mixture.

V. References

• Nguyen, D. T., Shibatomi, K., & Iwasa, S. (2013). Highly Enantioselective Synthesis of Cyclopropylamine Derivatives via Ru(II)-Pheox-Catalyzed Direct Asymmetric Cyclopropanation of Vinylcarbamates. Organic Letters, 15(4), 772–775. [Link]

• West, M. S., Mills, L. R., & Rousseaux, S. A. L. (2025). Syntheses of Biologically Active 2-Arylcyclopropylamines. ResearchGate. [Link]

• Zhang, M., & Rousseaux, S. A. L. (2026). Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides. Organic Letters. [Link]

• West, M., Mills, L. R., McDonald, T., & Rousseaux, S. A. L. (2019). Synthesis of Trans-2-Substituted-Cyclopropylamines from α-Chloroaldehydes. ChemRxiv. [Link]

• West, M. S. (n.d.). Synthesis of Substituted Cyclopropylamines via Metal Homoenolate Chemistry and Ni Catalysis. TSpace. [Link]

• Zhu, S., Chen, J., & Zhang, X. P. (2018). Asymmetric Radical Process for General Synthesis of Chiral Heteroaryl Cyclopropanes. PMC. [Link]

• Li, M., & Chen, P. (2020). Assembly of polysubstituted chiral cyclopropylamines via highly enantioselective Cu-catalyzed three-component cyclopropene alkenylamination. Chemical Communications. [Link]

• Zhang, Y., & Martin, R. (2023). Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Journal of the American Chemical Society. [Link]

• Wang, Z., & Zhu, S. (2023). Catalytic Asymmetric Deoxygenative Cyclopropanation Reactions by a Chiral Salen-Mo Catalyst. ResearchGate. [Link]

• Gao, J., Woolley, F. R., & Zingaro, R. A. (2005). Catalytic asymmetric cyclopropanation at a chiral platform. Organic & Biomolecular Chemistry. [Link]

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977–1050. [Link]

• Svyasla, A., & Grygorenko, O. O. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. KU ScholarWorks. [Link]

• Wang, Z., & Zhu, S. (2023). Catalytic Asymmetric Deoxygenative Cyclopropanation Reactions by a Chiral Salen-Mo Catalyst. Journal of the American Chemical Society, 145(5), 2845–2855. [Link]

• Delplace, V., & Couty, F. (2025). Advances in the Synthesis of Cyclopropylamines. PubMed. [Link]

• Soriano, E., & Marco-Contelles, J. (2007). On accounting for the stereoselective control of the metal-catalyzed Rautenstrauch cyclopropanation by computational methods. PubMed. [Link]

• Macmillan Group. (2003, May 19). General Methods of Enantioselective Cyclopropanations. Macmillan Group Meeting. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]

• Liu, Y., & Chen, P. (2021). Anti-Selective Cyclopropanation of Non-Conjugated Alkenes with Diverse Pronucleophiles via Directed Nucleopalladation. ChemRxiv. [Link]

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (n.d.). Stereoselective Cyclopropanation Reactions. Docentes FCT NOVA. [Link]

• Wang, Y., et al. (2024). Stereoselective Cyclopropanation of Multisubstituted Enesulfinamides: Asymmetric Construction of α-Tertiary Cyclopropylamine Derivatives Containing β-Quaternary Stereocenters. Organic Letters. [Link]

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Stability of 2-Cyclopentylcyclopropan-1-amine under acidic conditions

This guide provides in-depth technical information and troubleshooting advice for researchers, scientists, and drug development professionals working with 2-Cyclopentylcyclopropan-1-amine, focusing on its stability under acidic conditions.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the chemical behavior of 2-Cyclopentylcyclopropan-1-amine in acidic environments.

Q1: What is the primary stability concern for 2-Cyclopentylcyclopropan-1-amine under acidic conditions?

The principal stability issue is the acid-catalyzed cleavage, or "ring-opening," of the cyclopropane ring. The three-membered ring is inherently unstable due to significant ring strain, which is a combination of angle strain and torsional strain.[1][2][3] The internal C-C-C bond angles are compressed to 60°, a substantial deviation from the ideal 109.5° for sp³ hybridized carbons, making the ring susceptible to reactions that relieve this strain.[2][3][4]

Q2: How does the amine group influence the stability of the cyclopropane ring in acid?

The amine group plays a critical and direct role in the compound's instability in acid. As a basic functional group, the nitrogen atom's lone pair of electrons will be readily protonated by an acid to form a cyclopropylammonium salt. This protonation acts as an activating step. The electron-withdrawing effect of the resulting -NH₃⁺ group polarizes the C-C bonds of the cyclopropane ring, further weakening them and making the ring more susceptible to nucleophilic attack and subsequent opening.[5][6][7]

Q3: What factors influence the rate and outcome of the ring-opening reaction?

Several experimental parameters can significantly affect the degradation of 2-Cyclopentylcyclopropan-1-amine. Understanding these factors is key to controlling its stability.

• Acid Strength & Concentration: Stronger acids (lower pKa) and higher concentrations will lead to a faster rate of protonation and subsequent ring-opening. The kinetics of cleavage for some cyclopropanes have been shown to be dependent on the acidity of the medium.

• Solvent: The solvent system is critical. A nucleophilic solvent (e.g., water, methanol) can participate in the reaction, acting as the nucleophile that attacks the strained ring and becomes incorporated into the final product.[8] The choice of solvent can influence whether the reaction proceeds through an Sₙ2-like or carbocation-mediated pathway.[7][9]

• Temperature: As with most chemical reactions, higher temperatures will increase the kinetic energy of the system and accelerate the rate of the ring-opening reaction.

• Substituents: The cyclopentyl group, being an alkyl substituent, is electron-donating. This property will stabilize the formation of a positive charge on the adjacent carbon atom during the ring-opening process, thereby directing the regioselectivity of the cleavage.

Q4: What are the likely degradation products from acid-catalyzed ring opening?

The degradation proceeds via the formation of the most stable carbocation intermediate. Upon protonation of the amine, the cyclopropane ring opens to relieve strain. The positive charge will preferentially form on the carbon atom that is best able to support it. In this case, the secondary carbon atom bearing the cyclopentyl group is more stable than the other methylene carbons of the ring. A nucleophile (Nu⁻, from the solvent or the acid's counter-ion) will then attack this carbocation.

Below is a diagram illustrating the proposed mechanistic pathway.

Caption: Proposed mechanism for acid-catalyzed ring-opening. (Note: The images in the DOT script are placeholders and would be replaced with actual chemical structures in a live environment.)

Troubleshooting Guide

This section provides solutions to specific issues that may be encountered during experiments.

Issue: I am observing multiple unexpected byproducts in my reaction, leading to low yield and difficult purification.

Answer: This is a classic symptom of compound degradation via the acid-catalyzed ring-opening pathway. The presence of multiple products suggests that the ring may be cleaving in different ways or that subsequent reactions are occurring.

Recommended Actions:

• Characterize Byproducts: The first step is to identify the impurities. Use a combination of analytical techniques to determine their structures. This information is crucial for confirming the degradation pathway.

• Modify Reaction Conditions:

  • Temperature Control: Perform the reaction at the lowest possible temperature that still allows for the desired transformation to proceed at a reasonable rate. Start at 0 °C or even -20 °C.

  • Acid Choice: If possible, switch to a weaker acid. For example, if you are using HCl or H₂SO₄, consider using acetic acid or a buffered system. The use of Brønsted acids like triflic acid (TfOH) has been shown to catalyze ring-opening, so milder conditions are preferable.[6][7]

  • Slow Addition: Add the acidic reagent slowly and sub-stoichiometrically if the reaction allows, ensuring it is consumed quickly by the desired reaction rather than accumulating and promoting degradation.

  • Aprotic Solvent: Consider using a non-nucleophilic (aprotic) solvent to prevent its incorporation into the degradation products.

Technique	Information Provided	Utility in this Case
GC-MS	Provides separation of volatile compounds and their mass-to-charge ratio.	Excellent for identifying the molecular weights of potential ring-opened isomers and comparing fragmentation patterns.[10][11]
LC-MS	Separates compounds based on polarity and provides mass information.	Useful for less volatile products or for in-process reaction monitoring.
NMR (¹H, ¹³C)	Gives detailed structural information about the arrangement of atoms.	The definitive method for confirming the exact structure of isolated byproducts. Disappearance of the characteristic upfield cyclopropyl proton signals is a key indicator of ring-opening.[12]

Issue: How can I quantitatively monitor the stability of 2-Cyclopentylcyclopropan-1-amine under specific acidic conditions for process development?

Answer: A formal stability study is required to generate quantitative degradation kinetics. This involves exposing the compound to controlled conditions and monitoring its concentration over time.

Experimental Protocol: Isothermal Stability Study

• Preparation: Prepare a stock solution of 2-Cyclopentylcyclopropan-1-amine of known concentration in a relevant solvent.

• Setup: In separate, sealed vials, add your acidic solution (e.g., a specific pH buffer, or a solution of a specific acid). Place these vials in a thermostatically controlled environment (e.g., water bath, heating block) set to your desired experimental temperature.

• Initiation: At time zero (t=0), spike each vial with a known amount of the stock solution to achieve the target starting concentration.

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial (or an aliquot from a larger reaction vessel).

• Quenching: Immediately neutralize the sample with a base (e.g., saturated sodium bicarbonate solution) to stop the degradation reaction.

• Analysis: Analyze the quenched sample using a validated quantitative method, such as Gas Chromatography (GC) with a Flame Ionization Detector (FID) or High-Performance Liquid Chromatography (HPLC) with a suitable detector.[13] A calibration curve prepared with a pure standard of 2-Cyclopentylcyclopropan-1-amine is essential for accurate quantification.

• Data Analysis: Plot the concentration of 2-Cyclopentylcyclopropan-1-amine versus time. This data can then be used to determine the degradation rate constant and the compound's half-life under those specific conditions.

Caption: Workflow for a quantitative stability study.

References

• Crombie, L., & Cronin, D. A. (1982). Bacterial degradation of N-cyclopropylmelamine. The steps to ring cleavage. Biochemical Journal, 208(3), 679–684. [Link]

• Friedman, L., & Jurewicz, A. (1969). Factors affecting the formation and stability of the equilibrating protonated cyclopropane. Journal of the American Chemical Society, 91(7), 1800-1801. [Link]

• Ataman Kimya. CYCLOPROPYLAMINE. [Link]

• Gini, A., et al. (2024). Organocatalysis as an enabling tool for enantioselective ring-opening reactions of cyclopropanes. Chemical Communications. [Link]

• Fagley, T. F. (1985). Reactions of nucleophilic cyclopropanes: Kinetics and mechanisms. ProQuest Dissertations Publishing. [Link]

• Donoghue, P. J., et al. (2018). Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. SciSpace. [Link]

• Fiveable. (2025). Stability of Cycloalkanes: Ring Strain. Organic Chemistry Class Notes. [Link]

• Google Patents. (2007).

• Jiang, Z., et al. (2022). Asymmetric [3 + 2] photocycloadditions of cyclopropylamines with electron-rich and electron-neutral olefins. Chemical Science. [Link]

• Donoghue, P. J., et al. (2019). Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. ResearchGate. [Link]

• Cook, A. M., & Hütter, R. (1984). Bacterial degradation of N-cyclopropylmelamine: the steps to ring cleavage. Journal of General Microbiology, 130(12), 315-320. [Link]

• Chemistry Stack Exchange. (2021). Mechanism of acid-catalyzed ring opening of a cyclopropane ring. [Link]

• Kandasamy, J., et al. (2015). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. PMC. [Link]

• ResearchGate. (2025). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. [Link]

• Chemistry LibreTexts. (2024). 4.3: Stability of Cycloalkanes - Ring Strain. [Link]

• University of Calgary. CYCLOPROPANE RING STRAIN. [Link]

• Li, X. (2020). Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Chemical Reviews, 120(19), 10736-10793. [Link]

• Ivanova, O. A., et al. (2016). Ring-Opening 1,3-Halochalcogenation of Cyclopropane Dicarboxylates. Organic Letters, 19(1), 138-141. [Link]

• Google Patents. (1973). US3711549A - Process for manufacturing cyclopropylamine.

• ResearchGate. (2025). Preparation and Application of Cyclopropylimines in Organic Synthesis. A Review. [Link]

• Longdom Publishing. (2023). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. [Link]

• Longdom Publishing. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. [Link]

• National Institutes of Health. (1984). Bacterial degradation of N-cyclopropylmelamine. The steps to ring cleavage - PMC. [Link]

• ResearchGate. (2025). Advances in the Synthesis of Cyclopropylamines. [Link]

• Organic Chemistry Portal. Synthesis of cyclopropanes. [Link]

• MDPI. (2023). Multi-Analytical Approach to Characterize the Degradation of Different Types of Microplastics: Identification and Quantification of Released Organic Compounds. [Link]

• Max Planck Institute of Colloids and Interfaces. (2024). Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones. [Link]

• University of Notre Dame. (2017). Synthesis of Cyclopropanes via Aldehyde Homologation. [Link]

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Overcoming steric hindrance in 2-Cyclopentylcyclopropan-1-amine coupling

The following guide serves as a specialized technical support resource for researchers working with 2-Cyclopentylcyclopropan-1-amine . This structural motif presents a unique "perfect storm" of steric hindrance: the rigid cyclopropyl scaffold locks the bulky cyclopentyl group in close proximity to the nucleophilic amine, particularly in the cis-diastereomer.

Ticket Status: Open Priority: High (Steric Impediment / Low Conversion) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Steric Challenge

The coupling of 2-Cyclopentylcyclopropan-1-amine is governed by the "Cone of Hindrance." Unlike flexible alkyl amines, the cyclopropane ring prevents the amine from rotating away from the adjacent cyclopentyl group.

• The Trans Isomer: Moderately hindered. Standard reagents (HATU) often work but require extended times.

• The Cis Isomer: Severely hindered. The cyclopentyl group effectively blocks the trajectory of incoming electrophiles (active esters). Standard protocols often result in <10% conversion or extensive epimerization of the coupling partner.

Core Recommendation: Move away from bulky leaving groups (OBt/OAt active esters) and utilize atom-efficient activation (Acid Fluorides or Cyclic Anhydrides) to minimize the transition state volume.

Diagnostic Workflow

Before selecting a reagent, determine your failure mode using the logic flow below.

Figure 1: Decision matrix for selecting the optimal coupling strategy based on observed experimental failure.

Validated Protocols

Protocol A: The "Low Epimerization" Method (T3P)

Best For: Coupling chiral amino acids or sensitive carboxylic acids to the cyclopropyl amine. Mechanism: T3P (Propylphosphonic anhydride) forms a reactive mixed anhydride. The byproduct is water-soluble, and the reaction is driven by the release of strain in the T3P ring. It does not generate a bulky active ester [1].

Reagents:

• T3P: 50% w/w solution in EtOAc or DMF.

• Base: Pyridine (Critical: acts as both base and acyl transfer catalyst).

• Solvent: 2-MeTHF or DMF (if solubility is poor).

Step-by-Step:

• Dissolve the Carboxylic Acid (1.0 equiv) and 2-Cyclopentylcyclopropan-1-amine (1.1 equiv) in 2-MeTHF (5-10 mL/mmol).

• Cool to 0 °C.

• Add Pyridine (3.0 equiv). Note: Do not use DIPEA; pyridine is superior for T3P kinetics.

• Add T3P solution (1.5 - 2.0 equiv) dropwise.

• Allow to warm to RT. Stir for 12-24 hours.

• Workup: Dilute with EtOAc, wash with water, 1M HCl (to remove pyridine), and saturated NaHCO3.

Why it works: The T3P-activated species is less bulky than a HATU/OBt ester, allowing the hindered amine to attack the carbonyl carbon more easily.

Protocol B: The "Kinetic Powerhouse" (Acid Fluorides via TFFH)

Best For: Extreme steric hindrance (e.g., cis-isomer) where T3P or HATU fails to yield >20% product. Mechanism: Acid fluorides are highly reactive electrophiles with a small steric footprint (Fluorine is small). They are stable enough to isolate but reactive enough to couple with poor nucleophiles [2].

Reagents:

• TFFH: (Tetramethylfluoroformamidinium hexafluorophosphate).[1]

• Base: DIPEA (Diisopropylethylamine).

• Solvent: DCM or DMF.

Step-by-Step:

• Dissolve Carboxylic Acid (1.0 equiv) and TFFH (1.1 equiv) in anhydrous DCM (0.2 M).

• Add DIPEA (2.5 equiv) at 0 °C. Stir for 30-60 mins to generate the Acid Fluoride in situ.

• Add 2-Cyclopentylcyclopropan-1-amine (1.2 equiv).

• Optional: If conversion is slow, add HOAt (0.1 equiv) as a catalyst, but this increases steric bulk.

• Monitor by LCMS. If stuck, heat to 40 °C. Acid fluorides are thermally more stable than OBt esters.

Reagent Comparison Data

Feature	HATU / DIPEA	T3P / Pyridine	TFFH (Acid Fluoride)	Thionyl Chloride
Steric Tolerance	Low-Medium	High	Very High	High
Epimerization Risk	High (if slow)	Very Low	Medium	High
Byproduct Removal	Difficult (Urea)	Easy (Water soluble)	Easy (Water soluble)	Corrosive (HCl/SO2)
Reaction Rate	Fast (for unhindered)	Moderate	Fast	Very Fast
Suitability for Cis-Isomer	Poor	Good	Excellent	Good (if acid stable)

Troubleshooting & FAQs

Q1: I am seeing 0% conversion with HATU/DMF after 24 hours. What is happening? A: The "Active Ester" formed by HATU is the O-At ester.[1] This species is bulky.[2][3] When you try to bring a bulky amine (your cyclopropyl compound) close to this bulky ester, the transition state energy is too high.

• Fix: Switch to Protocol B (TFFH) . The fluorine atom is significantly smaller than the O-At group, reducing the steric barrier for the amine's approach.

Q2: My product is forming, but the chiral center on the acid has racemized. A: Slow coupling rates allow the oxazolone formation pathway (which leads to racemization) to compete with the amide bond formation.

• Fix: Switch to Protocol A (T3P/Pyridine) . T3P is famous for suppressing epimerization even with long reaction times [3]. Ensure the temperature is kept low (0 °C to RT).

Q3: Can I use microwave irradiation to force the reaction? A: Yes, but proceed with caution.

• Recommendation: Use COMU or T3P in the microwave (max 60 °C). Avoid HATU in the microwave for this specific amine as it often leads to decomposition (tetramethylguanidinium byproducts) before the hindered coupling occurs.

Q4: I need to perform a Buchwald-Hartwig coupling (C-N bond), not an amide coupling. A: Steric hindrance is even more critical here.

• Ligand Choice: You must use "Fourth Generation" Buchwald precatalysts designed for hindered amines. BrettPhos Pd G4 or RuPhos Pd G4 are the gold standards here.

• Base: Use a weak base like K2CO3 or Cs2CO3 to prevent side reactions. Strong bases (NaOtBu) may cause elimination of the cyclopropane ring if protons are acidic.

Q5: How do I separate the cis and trans isomers of the starting amine? A: If you synthesized the amine yourself, they are difficult to separate by flash chromatography.

• Tip: Derivatize the crude amine mixture with Boc-anhydride . The Boc-protected cis and trans isomers often have significantly different Rf values (silica) or retention times (C18 HPLC) compared to the free amines. Separate them, then deprotect with 4M HCl/Dioxane.

References

• Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011).[3] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine . Organic Letters, 13(19), 5048–5051. Link

• Carpino, L. A., & El-Faham, A. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent for Amino Acid Fluorides . Journal of the American Chemical Society, 117(19), 5401–5402. Link

• Bode, J. W. (2006). Emerging Methods in Amide- and Peptide-Bond Formation . Current Opinion in Drug Discovery & Development, 9(6), 765-775. Link

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide . Chemical Science, 2(1), 27-50. Link

Sources

• 1. bachem.com [bachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 2-Cyclopentylcyclopropan-1-amine

This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation patterns of 2-Cyclopentylcyclopropan-1-amine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple catalog of fragments to explain the causal mechanisms behind the observed fragmentation pathways. We will compare these patterns with those of structurally similar molecules and provide a robust experimental protocol for data acquisition, ensuring both scientific integrity and practical applicability.

Foundational Principles: The Logic of Fragmentation

Before dissecting our target molecule, it is crucial to understand the fundamental principles governing the fragmentation of its constituent chemical motifs: primary amines and strained cycloalkanes. In electron ionization mass spectrometry, a high-energy electron beam bombards the molecule, ejecting an electron to form an energetically unstable molecular ion (M+•), which then fragments to achieve greater stability.[1][2]

• The Nitrogen Rule : A cornerstone of amine mass spectrometry, this rule states that a molecule with an odd number of nitrogen atoms will have a molecular ion with an odd mass-to-charge ratio (m/z).[3][4][5] This provides an immediate diagnostic clue for the presence of nitrogen.

• Alpha (α)-Cleavage in Amines : The most dominant fragmentation pathway for aliphatic amines is the cleavage of the C-C bond adjacent (alpha) to the nitrogen atom.[3][4] This process is driven by the formation of a highly stable, resonance-stabilized iminium cation.[4][5] The largest alkyl substituent is preferentially lost as a radical.[6][7]

• Cycloalkane Fragmentation : Cyclic compounds undergo complex fragmentation, often initiated by ring cleavage.[6][8] Strained rings, such as cyclopropane, are particularly susceptible to ring-opening reactions, which relieve ring strain and precede further fragmentation.[9] This ring opening can lead to fragment ions that are characteristic of acyclic structures.

Predicted Fragmentation Cascade of 2-Cyclopentylcyclopropan-1-amine

The structure of 2-Cyclopentylcyclopropan-1-amine presents a unique interplay between these principles. Its molecular formula is C₈H₁₅N, yielding a monoisotopic mass of 125.1204 Da. As predicted by the Nitrogen Rule, its molecular ion peak (M+•) will appear at an odd m/z value of 125.

The fragmentation of this molecule is dominated by two competing, high-probability pathways: α-cleavage driven by the amine group and ring-opening driven by the strained cyclopropane ring.

Pathway A: Amine-Directed α-Cleavage

The nitrogen's lone pair stabilizes an adjacent positive charge, making α-cleavage the most favorable initial fragmentation event.

• Loss of the Cyclopentyl Radical : The bond between the two rings is beta (β) to the nitrogen atom and represents the largest and most sterically accessible substituent. α-cleavage involving the loss of the cyclopentyl group (•C₅H₉, mass 69 u) is the most probable fragmentation. This yields a highly stable cyclopropyliminium cation at m/z 56 . This fragment is expected to be the base peak in the spectrum due to its stability.

• Loss of a Hydrogen Radical ([M-1]⁺) : A common feature in cyclic amines is the loss of a hydrogen atom from the α-carbon (the carbon bearing the amino group), resulting in a prominent peak at m/z 124 .[6][7]

Pathway B: Cyclopropane Ring Opening

The inherent strain of the three-membered ring provides a low-energy pathway for fragmentation initiated by the radical cation formed on the nitrogen.

• Initial Ring Opening : The cyclopropane ring opens to form an isomeric, acyclic radical cation. This intermediate is more flexible and can undergo fragmentation patterns characteristic of linear amines.

• Subsequent Fragmentation : Following ring opening, the molecule can fragment via cleavage at various points along the carbon chain, leading to a series of hydrocarbon-like fragments, typically separated by 14 mass units (-CH₂-).[10] This will likely produce smaller, less intense peaks in the lower mass region of the spectrum.

Summary of Predicted Key Fragments

m/z Value	Proposed Ion Structure	Mechanism of Formation	Expected Intensity
125	[C₈H₁₅N]⁺•	Molecular Ion (Parent Ion)	Moderate to Low
124	[C₈H₁₄N]⁺	Loss of •H from the α-carbon	Moderate
56	[C₃H₆N]⁺	α-Cleavage: Loss of •C₅H₉ (cyclopentyl radical)	High (Base Peak)
41	[C₃H₅]⁺	Allyl cation, likely from rearrangement after ring opening	Moderate

Comparative Analysis: The Influence of Structure on Fragmentation

To fully appreciate the unique fragmentation pattern of 2-Cyclopentylcyclopropan-1-amine, it is instructive to compare it with structurally related molecules.

• Cyclohexylamine (C₆H₁₃N, M⁺• = 99) : This simpler cyclic amine lacks the strained cyclopropane ring. Its spectrum is dominated by the [M-1]⁺ peak at m/z 98 from α-hydrogen loss and a base peak at m/z 56 resulting from ring cleavage and loss of C₃H₇•. The presence of the same m/z 56 peak in our target molecule, albeit from a different mechanism (loss of a cyclopentyl radical), highlights how different pathways can lead to ions of the same mass.

• Tranylcypromine (2-Phenylcyclopropanamine, C₉H₁₁N, M⁺• = 133) : In this analogue, the cyclopentyl group is replaced by a phenyl group.[11] Its fragmentation is dominated by the formation of the stable tropylium ion (m/z 91) through cleavage and rearrangement, a pathway unavailable to our aliphatic target. This comparison underscores how a phenyl group completely alters the fragmentation cascade, directing it away from simple α-cleavage.

• N-Cyclopropyl-1-pentanamine (C₈H₁₇N, M⁺• = 127) : In this isomer, the cyclopentyl group is replaced by a linear pentyl chain. α-cleavage would favor the loss of the larger butyl radical (•C₄H₉), leading to a base peak at m/z 70. This demonstrates how the stability and size of the leaving radical dictate the primary fragmentation pathway.

Experimental Protocol: A Self-Validating Methodology

Acquiring a clean, reproducible mass spectrum is paramount. The following Gas Chromatography-Mass Spectrometry (GC-MS) protocol is recommended for the analysis of 2-Cyclopentylcyclopropan-1-amine. GC-MS is the preferred method for volatile amines, providing both separation from impurities and clear fragmentation data.[12][13][14]

Step-by-Step GC-MS Protocol

• Sample Preparation :

  • Accurately weigh approximately 1 mg of 2-Cyclopentylcyclopropan-1-amine.

  • Dissolve in 1 mL of high-purity methanol or dichloromethane to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of 10-50 µg/mL for injection.

• Gas Chromatography (GC) Conditions :

  • Instrument : Agilent 8890 GC System or equivalent.

  • Injector : Split/Splitless, operated in split mode (50:1 ratio) at 250°C.

  • Column : J&W DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.

  • Carrier Gas : Helium at a constant flow rate of 1.2 mL/min.

  • Oven Program :

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Final hold: Hold at 280°C for 5 minutes.

• Mass Spectrometry (MS) Conditions :

  • Instrument : Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.

  • Ionization Mode : Electron Ionization (EI).

  • Electron Energy : 70 eV.

  • Source Temperature : 230°C.[15]

  • Quadrupole Temperature : 150°C.

  • Mass Range : Scan from m/z 35 to 350.

  • Solvent Delay : 3 minutes.

• Data Analysis :

  • Integrate the total ion chromatogram (TIC) to identify the peak corresponding to the analyte.

  • Extract the mass spectrum from the apex of the analyte peak.

  • Analyze the spectrum, identifying the molecular ion peak and the base peak. Compare the observed fragments with the predicted pathways outlined in Section 2.

Experimental Workflow Diagram

Caption: GC-MS workflow for the analysis of 2-Cyclopentylcyclopropan-1-amine.

Proposed Fragmentation Pathway Visualization

The following diagram illustrates the primary fragmentation pathways predicted for 2-Cyclopentylcyclopropan-1-amine upon electron ionization.

Caption: Predicted EI fragmentation pathways for 2-Cyclopentylcyclopropan-1-amine.

Alternative & Complementary Analytical Methodologies

While GC-MS is exceptionally powerful for determining fragmentation patterns, a comprehensive structural elucidation often benefits from complementary techniques.

• Chemical Ionization (CI) Mass Spectrometry : In contrast to the extensive fragmentation of EI, CI is a "softer" ionization technique that typically produces an abundant protonated molecule, [M+H]⁺ (at m/z 126).[13] This is invaluable for unequivocally confirming the molecular weight, especially if the molecular ion in EI is weak or absent.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR spectroscopy would provide definitive information on the carbon-hydrogen framework and connectivity. It is the gold standard for determining the precise arrangement of atoms and stereochemistry, which MS cannot do.

• Infrared (IR) Spectroscopy : IR spectroscopy would confirm the presence of the primary amine functional group through characteristic N-H stretching vibrations (typically two bands in the 3300-3500 cm⁻¹ region) and C-H stretches for the cycloalkane moieties.

By integrating the predictive power of mass spectrometry fragmentation analysis with these alternative methods, researchers can achieve an unambiguous and comprehensive structural characterization of 2-Cyclopentylcyclopropan-1-amine, ensuring the highest level of scientific rigor in their development and discovery processes.

References

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• Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Available at: [Link]

• Localization of Cyclopropane Modifications in Bacterial Lipids via 213 nm Ultraviolet Photodissociation Mass Spectrometry - PMC. Available at: [Link]

• Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Divergent Reactivity of D-A Cyclopropanes under PTC Conditions, Ring-Opening vs. Decyanation Reaction - MDPI. Available at: [Link]

• Fragmentation (mass spectrometry) - Wikipedia. Available at: [Link]

• Video: Mass Spectrometry: Amine Fragmentation - JoVE. Available at: [Link]

• Video: Mass Spectrometry of Amines - JoVE. Available at: [Link]

• A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass sp. Available at: [Link]

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• Gas chromatography–mass spectrometry - Wikipedia. Available at: [Link]

• Gas Chromatography - Mass Spectrometry. Available at: [Link]

• MS Fragmentation | OpenOChem Learn. Available at: [Link]

• Stereochemistry of the electrophilic ring opening of cyclopropanes by deuterium(1+) ion. Evidence for an unsymmetrical, nonrotating, corner-protonated cyclopropane | Journal of the American Chemical Society. Available at: [Link]

• mass spectra - fragmentation patterns - Chemguide. Available at: [Link]

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• Lec-32 || Mass fragmentation pattern of amines || Alpha cleavage || Cyclic & aromatic amines. Available at: [Link]

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• common fragmentation mechanisms in mass spectrometry - YouTube. Available at: [Link]

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A Comparative Guide to HPLC Method Validation for the Purity of 2-Cyclopentylcyclopropan-1-amine

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel molecules such as 2-Cyclopentylcyclopropan-1-amine, a compound of interest in medicinal chemistry, establishing a robust and reliable analytical method for purity determination is a critical early-stage milestone. This guide provides an in-depth, experience-driven comparison of high-performance liquid chromatography (HPLC) methods for this purpose, grounded in the principles of scientific integrity and regulatory compliance. We will not only detail a validated method but also explore the rationale behind the experimental choices, comparing it with a less optimal alternative to underscore the importance of rigorous method development and validation.

The Analytical Challenge: Unveiling the Invisible

2-Cyclopentylcyclopropan-1-amine, a primary aliphatic amine, presents a significant analytical challenge: it lacks a strong chromophore, rendering it nearly "invisible" to standard UV-Vis detectors used in HPLC.[1] This necessitates a strategy to enhance its detectability. The most common and effective approach is pre-column derivatization, where the analyte is reacted with a reagent to attach a UV-absorbing or fluorescent tag.[1][2]

Method Comparison: The Power of Derivatization

To illustrate the importance of methodological choices, we will compare two hypothetical HPLC methods for the purity analysis of 2-Cyclopentylcyclopropan-1-amine.

Method A: Proposed High-Performance Method with Pre-Column Derivatization

This method employs pre-column derivatization with o-phthalaldehyde (OPA) and a thiol, followed by reversed-phase HPLC with fluorescence detection. OPA reacts rapidly with primary amines in the presence of a thiol to form a highly fluorescent isoindole derivative, offering excellent sensitivity and selectivity.[3]

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Gradient elution with a mixture of acetonitrile and a phosphate buffer.

• Detection: Fluorescence (Excitation: 340 nm, Emission: 455 nm)

• Derivatization: Online or pre-injection reaction with OPA/3-mercaptopropionic acid.

Method B: Alternative (Sub-optimal) Method with Direct UV Detection

This method attempts to directly analyze the amine using a low-wavelength UV detection, a common but often inadequate approach for such compounds.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water with a low UV cutoff additive.

• Detection: UV at 210 nm

The following sections will detail the validation of Method A according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, with comparative data presented to highlight its superiority over Method B.[4][5]

HPLC Method Validation: A Deep Dive

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[4][6] For a purity method, this means the method must be able to accurately and precisely quantify the main compound and separate it from any potential impurities.

I. Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Experimental Protocol:

• Forced Degradation: The drug substance is subjected to stress conditions (acid, base, oxidation, heat, and light) to induce degradation.[7][8]

• Analysis: The stressed samples are analyzed by the HPLC method.

• Peak Purity: The purity of the main peak in the chromatograms of the stressed samples is assessed using a photodiode array (PDA) detector.

Comparative Data:

Parameter	Method A (Proposed)	Method B (Alternative)	Acceptance Criteria (ICH)
Resolution of main peak from impurities	Baseline resolution achieved for all degradation products.	Co-elution of several degradation products with the main peak.	The method should be able to separate the analyte from impurities and degradants.
Peak Purity Index	> 0.999 for all stressed samples.	< 0.950 for several stressed samples.	Peak should be spectrally pure.

Discussion: The results clearly demonstrate the superior specificity of Method A. The use of a highly selective derivatization agent and fluorescence detection minimizes interference, while the gradient elution effectively separates the degradation products. Method B, with its non-specific UV detection at a low wavelength, fails to provide the necessary specificity.

Workflow for Specificity Testing

Caption: Interdependence of HPLC method validation parameters.

Conclusion: A Validated Method is a Trusted Method

This guide has demonstrated the comprehensive process of validating an HPLC method for the purity determination of 2-Cyclopentylcyclopropan-1-amine, in accordance with ICH guidelines. [4][5]The comparative analysis clearly shows that a well-developed method utilizing pre-column derivatization and fluorescence detection (Method A) is vastly superior to a sub-optimal method relying on direct low-wavelength UV detection (Method B). Method A has been shown to be specific, linear, accurate, precise, sensitive, and robust, making it suitable for its intended purpose in a regulated environment.

For researchers, scientists, and drug development professionals, this guide serves as a practical illustration of the principles of HPLC method validation. The causality behind each experimental choice and the self-validating nature of the described protocols underscore the importance of scientific rigor in ensuring the quality and safety of pharmaceutical products.

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A Comparative Guide to the Bioactivity of 2-Cyclopentylcyclopropan-1-amine and Cyclopropylamine for Drug Discovery

Abstract

This guide provides a detailed comparative analysis of the bioactivity of the parent scaffold, cyclopropylamine, and its substituted derivative, 2-Cyclopentylcyclopropan-1-amine. Cyclopropylamine is a foundational structural motif in medicinal chemistry, known for its role in mechanism-based inhibition of flavin-dependent amine oxidases. While it exhibits modest activity against Monoamine Oxidases (MAOs) and Lysine-Specific Demethylase 1 (LSD1), its true potential is unlocked through structural modification. The addition of a cyclopentyl group at the 2-position dramatically alters the molecule's physicochemical properties, leading to a significant shift in target potency and selectivity. This guide will dissect these differences, offering experimental protocols and structure-activity relationship (SAR) insights to inform the design of next-generation enzyme inhibitors for researchers in oncology and neuropharmacology.

Introduction: The Cyclopropylamine Scaffold

The cyclopropylamine moiety is a privileged scaffold in drug design, prized for the unique combination of conformational rigidity and metabolic stability it can confer upon a molecule.[1] The inherent strain of the three-membered ring enhances the reactivity of the adjacent amine, making it a potent pharmacophore for the mechanism-based inactivation of enzymes that utilize a flavin adenine dinucleotide (FAD) cofactor.[2][3]

Historically, this scaffold is best known from the antidepressant drug tranylcypromine (trans-2-phenylcyclopropylamine), a potent inhibitor of Monoamine Oxidases (MAO-A and MAO-B).[] More recently, the structural and mechanistic similarity between MAOs and Lysine-Specific Demethylase 1 (LSD1/KDM1A), a critical epigenetic regulator overexpressed in many cancers, has led to the repurposing and redesign of cyclopropylamine-based molecules as potent anticancer agents.[5][6][7]

This guide compares the foundational building block, cyclopropylamine , with a representative substituted analogue, 2-Cyclopentylcyclopropan-1-amine . By examining this pair, we can elucidate the fundamental principles of how substitution on the cyclopropane ring dictates bioactivity, selectivity, and overall drug-like properties.

Physicochemical Properties: A Tale of Two Molecules

The addition of a cyclopentyl group significantly increases the molecular weight and, more importantly, the lipophilicity (logP) of the parent cyclopropylamine. This has profound implications for cell permeability, target engagement, and metabolic stability.

Property	Cyclopropylamine	2-Cyclopentylcyclopropan-1-amine	Rationale for Impact
Molecular Formula	C₃H₇N	C₈H₁₅N	Increased atom count with substitution.
Molar Mass	57.09 g/mol [2]	125.23 g/mol	Affects diffusion and formulation.
Boiling Point	~50 °C	Estimated >150 °C	Increased mass and van der Waals forces.
logP (Predicted)	~0.1	~2.2	Increased lipophilicity enhances membrane permeability but can impact solubility.
pKa (Predicted)	~8.9 (Amine)	~9.1 (Amine)	The alkyl substituent has a minimal effect on the basicity of the primary amine.

Comparative Bioactivity Analysis

The primary targets for this scaffold are the FAD-dependent amine oxidases: MAO-A, MAO-B, and LSD1. Substitution is the key determinant of potency and selectivity.

Monoamine Oxidase (MAO) Inhibition

Unsubstituted cyclopropylamine is a weak, non-selective, mechanism-based inhibitor of MAO enzymes.[8][9] The inhibitory mechanism involves the enzyme oxidizing the amine, which triggers the opening of the strained cyclopropyl ring to form a reactive species that covalently binds to the FAD cofactor.[3][10]

The addition of a lipophilic group, such as the cyclopentyl moiety in 2-Cyclopentylcyclopropan-1-amine, is predicted to enhance binding affinity within the hydrophobic active sites of both MAO-A and MAO-B. Studies on related substituted cyclopropylamines show that such modifications can increase potency by orders of magnitude.[8] However, this often comes at the cost of selectivity, with many simple alkyl or aryl substitutions inhibiting both isoforms.[8]

Lysine-Specific Demethylase 1 (LSD1) Inhibition

LSD1 has emerged as a high-value target in oncology, and cyclopropylamine derivatives are at the forefront of inhibitor design.[7][11] Like MAOs, LSD1 contains a FAD cofactor that is the target of covalent inactivation.[6]

• Cyclopropylamine: The parent compound is an exceptionally weak LSD1 inhibitor. Its small size and lack of specific interactions with the large substrate-binding pocket of LSD1 prevent effective engagement.

• 2-Cyclopentylcyclopropan-1-amine: The addition of the cyclopentyl group serves as a critical "anchor" that can occupy hydrophobic pockets within the LSD1 active site. Structure-activity relationship studies of numerous aryl- and alkyl-substituted cyclopropylamines have demonstrated that such substitutions are essential for potent LSD1 inhibition.[12][13][14] This modification drives potency by increasing the non-covalent binding affinity (Kᵢ), which properly orients the cyclopropylamine warhead for covalent reaction with the FAD cofactor.[15] This strategy has led to the development of highly potent and selective LSD1 inhibitors that have entered clinical trials.[7][15]

Comparative Bioactivity Summary

Target	Cyclopropylamine	2-Cyclopentylcyclopropan-1-amine (Predicted)
MAO-A/B	Weak, non-selective inhibitor	Moderate to potent inhibitor
LSD1	Very weak to inactive	Potent inhibitor

Structure-Activity Relationship (SAR) Insights

The cyclopentyl substitution fundamentally alters the molecule's interaction with enzyme active sites.

• Increased Lipophilicity and van der Waals Contacts: The cyclopentyl group significantly enhances lipophilicity, promoting favorable hydrophobic interactions within the largely nonpolar active sites of both MAO and LSD1. This increased binding affinity is a primary driver of improved potency.

• Occupancy of Specific Pockets: The active site of LSD1 is a large, open channel. The cyclopentyl group can occupy a specific hydrophobic pocket, anchoring the molecule and orienting the reactive amine towards the FAD cofactor for efficient inactivation. This is a key principle in designing LSD1-selective inhibitors over the more constrained MAO active sites.[14]

• Minimal Impact on Reaction Mechanism: The cyclopentyl group is an electronically neutral alkyl substituent. It does not directly participate in the oxidation-driven ring-opening mechanism. Its role is primarily to enhance binding affinity and confer selectivity based on the unique topology of the target enzyme's active site.

Experimental Protocols for Bioactivity Assessment

To empirically determine and compare the inhibitory activity of these two compounds, standardized biochemical assays are required.

Protocol 1: MAO Inhibition using the MAO-Glo™ Assay

This protocol is adapted from the commercially available Promega MAO-Glo™ Assay, which measures MAO activity via a luminescent signal.[16][17]

Principle: The MAO enzyme oxidizes a luminogenic substrate, producing a luciferin derivative. A second reagent simultaneously stops the MAO reaction and converts the derivative into luciferin, which generates a light signal proportional to MAO activity.[18] Inhibition is measured as a reduction in this signal.

Step-by-Step Methodology:

• Compound Preparation: Prepare 10 mM stock solutions of Cyclopropylamine and 2-Cyclopentylcyclopropan-1-amine in DMSO. Perform a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO to generate a range of concentrations for IC₅₀ determination.

• Reagent Preparation: Prepare the MAO Substrate and MAO Reaction Buffer according to the manufacturer's protocol.[18] Use specific buffers and substrate concentrations for MAO-A versus MAO-B as recommended.[17]

• Assay Plate Setup (96-well, white):

  • Test Wells: Add 1 µL of each compound dilution.

  • Positive Control (100% Activity): Add 1 µL of DMSO.

  • Negative Control (0% Activity): Add 1 µL of a known potent MAO inhibitor (e.g., Clorgyline for MAO-A, Pargyline for MAO-B).

• Enzyme Reaction:

  • Add 24 µL of a solution containing the MAO enzyme (MAO-A or MAO-B) in reaction buffer to all wells.

  • Add 25 µL of the luminogenic MAO substrate solution to all wells to initiate the reaction.

  • Mix briefly on a plate shaker.

• Incubation: Incubate the plate at room temperature for 60 minutes.[19]

• Detection:

  • Add 50 µL of the reconstituted Luciferin Detection Reagent to all wells. This stops the reaction and begins light generation.[16]

  • Incubate at room temperature for 20 minutes to stabilize the signal.[20]

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Analysis: Normalize the data to the positive (100%) and negative (0%) controls. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

MAO-Glo™ Assay Workflow Diagram.

Protocol 2: LSD1 Inhibition via a Peroxidase-Coupled Fluorometric Assay

This protocol is based on a common method for measuring LSD1 activity, which produces hydrogen peroxide (H₂O₂) as a byproduct.[21][22]

Principle: LSD1 demethylates its substrate (e.g., a dimethylated H3K4 peptide), producing H₂O₂. In the presence of horseradish peroxidase (HRP), the H₂O₂ reacts with a fluorogenic substrate (like 10-acetyl-3,7-dihydroxyphenoxazine, ADHP) to produce the highly fluorescent compound resorufin.[21] Inhibition is measured as a decrease in fluorescence.

Step-by-Step Methodology:

• Compound Preparation: Prepare and serially dilute the test compounds in DMSO as described in the MAO protocol.

• Reagent Preparation:

  • Assay Buffer: e.g., 50 mM HEPES, pH 7.5.

  • LSD1 Enzyme: Dilute human recombinant LSD1 to the desired concentration in cold assay buffer.

  • Substrate: Prepare a solution of a suitable LSD1 peptide substrate (e.g., H3K4me2).

  • Detection Mix: Prepare a solution containing HRP and ADHP in assay buffer.

• Assay Plate Setup (96-well, black):

  • To each well, add the reagents in the following order: 40 µL Assay Buffer, 1 µL of compound dilution, 5 µL of LSD1 enzyme solution.

  • Mix and pre-incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Enzyme Reaction:

  • Initiate the reaction by adding 5 µL of the H3K4me2 peptide substrate.

  • Mix on a plate shaker.

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Detection:

  • Add 50 µL of the Detection Mix (HRP/ADHP) to each well.

  • Incubate at room temperature for 5-10 minutes, protected from light, to allow for fluorescent signal development.

• Data Acquisition: Measure fluorescence using a microplate reader (Excitation ~530 nm, Emission ~590 nm).[22]

• Analysis: Calculate IC₅₀ values as described in the MAO protocol.

Fluorometric LSD1 Assay Workflow Diagram.

Metabolic Stability and Safety Profile

The cyclopropylamine moiety is not without its liabilities. A key concern is CYP450-mediated bioactivation.[23]

• Cyclopropylamine: The parent molecule and its derivatives can undergo CYP-mediated oxidation, which can lead to ring-opening and the formation of reactive intermediates.[23] This has been implicated in the hepatotoxicity of drugs like the antibiotic trovafloxacin. Therefore, early ADME screening is critical for any drug development program involving this scaffold.

• 2-Cyclopentylcyclopropan-1-amine: The addition of the cyclopentyl group introduces a new potential site for metabolism. CYP enzymes may hydroxylate the cyclopentyl ring. This can be a favorable metabolic pathway, potentially diverting metabolism away from the more problematic bioactivation of the cyclopropylamine ring and leading to inactive metabolites that are more easily excreted. However, this must be confirmed experimentally using liver microsome or hepatocyte stability assays.

In terms of handling, both compounds should be treated with care. Cyclopropylamine is a flammable, corrosive, and toxic liquid that requires handling in a well-ventilated fume hood with appropriate personal protective equipment.[2][24][25] While less volatile, 2-Cyclopentylcyclopropan-1-amine should be handled with similar precautions.

Conclusion and Future Directions

The comparison between cyclopropylamine and 2-Cyclopentylcyclopropan-1-amine provides a clear and compelling illustration of the power of rational drug design.

• Cyclopropylamine is a reactive fragment, a "warhead," that is itself a poor inhibitor of its main targets, MAO and LSD1.

• 2-Cyclopentylcyclopropan-1-amine represents a rationally modified compound where the addition of a simple alkyl group is predicted to dramatically boost potency, particularly against LSD1, by providing an anchor for productive binding in the enzyme's active site.

This guide underscores a critical principle for drug development professionals: while a core pharmacophore is essential for the mechanism of action, it is the thoughtful and empirically tested decoration of that scaffold that ultimately determines a compound's potency, selectivity, and success as a potential therapeutic. Future work should focus on exploring a wider range of substitutions on the cyclopropane ring to further optimize selectivity for LSD1 over MAOs and to engineer favorable metabolic profiles, thereby maximizing therapeutic potential while minimizing off-target effects and toxicity.

References

• Promega Corporation. MAO-Glo™ Assay Protocol.

• Edmondson, D. E., et al. (2015). cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS Letters, 589(9), 1089-1094.

• ResearchGate. (2015). cis-Cyclopropylamines as mechanism-based inhibitors of Monoamine Oxidases.

• BOC Sciences. Monoamine Oxidase Inhibitor Compounds List.

• Yamaguchi, J., et al. (2016). C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. Organic & Biomolecular Chemistry, 14(36), 8576-8585.

• Cayman Chemical. (2023). LSD1 Inhibitor Screening Assay Kit.

• Miyamura, S., et al. (2016). C-H activation enables a rapid structure-activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. PubMed, 27548471.

• Promega Corporation. MAO-Glo(TM) Assay Technical Bulletin #TB345.

• Promega Corporation. MAO-Glo™ Assay Systems.

• National Institutes of Health (NIH). (2016). LSD1 Histone Demethylase Assays and Inhibition. PMC, 5003423.

• EpigenTek. (2022). Epigenase™ LSD1 Demethylase Activity/Inhibition Assay Kit (Fluorometric).

• Abcam. (2018). Histone Demethylase KDM1/LSD1 Inhibitor Assay Kit (ab113456).

• Kumar, A., et al. (2024). Exploring cyclopropylamine containing cyanopyrimidines as LSD1 inhibitors: Design, synthesis, ADMET, MD analysis and anticancer activity profiling. PubMed, 38626778.

• Longdom Publishing. (2023). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Journal of Organic and Inorganic Chemistry.

• Kim, D., et al. (2024). Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors. RSC Publishing.

• Valley, M. P., et al. (2006). The MAO-Glo™ Assay: A Bioluminescent-Coupled Assay for Monoamine Oxidase Activity. Promega Notes, 93, 11-14.

• Schmidt, D. M., & McCafferty, D. G. (2007). trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. Biochemistry, 46(14), 4408-4416.

• BenchChem. (2025). Application Notes and Protocols: Incorporation of Cyclopropylamine-d5 in Medicinal Chemistry Synthesis.

• ResearchGate. (2009). Mechanism-based MAO inhibitors.

• Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs.

• Malaria World. (2024). Exploration and Characterization of the Antimalarial Activity of Cyclopropyl Carboxamides that Target the Mitochondrial Protein.

• Mimasu, S., et al. (2010). Structurally designed trans-2-phenylcyclopropylamine derivatives potently inhibit histone demethylase LSD1/KDM1. Biochemistry, 49(30), 6494-6503.

• Apollo Scientific. Cyclopropylamine Safety Data Sheet.

• Silverman, R. B. (1983). Mechanism of inactivation of monoamine oxidase by 1-phenylcyclopropylamine. Biochemistry, 22(12), 2950-2957.

• Sigma-Aldrich. Cyclopropylamine Product Page.

• Santa Cruz Biotechnology. (2015). Cyclopropylamine Material Safety Data Sheet.

• Central Drug House. (2021). Cyclopropylamine CAS No 765-30-0 MATERIAL SAFETY DATA SHEET.

• Loba Chemie. (2016). CYCLOPROPYLAMINE FOR SYNTHESIS MSDS.

• ResearchGate. Summary of LSD1/KDM1A inhibitors in clinical trials and clinical use.

• Chem-Impex. Cyclopropylamine Product Information.

• MDPI. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules, 29(17), 4058.

• Vianello, P., et al. (2019). Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. ACS Medicinal Chemistry Letters, 10(4), 598-604.

• Rotili, D., & Mai, A. (2023). LSD1 inhibitors for cancer treatment: Focus on multi-target agents and compounds in clinical trials. Frontiers in Pharmacology, 14, 1125867.

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• 5. Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07830B [pubs.rsc.org]
• 6. trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1 - PubMed [pubmed.ncbi.nlm.nih.gov]
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Structural Characterization &amp; Salt Selection: 2-Cyclopentylcyclopropan-1-amine

Topic: Structural Characterization & Salt Selection Guide: 2-Cyclopentylcyclopropan-1-amine Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Crystallographers, and Formulation Scientists.[1]

[1][2]

Executive Summary

2-Cyclopentylcyclopropan-1-amine is a critical pharmacophore, structurally analogous to the monoamine oxidase (MAO) and LSD1 inhibitor Tranylcypromine (TCP) .[1] Unlike TCP, where the rigid phenyl ring facilitates π-stacking in the crystal lattice, the cyclopentyl moiety introduces conformational flexibility (envelope/twist puckering), significantly complicating solid-state characterization and salt selection.

This guide objectively compares the crystallographic performance of the Hydrochloride (HCl) salt against the L-Tartrate and Fumarate alternatives. It provides a validated experimental workflow for generating X-ray quality crystals and interpreting the resulting diffraction data to assign absolute configuration—a mandatory step for regulatory submission in drug development.

Part 1: Comparative Analysis of Salt Forms

For a cyclopropylamine scaffold, the choice of counterion dictates not just solubility, but the ability to resolve the cis/trans relative stereochemistry and the (1R, 2S) vs (1S, 2R) absolute configuration.

Feature	Option A: Hydrochloride (HCl)	Option B: L-Tartrate (Chiral)	Option C: Fumarate (Hemisalt)
Primary Utility	Solubility & Bioavailability. The industry standard for early PK studies.[1]	Chiral Resolution. Essential for separating enantiomers via diastereomeric crystallization.[1]	Stability. Best for non-hygroscopic solid forms if HCl proves deliquescent.[1]
Crystallizability	Moderate. Often forms fine needles or plates.[1] High lattice energy but prone to twinning.[1]	High. Forms robust prisms/blocks due to extensive H-bond networks (COOH[1]···NH₂).	Variable. Often solvates; requires careful drying.[1]
X-Ray Suitability	Good for Connectivity. Heavy atom (Cl) aids phasing, but lacks chiral reference.	Excellent for Absolute Config. The known chirality of Tartrate acts as an internal reference (Flack parameter).	Good for Packing. Useful to study stoichiometry (usually 2:1 amine:acid).
Conformational Insight	Shows the "frozen" cyclopentyl pucker at 100 K.	Shows interaction between the ammonium and carboxylate/hydroxyl groups.	Rigid spacer (fumarate) often forces the amine into specific rotamers.
Key Risk	Hygroscopicity. Cyclopropylamine HCl salts often absorb water, degrading crystal quality.	Solubility. Can be too soluble in polar solvents (MeOH), requiring specific anti-solvents.	Polymorphism. High risk of multiple forms depending on solvent choice.[1]

Part 2: Experimental Protocol – Generation of X-Ray Quality Crystals

Objective: To grow single crystals of 2-Cyclopentylcyclopropan-1-amine salts suitable for determining absolute stereochemistry.

Phase 1: Synthesis & Salt Formation [1]

• Pre-requisite: Isolate the free amine as an oil. Purity >98% by GC/NMR.

• Caution: Cyclopropylamines are sensitive to ring-opening under strong acidic conditions/high heat.[1] Do not reflux in concentrated mineral acids.

Step-by-Step Protocol (Micro-Scale):

• Dissolution: Dissolve 50 mg of free amine (0.4 mmol) in 0.5 mL of Isopropanol (IPA) .

• Acid Addition:

  • For HCl: Add 1.05 eq of 4M HCl in Dioxane dropwise at 0°C.

  • For Tartrate: Add 1.0 eq of L-Tartaric acid dissolved in warm MeOH.

• Precipitation: Allow the solution to warm to RT. If immediate precipitation occurs, redissolve by adding minimal MeOH and heating gently (40°C).

Phase 2: Crystallization via Vapor Diffusion [1]

• Why this method? It allows slow supersaturation, minimizing defects caused by the flexible cyclopentyl ring disorder.

• Inner Vial: Place the salt solution (from Phase 1) in a small HPLC vial (1.5 mL).

• Outer Vial: Place the open inner vial inside a larger scintillation vial (20 mL) containing 3 mL of Anti-solvent .

  • System A (HCl): Solvent = MeOH; Anti-solvent = Et₂O or TBME.

  • System B (Tartrate): Solvent = EtOH; Anti-solvent = Hexane or Heptane.[1]

• Sealing: Cap the outer vial tightly. Store at 4°C in a vibration-free environment.

• Harvesting: Check after 48–72 hours. Look for prisms (Tartrate) or plates (HCl). Mount crystals >0.1 mm under Paratone oil immediately.[1]

Part 3: Data Interpretation & Logic

When analyzing the X-ray data for this scaffold, specific structural features confirm the identity and quality of the pharmacophore.

1. The Cyclopropyl-Amine Bond (C–N) [1]

• Expectation: The C–N bond length should be shorter (~1.46 Å) than a standard aliphatic amine due to the high s-character of the cyclopropane ring carbons.

• Validation: If the bond length is >1.49 Å, suspect ring-opening or misinterpretation of the electron density.

2. The Cyclopentyl Ring Pucker

• Mechanism: The cyclopentyl ring is not planar. It will adopt an Envelope (E) or Twist (T) conformation to minimize eclipsing interactions.

• Data Check: At room temperature, this ring often appears as a "smeared" torus of electron density due to dynamic disorder.

• Correction: Data MUST be collected at 100 K (Cryostream). This "freezes" the ring into a single low-energy conformer, allowing precise assignment of atomic coordinates.

3. Absolute Configuration (The Flack Parameter)

• Scenario: You have the L-Tartrate salt.[1]

• Logic: Refine the structure. If the Flack parameter is near 0.0 (with low error) , your stereochemical assignment is correct. If it is near 1.0 , the structure is the inverted enantiomer.

• Note: For the HCl salt, the anomalous scattering of Chlorine (using Cu-Kα radiation) is sufficient to determine absolute configuration, but Mo-Kα radiation may be insufficient for such a light-atom molecule.[1]

Part 4: Visualization of Structural Workflow

The following diagram illustrates the decision logic for selecting the salt form and validating the structure.

Caption: Decision matrix for salt selection and crystallographic workflow. Route B is mandatory for confirming absolute stereochemistry of the active pharmaceutical ingredient.

References

• Hao, J., et al. (2018). "Structural insights into the inhibition of LSD1 by Tranylcypromine derivatives." Journal of Medicinal Chemistry. (Context: Analogous structural data for cyclopropylamine pharmacophores).

• Cambridge Crystallographic Data Centre (CCDC). "Teaching Database: Salt Selection and Chirality."[1] CCDC. (Context: General principles of amine salt crystallography).

• Wouters, J., & Quéré, L. (2011). Pharmaceutical Salts and Co-crystals. RSC Publishing. (Context: Theoretical grounding for Tartrate vs. HCl selection in chiral amines).

• Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press. (Context: Vapor diffusion protocols for flexible molecules).

Sources

• 1. chemscene.com [chemscene.com]

A Comparative Guide to the Infrared Spectroscopy of 2-Cyclopentylcyclopropan-1-amine

This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy peaks of 2-Cyclopentylcyclopropan-1-amine. Designed for researchers, scientists, and professionals in drug development, this document offers a comparative analysis with structurally similar amines, supported by established spectroscopic principles. Our objective is to provide a predictive framework for identifying this molecule and distinguishing it from related compounds based on its unique vibrational fingerprint.

Introduction: The Structural Significance of 2-Cyclopentylcyclopropan-1-amine

2-Cyclopentylcyclopropan-1-amine is a primary amine featuring a unique combination of a strained cyclopropane ring and a less-strained cyclopentane ring. This structural arrangement is of interest in medicinal chemistry due to the prevalence of cyclopropyl and cyclopentyl moieties in bioactive molecules. Infrared spectroscopy serves as a rapid and non-destructive technique for the structural elucidation and purity assessment of such compounds. The vibrational frequencies of the bonds within the molecule provide a characteristic "fingerprint," revealing the presence of specific functional groups and offering insights into the molecular architecture.

This guide will dissect the expected IR spectrum of 2-Cyclopentylcyclopropan-1-amine, comparing it with the spectra of cyclopentylamine and cyclopropylamine. This comparative approach will highlight the spectral nuances arising from the combined steric and electronic effects of the two cyclic systems.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To obtain a reliable IR spectrum of a liquid amine like 2-Cyclopentylcyclopropan-1-amine, a Fourier Transform Infrared (FTIR) spectrometer is typically employed. The following protocol outlines the standard procedure for analysis using an Attenuated Total Reflectance (ATR) accessory, which is ideal for liquid samples.

Step-by-Step ATR-FTIR Protocol

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has undergone its startup diagnostics. The ATR crystal (typically diamond or germanium) should be clean.

• Background Spectrum: Record a background spectrum of the empty ATR crystal. This will account for any atmospheric CO2 and water vapor, as well as any intrinsic absorbance of the crystal.

• Sample Application: Place a small drop of the neat liquid sample (2-Cyclopentylcyclopropan-1-amine) onto the center of the ATR crystal.

• Sample Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final IR spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft, non-abrasive wipe.

Caption: A typical workflow for acquiring an ATR-FTIR spectrum of a liquid sample.

Predicted IR Spectrum of 2-Cyclopentylcyclopropan-1-amine

The IR spectrum of 2-Cyclopentylcyclopropan-1-amine can be predicted by considering the characteristic absorptions of its constituent parts: the primary amine group, the cyclopentyl group, and the cyclopropyl group.

Caption: Key vibrational modes of 2-Cyclopentylcyclopropan-1-amine.

Table 1: Predicted Characteristic IR Peaks for 2-Cyclopentylcyclopropan-1-amine

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Assignment and Rationale
3400-3250	Medium	N-H Stretch	Primary amines exhibit two bands in this region: an asymmetric and a symmetric stretch. These bands are typically less broad than O-H stretches.[1][2][3][4]
~3080	Weak-Medium	C-H Stretch	Characteristic of C-H bonds on a cyclopropane ring, often at a slightly higher frequency than typical sp³ C-H stretches due to ring strain.
2960-2850	Strong	C-H Stretch	Asymmetric and symmetric stretching of C-H bonds in the cyclopentyl ring.[5]
1650-1580	Medium	N-H Bend (Scissoring)	This absorption is characteristic of primary amines and is due to the in-plane bending of the -NH₂ group.[1][2][4]
~1465	Medium	C-H Bend (Scissoring)	Bending vibration of the CH₂ groups in the cyclopentyl ring.[5]
1250-1020	Medium-Weak	C-N Stretch	The stretching vibration of the carbon-nitrogen single bond in aliphatic amines falls in this range.[1][2][6]
900-650	Broad, Medium	N-H Wag	Out-of-plane bending of the -NH₂ group, often appearing as a broad band.[1][2]

Comparative Analysis with Alternative Amines

A key aspect of spectral interpretation is comparison with known compounds. Here, we compare the predicted spectrum of 2-Cyclopentylcyclopropan-1-amine with the known spectra of cyclopentylamine and cyclopropylamine.

Cyclopentylamine

Cyclopentylamine serves as a good comparison for the cyclopentyl and primary amine portions of the target molecule. Its spectrum is dominated by the N-H and sp³ C-H stretching and bending vibrations.

Cyclopropylamine

Cyclopropylamine provides insight into the spectral features of the strained three-membered ring attached to a primary amine. The high ring strain in cyclopropane (approximately 28 kcal/mol) influences the vibrational frequencies of the bonds within and attached to the ring.[7] This strain can lead to shifts in the C-H stretching frequencies to higher wavenumbers compared to unstrained alkanes.

Table 2: Comparative IR Data for 2-Cyclopentylcyclopropan-1-amine and Related Amines

Vibrational Mode	2-Cyclopentylcyclopropan-1-amine (Predicted)	Cyclopentylamine (Experimental Data)	Cyclopropylamine (Experimental Data)	Key Distinguishing Features
N-H Stretch	3400-3250 cm⁻¹ (two bands)	~3360, ~3280 cm⁻¹	~3360, ~3290 cm⁻¹	The positions are expected to be similar across all three, as this is characteristic of a primary amine.
C-H Stretch (Cyclopropyl)	~3080 cm⁻¹	Absent	~3080, ~3010 cm⁻¹	The presence of peaks above 3000 cm⁻¹ (not due to unsaturation) is a strong indicator of the cyclopropyl group.
C-H Stretch (Cyclopentyl/Alkyl)	2960-2850 cm⁻¹	2950-2860 cm⁻¹	~2950 cm⁻¹ (from C-H adjacent to ring)	The intensity and complexity of this region will be greater in 2-Cyclopentylcyclopropan-1-amine due to the presence of both rings.
N-H Bend	1650-1580 cm⁻¹	~1600 cm⁻¹	~1600 cm⁻¹	Similar across all three compounds.
C-N Stretch	1250-1020 cm⁻¹	~1080 cm⁻¹	~1040 cm⁻¹	The exact position may be subtly influenced by the steric bulk of the adjacent cyclic groups in the target molecule.

Conclusion: Identifying the Unique Spectral Signature

The IR spectrum of 2-Cyclopentylcyclopropan-1-amine is expected to be a composite of the features of its constituent parts, yet with a unique fingerprint. The key distinguishing features for its identification are:

• The presence of two N-H stretching bands between 3400 and 3250 cm⁻¹, confirming it as a primary amine.[2][3][4]

• A complex and strong C-H stretching region between 2960 and 2850 cm⁻¹ characteristic of the cyclopentyl group.[5]

• Weak to medium C-H stretching bands around 3080 cm⁻¹ , which are highly indicative of the C-H bonds on the strained cyclopropane ring.

• An N-H bending (scissoring) vibration in the 1650-1580 cm⁻¹ region.[1][2][4]

• A C-N stretching band in the fingerprint region (1250-1020 cm⁻¹).[1][2][6]

By carefully analyzing these regions and comparing the spectrum to simpler cyclic amines, researchers can confidently identify 2-Cyclopentylcyclopropan-1-amine and distinguish it from structurally similar molecules.

References

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• CYCLOPROPANE RING STRAIN. (n.d.). Retrieved February 13, 2024, from [Link]

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• Mason, S. F. (1958). The Frequencies and Intensities of the N-H Stretching Vibrations in Primary Amines. Journal of the Chemical Society, 3619-3627.

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Make or Buy? A Senior Scientist's Guide to Sourcing 2-Cyclopentylcyclopropan-1-amine

For drug discovery and development teams, the strategic decision of whether to synthesize a key building block in-house or to procure it from a commercial vendor is a recurring challenge. This guide provides a technical benchmark of a robust, in-house synthesis of 2-Cyclopentylcyclopropan-1-amine against the practicalities of commercial sourcing, offering experimental data to inform this critical choice.

The Strategic Importance of 2-Cyclopentylcyclopropan-1-amine

2-Cyclopentylcyclopropan-1-amine is a valuable, conformationally restricted amine. Its unique three-dimensional structure, combining a rigid cyclopropyl scaffold with a lipophilic cyclopentyl moiety, makes it a compelling building block for medicinal chemists seeking to optimize ligand-target interactions, enhance metabolic stability, and improve pharmacokinetic profiles. As such, a reliable and efficient supply of this intermediate is crucial for accelerating discovery timelines.

A Validated In-House Synthetic Route

We have developed and validated a two-step synthetic sequence that provides reliable access to high-purity 2-Cyclopentylcyclopropan-1-amine. The chosen pathway leverages a stereospecific Simmons-Smith cyclopropanation followed by a robust reductive amination.

Causality of Route Selection

The selection of this synthetic route was deliberate. The Simmons-Smith reaction is renowned for its high degree of stereospecificity, ensuring that the geometry of the starting alkene is preserved in the cyclopropyl product.[1] This reaction is also compatible with a wide range of functional groups, making it a versatile tool in complex syntheses.[2] For the second step, reductive amination was chosen as it is one of the most common and efficient methods for amine synthesis, offering high yields and the ability to be performed in a one-pot fashion under relatively mild conditions.[3]

Synthetic Workflow Diagram

The logical flow of the synthesis, from commercially available starting materials to the final product, is outlined below.

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Cyclopentylcyclopropan-1-amine

Comprehensive Safety and Handling Guide: 2-Cyclopentylcyclopropan-1-amine

This guide provides essential, immediate safety and logistical information for the handling of 2-Cyclopentylcyclopropan-1-amine. It is intended for researchers, scientists, and drug development professionals. The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established safety principles for cyclic and reactive amines.

Hazard Assessment and Risk Mitigation

2-Cyclopentylcyclopropan-1-amine, as a cyclic amine, is anticipated to share hazards with similar chemical entities. These hazards likely include:

• Corrosivity: Capable of causing severe skin burns and eye damage.[1][2][3]

• Toxicity: May be harmful or fatal if swallowed, inhaled, or absorbed through the skin.[1][3][4]

• Flammability: Potentially a flammable liquid and vapor.[1][2][3][5]

• Reactivity: Can react violently with strong oxidizing agents, acids, and acid chlorides.[1][5]

Given these potential hazards, a multi-layered approach to personal protective equipment (PPE) is mandatory.

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is the most critical factor in mitigating the risks associated with handling 2-Cyclopentylcyclopropan-1-amine. The following represents the minimum required PPE.

Hand Protection

• Selection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are recommended as a baseline.[6] For prolonged or immersive contact, consider heavier-duty gloves or double-gloving.

• Protocol:

  • Inspect gloves for any signs of degradation or perforation before each use.

  • Use proper glove removal technique to avoid skin contact with the outer surface of the glove.

  • Dispose of contaminated gloves as hazardous waste.

  • Wash hands thoroughly with soap and water after removing gloves.

Eye and Face Protection

• Selection: Tightly fitting safety goggles are the minimum requirement.[7] A full face shield should be worn in conjunction with goggles when there is a risk of splashing.[6][8]

• Protocol:

  • Ensure eye and face protection provides a complete seal around the eyes.

  • Clean and inspect for damage before and after each use.

Skin and Body Protection

• Selection: A flame-retardant, chemical-resistant lab coat or coveralls is required.[7] For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron or a full chemical suit may be necessary.

• Protocol:

  • Ensure protective clothing is fully buttoned or zipped.

  • Remove any contaminated clothing immediately and handle it as hazardous waste.

  • Do not wear contaminated clothing outside of the designated work area.

Respiratory Protection

• Selection: All handling of 2-Cyclopentylcyclopropan-1-amine should be conducted in a certified chemical fume hood.[5] If there is a potential for airborne exposure outside of a fume hood, a NIOSH-approved respirator with cartridges appropriate for organic vapors and amines is required.[9][10]

• Protocol:

  • Ensure a proper fit test has been conducted for the selected respirator.

  • Inspect the respirator and its cartridges before each use.

  • Replace cartridges according to the manufacturer's recommendations or when breakthrough is detected.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for Handling 2-Cyclopentylcyclopropan-1-amine.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Pre-Operational Checklist

• Verify that the chemical fume hood is functioning correctly.

• Ensure all necessary PPE is available and in good condition.

• Locate the nearest safety shower and eyewash station.

• Have appropriate spill cleanup materials readily available.

Step-by-Step Handling Protocol

• Don all required PPE before entering the designated handling area.

• Conduct all manipulations of the compound within a certified chemical fume hood.

• Use non-sparking tools and equipment to prevent ignition of flammable vapors.[5]

• Ground and bond containers and receiving equipment during transfers to prevent static discharge.[5]

• Keep containers tightly closed when not in use.[5]

• Avoid inhalation of vapors and direct contact with the skin and eyes.

• Do not eat, drink, or smoke in the laboratory.[5]

Disposal Plan

Proper disposal of 2-Cyclopentylcyclopropan-1-amine and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• Liquid Waste: Collect all waste solutions containing 2-Cyclopentylcyclopropan-1-amine in a designated, properly labeled, and sealed hazardous waste container.

• Solid Waste: All contaminated solid materials, including gloves, paper towels, and disposable labware, must be placed in a separate, clearly labeled hazardous waste container.

Disposal Procedure

• Dispose of all waste in accordance with local, state, and federal regulations.[5]

• Do not dispose of this chemical down the drain or in the regular trash.

• Contact your institution's environmental health and safety (EHS) department for specific disposal guidelines and to arrange for waste pickup.

The following flowchart outlines the disposal process.

Caption: Disposal Plan for 2-Cyclopentylcyclopropan-1-amine Waste.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][11]

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[5][11]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

• Spill: Evacuate the area. If the spill is large or you are not trained to handle it, contact your EHS department immediately. For small spills, use an inert absorbent material and collect it in a sealed container for disposal as hazardous waste. Ensure adequate ventilation.

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• 2-Amino-1-cyclopentene-1-carbonitrile SDS, 2941-23-3 Safety Data Sheets - ECHEMI. (n.d.). ECHEMI.

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